3,5-Dinitrotoluene

• CAS: 618-85-9

Core Science & Biosynthesis

Technical Guide: Physical Characteristics of 3,5-Dinitrotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of 3,5-Dinitrotoluene (3,5-DNT). The information is presented to support research, development, and safety protocols involving this compound. All quantitative data is summarized for clarity, and detailed experimental methodologies for key physical properties are provided.

Core Physical Properties of 3,5-Dinitrotoluene

3,5-Dinitrotoluene is an organic compound with the chemical formula C₇H₆N₂O₄. It presents as yellow rhombic needles or an orange-yellow crystalline solid with a characteristic odor.[1][2][3] This compound is a key intermediate in the production of explosives and other chemical compounds.[4]

Quantitative Physical Data

A summary of the key physical and chemical properties of 3,5-Dinitrotoluene is provided in the table below for easy reference and comparison.

Property	Value	References
Molecular Formula	C₇H₆N₂O₄	[4][5]
Molecular Weight	182.13 g/mol	[5][6]
Melting Point	93 °C (199.4 °F)	[1][3][6][7]
Boiling Point	Sublimes; 307.5 - 308 °C at 760 mmHg	[1][3][5]
Density	1.2772 g/cm³ at 11 °C; 1.407 g/cm³	[1][3][5]
Appearance	Yellow rhombic needles from acetic acid	[1][2]
Solubility	Soluble in benzene, chloroform, diethyl ether, and ethanol.[1][2][8] Insoluble in water.[4]	[1][2][4][8]
Flash Point	152.6 - 206.7 °C (306.7 - 404 °F)	[5][6][9]
Vapor Pressure	4.05 x 10⁻⁴ mmHg at 25 °C	[3][6]
Octanol (B41247)/Water Partition Coefficient (log P)	2.18 - 2.28	[1][3]
CAS Number	618-85-9	[5][9][10]

Experimental Protocols for Determination of Physical Characteristics

The following sections detail the standard methodologies for determining the key physical properties of 3,5-Dinitrotoluene.

Melting Point Determination

The melting point of an organic solid can be determined by introducing a small, finely powdered sample into a capillary tube.[7][9] This tube is then attached to a thermometer and heated in a controlled manner using a heating bath or a melting point apparatus.[7][9] The temperature at which the substance begins to melt and the temperature at which it becomes completely liquid are recorded as the melting point range.[7][9] For an accurate determination, a slow and uniform heating rate of approximately 1-2°C per minute is crucial, especially near the expected melting point.[9]

Boiling Point Determination for Subliming Compounds

For a substance like 3,5-Dinitrotoluene that sublimes, the boiling point is determined by observing the temperature at which its vapor pressure equals the atmospheric pressure.[11] A common method involves placing a small amount of the liquid in a small test tube with an inverted capillary tube.[12] The setup is heated, and a continuous stream of bubbles will emerge from the capillary tube as the liquid boils.[12] The heat is then removed, and the temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling point.[12]

Density Determination of a Solid

The density of a solid can be determined using the principle of fluid displacement. A known mass of the solid is gently placed into a graduated cylinder containing a known volume of a liquid in which the solid is insoluble (e.g., water for insoluble compounds).[13][14] The increase in the liquid volume is equal to the volume of the solid.[14] The density is then calculated by dividing the mass of the solid by its determined volume.[13][14]

Solubility Determination

To determine the solubility of 3,5-Dinitrotoluene in various solvents, a small, weighed amount of the compound is added to a test tube.[15] A measured volume of the solvent is then added incrementally, and the mixture is shaken vigorously after each addition.[15] The process is repeated until the solid is completely dissolved.[15] The total volume of solvent required to dissolve the known mass of the solute provides a measure of its solubility.

Flash Point Determination

The flash point is determined using either an open-cup or a closed-cup method.[1][10] For the closed-cup method (e.g., Pensky-Martens), a sample is heated in a sealed chamber at a controlled rate while being stirred.[3][10] An ignition source is periodically introduced into the vapor space above the liquid.[3] The flash point is the lowest temperature at which the vapors ignite momentarily.[1]

Vapor Pressure Determination

The vapor pressure of a solid can be measured using the Knudsen effusion method.[16][17] This technique involves placing a sample in a high-vacuum chamber and measuring the rate of effusion of the substance's vapor through a small orifice.[16] The vapor pressure is then calculated from this effusion rate and the molecular weight of the substance.[16]

Octanol-Water Partition Coefficient (log P) Determination

The octanol-water partition coefficient is a measure of a compound's lipophilicity and is determined using the shake-flask method.[4][6] A solution of the compound in water is placed in a container with n-octanol. The mixture is shaken to allow for the partitioning of the compound between the two immiscible phases. After equilibration, the concentration of the compound in both the aqueous and octanol phases is measured, typically using spectrophotometry. The partition coefficient (Kow) is the ratio of the concentration in the octanol phase to the concentration in the aqueous phase.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the characterization of the physical properties of a solid organic compound like 3,5-Dinitrotoluene.

Workflow for Physical Characterization

References

• 1. scimed.co.uk [scimed.co.uk]
• 2. ASTM D93 | Flash Point by Pensky-Martens Closed Cup Tester [ayalytical.com]
• 3. Flash Point by Pensky-Martens Closed Cup: ASTM D93 Standard Tests - The ANSI Blog [blog.ansi.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ASTM D92 - Standard Test Method for Flash and Fire Points by Cleveland Open Cup Tester - Savant Labs [savantlab.com]
• 6. ira.agroscope.ch [ira.agroscope.ch]
• 7. chem.ucalgary.ca [chem.ucalgary.ca]
• 8. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 9. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 10. precisionlubrication.com [precisionlubrication.com]
• 11. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. wjec.co.uk [wjec.co.uk]
• 14. Density of Solid Class 9 Physics Experiment Guide [vedantu.com]
• 15. researchgate.net [researchgate.net]
• 16. Vapor Pressure Testing: A Comprehensive Guide - zeal [zealinstruments.com]
• 17. Vapor pressure - Wikipedia [en.wikipedia.org]

An In-depth Technical Guide to 3,5-Dinitrotoluene (CAS Number 618-85-9)

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dinitrotoluene (3,5-DNT) is a nitroaromatic compound with the chemical formula C₇H₆N₂O₄.[1][2] It is one of six isomers of dinitrotoluene and is characterized by a toluene (B28343) molecule substituted with two nitro groups at the 3 and 5 positions of the benzene (B151609) ring. While not as commercially prevalent as its 2,4- and 2,6-isomers, 3,5-DNT is of significant interest in various fields of chemical research and development due to its unique chemical properties and potential applications. This technical guide provides a comprehensive overview of 3,5-Dinitrotoluene, including its physicochemical properties, synthesis, analytical methods, and metabolic pathways.

Physicochemical Properties

A summary of the key physicochemical properties of 3,5-Dinitrotoluene is presented in the table below. This data is essential for understanding its behavior in various experimental and environmental conditions.

Property	Value	Source(s)
IUPAC Name	1-methyl-3,5-dinitrobenzene	[1]
CAS Number	618-85-9	[1][2]
Molecular Formula	C₇H₆N₂O₄	[1][2]
Molecular Weight	182.13 g/mol	[1]
Appearance	Yellow rhombic needles	[1][3]
Melting Point	93 °C	[1][4]
Boiling Point	Sublimes; 307.5 °C at 760 mmHg	[1][2]
Density	1.407 g/cm³; 1.2772 g/cm³ at 111 °C	[1][2]
Vapor Pressure	4.05 x 10⁻⁴ mm Hg at 25 °C	[1][5]
Solubility	Soluble in benzene, chloroform, ether, and ethanol (B145695).	[1][3]
LogP (Octanol/Water Partition Coefficient)	1.98 - 2.28	[4][6]
Flash Point	152.6 °C (306.7 °F)	[2]

Synthesis of 3,5-Dinitrotoluene

The synthesis of 3,5-Dinitrotoluene is not as straightforward as its other isomers due to the directing effects of the methyl group on the toluene ring. A common laboratory-scale synthesis involves a multi-step process starting from p-toluidine (B81030).

Experimental Protocol: Synthesis from p-Toluidine

This protocol is based on established chemical transformations for the synthesis of 3,5-dinitrotoluene.

Step 1: Acetylation of p-Toluidine to form N-acetyl-p-toluidine

• In a round-bottom flask, dissolve p-toluidine in glacial acetic acid.

• Slowly add acetic anhydride (B1165640) to the solution while stirring.

• Heat the reaction mixture under reflux for a specified time to ensure complete acetylation.

• Pour the cooled reaction mixture into ice-cold water to precipitate the N-acetyl-p-toluidine.

• Collect the solid product by filtration, wash with cold water, and dry.

Step 2: Nitration of N-acetyl-p-toluidine to form 3,5-dinitro-4-(N-acetyl)-aminotoluene

• In a three-necked flask equipped with a mechanical stirrer and a thermometer, add concentrated nitric acid (e.g., 90%).

• Cool the nitric acid in a dry ice-acetone bath.

• Slowly add N-acetyl-p-toluidine in small portions, ensuring the temperature does not exceed 20°C.

• After the addition is complete, pour the reaction mixture onto crushed ice.

• Collect the precipitated solid, which is 3,5-dinitro-4-(N-acetyl)-aminotoluene, by filtration and wash with ice-cold water until acid-free.

Step 3: Deamination of 3,5-dinitro-4-(N-acetyl)-aminotoluene to form 3,5-Dinitrotoluene

• The acetylamino group is first hydrolyzed back to an amino group. This can be achieved by heating with an acid or base.

• The resulting 3,5-dinitro-4-aminotoluene is then deaminated. This is a two-step process:

  • Diazotization: Dissolve the amine in a mixture of ethanol and concentrated sulfuric acid and cool to below 10°C. Slowly add a solution of sodium nitrite (B80452) in water while maintaining the low temperature to form the diazonium salt.

  • Deamination: Gently warm the solution. The diazonium group is replaced by a hydrogen atom, releasing nitrogen gas and forming 3,5-Dinitrotoluene.

• The crude 3,5-Dinitrotoluene can be purified by steam distillation followed by recrystallization from a suitable solvent like acetic acid.

References

• 1. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 3,5-Dinitrotoluene | CAS#:618-85-9 | Chemsrc [chemsrc.com]
• 3. 3,5-dinitrotoluene | 618-85-9 [chemicalbook.com]
• 4. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. 3,5-dinitrotoluene - Safety Data Sheet [chemicalbook.com]
• 6. 3,5-Dinitrotoluene | SIELC Technologies [sielc.com]

Solubility of 3,5-Dinitrotoluene in Organic Solvents: A Technical Guide

This technical guide provides a comprehensive overview of the solubility of 3,5-Dinitrotoluene (3,5-DNT) in various organic solvents. The information is intended for researchers, scientists, and professionals in drug development and related fields. This document compiles available quantitative and qualitative solubility data, details a standardized experimental protocol for solubility determination, and presents a visual workflow of the experimental procedure.

Quantitative Solubility Data

Solvent	Solubility (g/kg of solvent) at 15 °C
Ethyl Acetate	579.3
Acetone	819
Methanol	50.1
Ethanol (96%)	19.2
Ethanol (100%)	30.4
Benzene	606.4
Chloroform (Trichloromethane)	650.8
Carbon Tetrachloride	24.3
Carbon Disulfide	23.1
Toluene	454.7
Pyridine	768.1

Data sourced from the OECD SIDS assessment for Dinitrotoluene (isomers mixture)[2]

Qualitative Solubility Information

Multiple sources confirm the qualitative solubility of 3,5-Dinitrotoluene in a range of common organic solvents. It is described as being soluble in:

• Benzene[3][4]

• Chloroform[3][4]

• Ethanol[3][4]

• Ethyl Ether[3]

• Carbon Disulfide[3]

Experimental Protocol for Solubility Determination

This section outlines a detailed methodology for determining the solubility of a solid organic compound, such as 3,5-Dinitrotoluene, in an organic solvent. This protocol is based on the principles of the widely used shake-flask method, which is a standard approach for solubility measurements.

Objective: To determine the saturation solubility of 3,5-Dinitrotoluene in a selected organic solvent at a specific temperature.

Materials:

• 3,5-Dinitrotoluene (analytical grade)

• Selected organic solvent (HPLC grade or equivalent)

• Volumetric flasks

• Analytical balance

• Constant temperature shaker bath or incubator

• Syringe filters (chemically compatible with the solvent)

• Vials for sample collection

• Analytical instrumentation for quantification (e.g., HPLC-UV, GC-FID)

Procedure:

• Preparation of Supersaturated Solution:

  • Add an excess amount of 3,5-Dinitrotoluene to a known volume of the selected organic solvent in a sealed container (e.g., a screw-cap vial or flask). The excess solid is crucial to ensure that saturation is reached.

  • Place the container in a constant temperature shaker bath set to the desired experimental temperature.

• Equilibration:

  • Agitate the mixture for a sufficient period to allow for equilibrium to be established between the dissolved and undissolved solute. A minimum of 24 to 48 hours is generally recommended, but the optimal time should be determined experimentally.

• Phase Separation:

  • After the equilibration period, cease agitation and allow the undissolved solid to settle. It is critical to maintain the constant temperature during this step to prevent changes in solubility.

• Sample Withdrawal and Filtration:

  • Carefully withdraw an aliquot of the supernatant using a syringe.

  • Immediately filter the aliquot through a syringe filter (e.g., 0.45 µm pore size) that is compatible with the solvent to remove any undissolved solid particles. The filtration step should be performed quickly to minimize any temperature fluctuations.

• Sample Preparation for Analysis:

  • Accurately dilute the filtered saturated solution with the same organic solvent to a concentration that falls within the linear range of the analytical instrument.

• Quantification:

  • Analyze the diluted sample using a pre-calibrated analytical method (e.g., HPLC-UV or GC-FID) to determine the concentration of 3,5-Dinitrotoluene.

  • Prepare a calibration curve using standard solutions of 3,5-Dinitrotoluene of known concentrations in the same solvent.

• Calculation of Solubility:

  • Calculate the concentration of the saturated solution from the analytical results, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as g/L, mg/mL, or mol/L.

Data Reporting:

The final report should include the determined solubility value, the specific organic solvent used, the experimental temperature, the analytical method employed, and any observations made during the experiment.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the solubility of 3,5-Dinitrotoluene in an organic solvent.

References

• 1. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 3. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 3,5-dinitrotoluene | 618-85-9 [chemicalbook.com]

Thermal Stability and Decomposition of 3,5-Dinitrotoluene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the current scientific understanding of the thermal stability and decomposition of 3,5-Dinitrotoluene (3,5-DNT). 3,5-DNT is a nitroaromatic compound and one of the six isomers of dinitrotoluene. While it is a less common isomer compared to 2,4-DNT and 2,6-DNT, its thermal behavior is of significant interest in the fields of energetic materials, chemical synthesis, and safety engineering. This document summarizes key physicochemical properties, details thermal analysis data, outlines experimental protocols for characterization, and presents a proposed decomposition pathway based on available literature.

Introduction

3,5-Dinitrotoluene (3,5-DNT) is a yellow crystalline solid with the chemical formula C₇H₆N₂O₄.[1] It is an isomer of dinitrotoluene and is typically found as a minor component in technical grade dinitrotoluene mixtures used in the production of toluene (B28343) diisocyanate and explosives.[2] Understanding the thermal stability and decomposition characteristics of 3,5-DNT is crucial for ensuring safe handling, storage, and transportation, as well as for predicting its behavior under various thermal stresses. This guide aims to consolidate the available technical information on the thermal properties and decomposition mechanisms of 3,5-DNT.

Physicochemical Properties

A summary of the key physicochemical properties of 3,5-Dinitrotoluene is presented in Table 1. These properties are essential for understanding its behavior under different environmental and experimental conditions.

Property	Value	Reference
Molecular Formula	C₇H₆N₂O₄	[1]
Molecular Weight	182.13 g/mol	[1]
Appearance	Yellow rhombic needles	[3]
Melting Point	93 °C	[1]
Boiling Point	Sublimes	[1]
Density	1.407 g/cm³	[4]
Flash Point	152.6 °C	[4]
Solubility	Soluble in benzene, chloroform, ether, and ethanol	[3]

Thermal Stability and Decomposition Analysis

The thermal stability of 3,5-DNT is a critical parameter for its safe handling and application. Thermal analysis techniques such as Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are powerful tools for characterizing its decomposition behavior. While specific experimental DSC and TGA data for pure 3,5-DNT are limited in the public literature, general trends for dinitrotoluene isomers can be discussed.

Studies on dinitrotoluene (DNT) isomers indicate that their thermal stability is influenced by the position of the nitro groups on the toluene ring. The onset temperature of decomposition for DNT is generally higher than that of trinitrotoluene (TNT).[5] Upon heating, 3,5-DNT, like other nitroaromatic compounds, undergoes exothermic decomposition, emitting toxic fumes of nitrogen oxides.[1]

Initial studies on the thermal decomposition of DNT isomers at elevated temperatures (up to 480 K) suggest that they can undergo aggregation to form macromolecular substances.[6] Mass spectra of thermally conditioned DNT isomers show signals at high m/z values, such as 688, 1063, 1137, and 1211, indicating the formation of larger molecules.[6]

A generic decomposition reaction for dinitrotoluene is reported with a standard enthalpy of decomposition of -901.5 kJ/mol.[7]

C₇H₆N₂O₄(s) → N₂(g) + 3H₂O(l) + CO(g) + 6C(s, graphite) [7]

Experimental Protocols

Detailed experimental protocols are essential for obtaining reliable and reproducible data on the thermal stability and decomposition of 3,5-DNT. Below are representative methodologies for key analytical techniques.

Differential Scanning Calorimetry (DSC)

DSC is used to measure the heat flow associated with thermal transitions in a material as a function of temperature. For an energetic material like 3,5-DNT, DSC can determine the onset temperature of decomposition, the peak exothermic temperature, and the enthalpy of decomposition.

• Apparatus: A calibrated Differential Scanning Calorimeter.

• Sample Preparation: A small amount of the 3,5-DNT sample (typically 1-5 mg) is accurately weighed into a hermetically sealed aluminum or gold-plated copper pan. An empty sealed pan is used as a reference.

• Experimental Conditions:

  • Heating Rate: A constant heating rate, typically in the range of 5-20 °C/min, is applied.

  • Temperature Range: The sample is heated from ambient temperature to a temperature beyond its decomposition point, for example, up to 400 °C.

  • Atmosphere: The experiment is typically conducted under an inert atmosphere, such as nitrogen or argon, at a constant flow rate (e.g., 50 mL/min) to prevent oxidative side reactions.

• Data Analysis: The resulting DSC curve (heat flow vs. temperature) is analyzed to determine the onset temperature of the exothermic decomposition peak, the temperature of the peak maximum, and the integrated area of the peak, which corresponds to the enthalpy of decomposition.

Figure 1. Workflow for DSC analysis of 3,5-DNT.

Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature or time. It is used to determine the decomposition temperature range and to quantify mass loss during decomposition.

• Apparatus: A calibrated Thermogravimetric Analyzer.

• Sample Preparation: A small amount of the 3,5-DNT sample (typically 5-10 mg) is placed in an open ceramic or platinum pan.

• Experimental Conditions:

  • Heating Rate: A constant heating rate, typically 10 °C/min, is applied.

  • Temperature Range: The sample is heated from ambient temperature through its decomposition range, for example, up to 600 °C.

  • Atmosphere: The experiment is conducted under a controlled atmosphere, usually an inert gas like nitrogen, at a constant flow rate (e.g., 50 mL/min).

• Data Analysis: The TGA curve (mass vs. temperature) and its derivative (DTG curve) are analyzed to identify the temperature at which mass loss begins, the temperature of the maximum rate of mass loss, and the total mass lost during decomposition.

Figure 2. TGA experimental and data analysis workflow.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-GC-MS)

Py-GC-MS is a powerful technique for identifying the decomposition products of a material. The sample is rapidly heated to a high temperature (pyrolysis), and the resulting volatile fragments are separated by gas chromatography and identified by mass spectrometry.

• Apparatus: A pyrolyzer coupled to a Gas Chromatograph-Mass Spectrometer (GC-MS).

• Sample Preparation: A very small amount of 3,5-DNT (microgram range) is placed in a pyrolysis sample holder.

• Experimental Conditions:

  • Pyrolysis Temperature: The sample is rapidly heated to a specific temperature, for example, 600 °C, and held for a short period (e.g., 15 seconds).

  • GC Separation: The pyrolysis products are swept into the GC column (e.g., a DB-5MS column) and separated using a temperature program (e.g., starting at 50 °C and ramping to 280 °C).

  • MS Detection: The separated components are ionized (typically by electron ionization) and detected by the mass spectrometer, which records their mass spectra.

• Data Analysis: The mass spectra of the separated pyrolysis products are compared with spectral libraries (e.g., NIST) to identify the chemical structures of the decomposition fragments.

Proposed Decomposition Pathway

The thermal decomposition of nitroaromatic compounds is complex and can proceed through multiple pathways simultaneously. For dinitrotoluene isomers, the primary decomposition mechanisms are believed to involve:

• C-NO₂ Homolysis: The cleavage of the bond between the aromatic ring and a nitro group, leading to the formation of a dinitrotolyl radical and a nitrogen dioxide radical (•NO₂).

• Intramolecular Hydrogen Abstraction: A hydrogen atom from the methyl group is abstracted by an oxygen atom of a nitro group, leading to the formation of an aci-nitro intermediate. This can be followed by further rearrangements and fragmentation.

• Nitro-Nitrite Isomerization: A nitro group (-NO₂) rearranges to a nitrite (B80452) group (-ONO), which can then undergo homolytic cleavage of the O-NO bond to release a nitric oxide radical (•NO).

Based on studies of related nitroaromatic compounds, a plausible initial decomposition pathway for 3,5-DNT is proposed to be the homolytic cleavage of a C-NO₂ bond, as this is a common initial step in the decomposition of many energetic materials. This would be followed by a cascade of further reactions of the resulting radical species. The absence of a nitro group in the ortho position to the methyl group in 3,5-DNT may influence the propensity for intramolecular hydrogen abstraction compared to other DNT isomers like 2,4-DNT and 2,6-DNT.

Figure 3. Proposed general decomposition pathways for 3,5-DNT.

Conclusion

This technical guide has summarized the available information on the thermal stability and decomposition of 3,5-Dinitrotoluene. While general physicochemical properties are known, there is a notable lack of specific experimental data from thermal analysis techniques like DSC and TGA for this particular isomer. The proposed decomposition pathway is based on the established mechanisms for related nitroaromatic compounds. Further experimental work, particularly Py-GC-MS analysis to identify decomposition products and kinetic studies to determine activation energies, is necessary for a more complete understanding of the thermal behavior of 3,5-DNT. Such data would be invaluable for improving safety protocols and for the development of advanced energetic materials and chemical processes.

References

• 1. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 3. scholars.huji.ac.il [scholars.huji.ac.il]
• 4. 3,5-Dinitrotoluene | CAS#:618-85-9 | Chemsrc [chemsrc.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Solved The standard enthalpy of decomposition of | Chegg.com [chegg.com]

The Historical Synthesis of 3,5-Dinitrotoluene: A Technical Retrospective

For Researchers, Scientists, and Drug Development Professionals

This technical guide delves into the historical context surrounding the first documented synthesis of 3,5-dinitrotoluene (3,5-DNT). While the more common isomers, 2,4-DNT and 2,6-DNT, were typical byproducts of direct toluene (B28343) nitration in the 19th century, the synthesis of the 3,5-isomer required a more targeted approach. This document provides a detailed account of the early synthetic methodology, physical and chemical properties as understood in the late 19th and early 20th centuries, and the scientific landscape in which this compound was first described.

Historical Context: The Rise of Nitroaromatics

The mid-to-late 19th century was a period of intense investigation into the nitration of aromatic compounds, largely driven by the burgeoning dye industry and the development of new explosives. While Joseph Wilbrand is credited with the first synthesis of trinitrotoluene (TNT) in 1863, his work, and that of his contemporaries, primarily focused on the isomers produced through the direct nitration of toluene.[1][2] This process overwhelmingly yields the 2,4- and 2,6-dinitrotoluene (B127279) isomers due to the directing effects of the methyl group on the aromatic ring. The 3,5-isomer is not a significant product of this direct nitration pathway, which explains its more obscure history and the necessity for a dedicated synthetic route for its isolation.

The first documented synthesis of 3,5-dinitrotoluene is attributed to W. Staedel in 1883, as published in Justus Liebigs Annalen der Chemie. Staedel's work demonstrated a multi-step synthesis starting from p-toluidine, a common derivative of toluene. This indirect approach was necessary to overcome the regiochemical constraints of direct electrophilic aromatic substitution on toluene.

Physicochemical Properties of 3,5-Dinitrotoluene

Early investigations into 3,5-dinitrotoluene established its fundamental physical and chemical characteristics. These properties distinguished it from its more common isomers and were crucial for its identification and purification.

Property	Observed Value (Historical Data)
Appearance	Yellow rhombic needles (crystallized from acetic acid)
Melting Point	93 °C
Boiling Point	Sublimes
Solubility	Soluble in benzene, chloroform, ether, and ethanol (B145695).
Molecular Formula	C₇H₆N₂O₄
Molecular Weight	182.13 g/mol

Experimental Protocols: The Staedel Synthesis (1883)

The following experimental protocol is a detailed interpretation of the multi-step synthesis of 3,5-dinitrotoluene as described by W. Staedel in his 1883 publication. This process involves the protection of an amino group, subsequent nitration, and finally, deprotection to yield the desired product.

Step 1: Acetylation of p-Toluidine

• Reactants: p-Toluidine, Acetic Anhydride.

• Procedure: p-Toluidine is reacted with a slight excess of acetic anhydride. The mixture is gently warmed to initiate the reaction. The reaction is typically complete when a clear, homogeneous solution is formed, which solidifies upon cooling.

• Purification: The resulting crude p-acetyltoluidide is purified by recrystallization from ethanol or water to yield white, crystalline needles.

Step 2: Nitration of p-Acetyltoluidide

• Reactants: p-Acetyltoluidide, Fuming Nitric Acid, Concentrated Sulfuric Acid.

• Procedure: The purified p-acetyltoluidide is slowly added to a cooled mixture of fuming nitric acid and concentrated sulfuric acid (a nitrating mixture). The temperature of the reaction is carefully controlled and maintained at a low temperature (typically below 10 °C) to prevent side reactions and decomposition. The reaction mixture is stirred for a specified period to ensure complete dinitration.

• Work-up: The reaction mixture is then poured onto crushed ice, which causes the precipitation of the crude 3,5-dinitro-4-acetyl-p-toluidide.

• Purification: The solid product is collected by filtration, washed with cold water to remove residual acid, and then purified by recrystallization, often from acetic acid.

Step 3: Deamidation of 3,5-Dinitro-4-acetyl-p-toluidide

• Reactants: 3,5-Dinitro-4-acetyl-p-toluidide, Aqueous Ammonia, Ethanol.

• Procedure: The purified 3,5-dinitro-4-acetyl-p-toluidide is suspended in a mixture of ethanol and aqueous ammonia. The mixture is heated under reflux in a water bath at a temperature of 80-100 °C. The acetyl group is cleaved through hydrolysis under these basic conditions.

• Work-up: After the reaction is complete, the mixture is cooled. The 3,5-dinitrotoluene product, being less soluble in the aqueous ethanol, precipitates out.

• Purification: The precipitated 3,5-dinitrotoluene is collected by filtration, washed with water, and then purified by recrystallization from acetic acid to yield yellow rhombic needles.

Synthesis Pathway

Caption: The multi-step synthesis of 3,5-Dinitrotoluene as described by W. Staedel in 1883.

References

• 1. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]

Isomeric Purity of 3,5-Dinitrotoluene: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the isomeric purity of 3,5-dinitrotoluene (3,5-DNT). It covers the synthetic pathways that lead to the formation of various dinitrotoluene isomers, detailed experimental protocols for both the synthesis of 3,5-DNT and its analytical determination, and quantitative data on the typical isomeric composition of dinitrotoluene mixtures. This document is intended to be a comprehensive resource for professionals working in fields where the precise isomeric content of dinitrotoluene is of critical importance.

Introduction to Dinitrotoluene Isomers

Dinitrotoluene (DNT) exists as six possible isomers, with their prevalence largely dependent on the synthetic route employed. In commercial applications, technical grade DNT is predominantly a mixture of 2,4-dinitrotoluene (B133949) (approximately 80%) and 2,6-dinitrotoluene (B127279) (approximately 20%). The remaining isomers, including 2,3-DNT, 2,5-DNT, 3,4-DNT, and 3,5-DNT, are typically present in much smaller quantities, often collectively constituting less than 5% of the mixture. The specific isomer of interest, 3,5-dinitrotoluene, is generally found as a trace impurity in the production of other DNT isomers and trinitrotoluene (TNT), with concentrations as low as 0.01%.

The isomeric purity of DNT is a critical parameter in various applications, including the synthesis of pharmaceuticals, dyes, and explosives. Each isomer possesses distinct physical and chemical properties, which can significantly influence the outcome of subsequent reactions and the performance of the final product.

Synthesis of 3,5-Dinitrotoluene and the Formation of Isomeric Impurities

The synthesis of dinitrotoluene isomers is typically achieved through the nitration of toluene (B28343) or mononitrotoluene. The directing effects of the methyl group (ortho- and para-directing) and the first nitro group (meta-directing) on the aromatic ring heavily influence the final isomer distribution.

The direct dinitration of toluene primarily yields 2,4-DNT and 2,6-DNT. The formation of 3,5-DNT through this method is not favored due to the directing effects of the methyl group. Therefore, specific synthetic strategies are required to produce 3,5-DNT with higher purity.

A viable synthetic route to 3,5-dinitrotoluene involves a multi-step process starting from a precursor that directs nitration to the desired positions. One such method is the synthesis from p-toluidine.

Caption: Synthetic pathway for 3,5-Dinitrotoluene. (Within 100 characters)

During the nitration steps of various DNT syntheses, the formation of other isomers is always a possibility. The precise control of reaction conditions, such as temperature and the concentration of nitrating agents, is crucial to maximize the yield of the desired isomer and minimize the formation of impurities.

Experimental Protocols

Synthesis of 3,5-Dinitrotoluene from N-Acetyl-p-toluidine

This protocol is adapted from the method described by Paré and Bélanger (1980).

Step 1: Synthesis of 3,5-Dinitro-4-(N-acetyl)aminotoluene

• In a three-necked flask equipped with a mechanical stirrer and a thermometer, add 1.0 L of 90% nitric acid.

• Cool the nitric acid in a dry ice-acetone bath.

• Slowly add 104.5 g (0.70 mole) of N-acetyl-p-toluidine in small portions, ensuring the reaction temperature does not exceed 20°C.

• After the addition is complete, pour the reaction mixture onto approximately 1000 mL of crushed ice.

• Collect the precipitated solid by filtration and wash with ice-cold water until the washings are acid-free.

• The resulting product is 3,5-dinitro-4-(N-acetyl)aminotoluene.

Step 2: Synthesis of 3,5-Dinitro-4-aminotoluene

• Prepare a solution of 70% (v/v) sulfuric acid in water.

• Add the 3,5-dinitro-4-(N-acetyl)aminotoluene from the previous step to the sulfuric acid solution.

• Heat the mixture under reflux for 30 minutes.

• Cool the reaction mixture and pour it onto crushed ice.

• Neutralize the solution with a saturated sodium carbonate solution.

• Collect the precipitated 3,5-dinitro-4-aminotoluene by filtration.

Step 3: Synthesis of 3,5-Dinitrotoluene

• Dissolve the 3,5-dinitro-4-aminotoluene in ethanol.

• Add concentrated sulfuric acid to the solution.

• Cool the mixture to below 10°C in an ice bath.

• Slowly add a solution of sodium nitrite (B80452) in water while maintaining the temperature below 10°C to form the diazonium salt.

• After the addition is complete, allow the reaction to proceed for a short period.

• Gently warm the solution to effect the replacement of the diazonium group with hydrogen through reduction by ethanol.

• The 3,5-dinitrotoluene can then be isolated by distillation or recrystallization.

Analytical Method for Isomeric Purity Determination by Gas Chromatography (GC-FID)

This protocol provides a general framework for the analysis of dinitrotoluene isomers.

Instrumentation:

• Gas chromatograph equipped with a Flame Ionization Detector (FID).

• Capillary column suitable for the separation of nitroaromatic compounds (e.g., a mid-polarity column like a 14% cyanopropylphenyl polysiloxane).

Chromatographic Conditions:

• Injector Temperature: 250°C

• Detector Temperature: 300°C

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 2 minutes.

  • Ramp 1: Increase to 70°C at 5°C/min.

  • Ramp 2: Increase to 250°C at 25°C/min.

  • Final hold: Maintain at 250°C for a sufficient time to elute all isomers (e.g., 15 minutes).

• Injection Volume: 1 µL

• Split Ratio: 1:250

Sample Preparation:

• Accurately weigh approximately 10 mg of the 3,5-dinitrotoluene sample.

• Dissolve the sample in a suitable solvent (e.g., acetone (B3395972) or dichloromethane) to a final concentration of 1 mg/mL.

• If necessary, filter the sample through a 0.45 µm syringe filter before injection.

Data Analysis:

• Identify the peaks corresponding to the different DNT isomers based on their retention times, which should be established using certified reference standards for each isomer.

• The isomeric purity of 3,5-DNT is calculated based on the relative peak areas of all detected DNT isomers.

Caption: Workflow for GC-based purity analysis. (Within 100 characters)

Quantitative Data on Isomeric Purity

The isomeric composition of dinitrotoluene is highly dependent on the manufacturing process. As 3,5-DNT is not the primary isomer in most industrial productions, data on its purity as a final product is scarce. However, its presence as an impurity in other DNT products provides valuable context.

Isomer	Typical Concentration in Technical Grade DNT (%)	Approximate Maximum Concentration in Crude TNT (%)
2,4-Dinitrotoluene	~76.5	0.50
2,6-Dinitrotoluene	~18.8	0.25
2,3-Dinitrotoluene	~1.5	0.05
2,5-Dinitrotoluene	~0.7	0.10
3,4-Dinitrotoluene	~2.4	0.10
3,5-Dinitrotoluene	~0.1	0.01

Data compiled from multiple sources.

It is important to note that a synthesis specifically designed to produce 3,5-dinitrotoluene, such as the one described in the experimental protocol, would yield a product with a significantly higher percentage of the desired isomer. The primary impurities in such a synthesis would likely be other dinitrotoluene isomers formed due to incomplete selectivity in the nitration and subsequent reaction steps. The precise quantification of these impurities is essential for quality control and for understanding the potential impact on downstream applications.

Conclusion

The isomeric purity of 3,5-dinitrotoluene is a critical factor that necessitates careful control during its synthesis and rigorous analytical characterization. While it is a minor component in common industrial dinitrotoluene mixtures, dedicated synthetic routes can be employed for its production. The use of robust analytical techniques, such as gas chromatography, is indispensable for the accurate determination of its isomeric purity and the identification of any unwanted isomeric byproducts. This guide provides the foundational knowledge and detailed protocols necessary for researchers and professionals to confidently work with and assess the quality of 3,5-dinitrotoluene.

An In-depth Technical Guide to the Environmental Fate of 3,5-Dinitrotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dinitrotoluene (3,5-DNT) is a nitroaromatic compound that, while less common than its 2,4- and 2,6-isomers, presents a significant environmental concern due to its potential toxicity and persistence. A byproduct of the synthesis of dinitrotoluene isomeric mixtures, 3,5-DNT enters the environment through various waste streams from manufacturing processes.[1] This technical guide provides a comprehensive overview of the environmental fate of 3,5-DNT, detailing its physicochemical properties, transport mechanisms, and degradation pathways. The information is intended to support researchers, scientists, and drug development professionals in understanding and predicting the environmental behavior of this compound.

Physicochemical Properties

The environmental transport and fate of a chemical are largely dictated by its physical and chemical properties. Key properties of 3,5-Dinitrotoluene are summarized in the table below.

Property	Value	Reference
Molecular Formula	C₇H₆N₂O₄	[1]
Molecular Weight	182.14 g/mol	[1]
Melting Point	93 °C
Boiling Point	Sublimes
Vapor Pressure	4.05 x 10⁻⁴ mmHg (at 25 °C)	[1]
Water Solubility	300 mg/L (at 25 °C, calculated)	[1]
Log Kₒw (Octanol-Water Partition Coefficient)	2.2 (calculated)	[1]
Henry's Law Constant	9.3 x 10⁻⁸ atm-m³/mol (estimated)

Intermedia Transport

The movement of 3,5-DNT between different environmental compartments—air, water, and soil—is a critical aspect of its environmental fate.

Volatilization

With a low Henry's Law constant, 3,5-DNT is not expected to significantly volatilize from water surfaces.[2] Similarly, volatilization from moist soil surfaces is also considered to be a minor transport pathway.

Soil Sorption and Mobility

The mobility of 3,5-DNT in soil is governed by its sorption to soil particles. The organic carbon-water (B12546825) partition coefficient (Koc) is a key parameter for predicting this interaction. Estimated Koc values for 3,5-dinitrotoluene suggest it has medium to low mobility in soil.[3] This indicates a potential for leaching into groundwater, a concern for contaminated sites.[3]

Parameter	Value	Method	Reference
Kₒc	564	Structure Estimation	[3]
Kₒc	370	Estimation from Log Kₒw	[3]

Abiotic Degradation

Abiotic degradation processes, which do not involve biological organisms, play a role in the transformation of 3,5-DNT in the environment.

Photolysis

3,5-Dinitrotoluene is susceptible to direct photolysis by sunlight.[3] The rate of photolysis can be influenced by the presence of other substances in the water. For instance, the photolytic half-life of dinitrotoluenes in sunlit natural waters can be as short as 3 to 10 hours.[4] In distilled water, the half-life is longer, around 43 hours.[4]

Hydrolysis

Due to the lack of hydrolyzable functional groups, hydrolysis is not considered an important environmental fate process for 3,5-DNT under typical environmental conditions.[1]

Atmospheric Degradation

In the atmosphere, vapor-phase 3,5-DNT is expected to be degraded by reaction with photochemically-produced hydroxyl radicals. The estimated half-life for this reaction is approximately 92 days.[3]

Biotic Degradation

The microbial transformation of 3,5-DNT is a key process in its ultimate fate in the environment. Both aerobic and anaerobic degradation pathways have been observed, often involving the reduction of the nitro groups.

Aerobic Biodegradation

Under aerobic conditions, the biodegradation of 3,5-DNT is often slow and may require the presence of other organic substrates (co-metabolism).[3] One study showed that while 3,5-DNT was not mineralized in pond water alone, co-metabolism occurred with the addition of yeast extract.[3] The degradation pathway for dinitrotoluenes can proceed through oxidation, involving dioxygenase enzymes that lead to the removal of nitro groups and subsequent ring cleavage.[5][6]

Anaerobic Biodegradation

Under anaerobic conditions, the primary degradation pathway for dinitrotoluenes involves the sequential reduction of the nitro groups to amino groups.[7] This process can lead to the formation of aminodinitrotoluenes and diaminonitrotoluenes.[8]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of the environmental fate of 3,5-DNT. Below are outlines of typical experimental protocols.

Soil Slurry Biodegradation Study

A soil slurry experiment can be conducted to evaluate the biodegradation potential of 3,5-DNT in a soil-water system.

Objective: To determine the rate and extent of 3,5-DNT biodegradation in a soil slurry under controlled laboratory conditions.

Materials:

• Contaminated or spiked soil with a known concentration of 3,5-DNT.

• Sterile water or a defined mineral salts medium.

• Bioreactors (e.g., flasks, serum bottles).

• Shaker incubator.

• Analytical instrumentation (e.g., HPLC, GC-MS).

Procedure:

• Prepare soil slurries by mixing a known weight of soil with a specific volume of water or mineral salts medium in the bioreactors. A typical soil-to-liquid ratio is 1:5 or 1:10 (w/v).[9]

• For abiotic controls, sterilize a subset of the slurries (e.g., by autoclaving or adding a chemical sterilant like mercuric chloride).

• Spike the slurries with a known concentration of 3,5-DNT if using uncontaminated soil.

• Incubate the bioreactors under controlled conditions (e.g., temperature, shaking speed). For anaerobic studies, purge the headspace with an inert gas like nitrogen.

• At regular time intervals, collect samples from both the aqueous and soil phases.

• Extract the samples with an appropriate solvent (e.g., acetonitrile, dichloromethane).[10]

• Analyze the extracts for the concentration of 3,5-DNT and its potential degradation products using a validated analytical method.

Aqueous Photolysis Study

An aqueous photolysis experiment is designed to measure the rate of degradation of 3,5-DNT in water when exposed to light.

Objective: To determine the photolysis rate constant and half-life of 3,5-DNT in an aqueous solution under simulated or natural sunlight.

Materials:

• Purified water (e.g., deionized, distilled).

• Buffer solutions to maintain a constant pH.

• Quartz or borosilicate glass vessels that are transparent to the light source.

• A light source (e.g., xenon arc lamp, mercury vapor lamp, or natural sunlight).

• Radiometer to measure light intensity.

• Analytical instrumentation (e.g., HPLC-UV, LC-MS).

Procedure:

• Prepare a stock solution of 3,5-DNT in a water-miscible solvent (e.g., acetonitrile).

• Prepare the test solutions by adding a small volume of the stock solution to the purified water or buffered solution in the reaction vessels. The final concentration should be environmentally relevant and within the linear range of the analytical method.

• Prepare dark controls by wrapping identical vessels in aluminum foil to exclude light.

• Expose the test solutions to the light source under controlled temperature conditions.

• At specific time intervals, withdraw samples from both the irradiated and dark control vessels.

• Analyze the samples directly or after extraction to determine the concentration of 3,5-DNT.

• Calculate the photolysis rate constant and half-life by plotting the natural logarithm of the concentration versus time.

Signaling Pathways and Experimental Workflows

Visual representations of the degradation pathways and experimental workflows can aid in understanding the complex processes involved in the environmental fate of 3,5-DNT.

Caption: Simplified anaerobic biodegradation pathway of 3,5-DNT.

Caption: Workflow for a typical soil slurry biodegradation experiment.

Conclusion

The environmental fate of 3,5-Dinitrotoluene is a complex interplay of its physicochemical properties and various degradation and transport processes. While it exhibits some persistence, particularly in the absence of light and microbial activity, both photolysis and biodegradation contribute to its transformation in the environment. Understanding these pathways and the factors that influence them is essential for assessing the risks associated with 3,5-DNT contamination and for developing effective remediation strategies. Further research is needed to fully elucidate the specific intermediates of its degradation pathways and to obtain more precise kinetic data under a wider range of environmental conditions.

References

• 1. env.go.jp [env.go.jp]
• 2. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 3. POTENTIAL FOR HUMAN EXPOSURE - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Aerobic Degradation of Dinitrotoluenes and Pathway for Bacterial Degradation of 2,6-Dinitrotoluene - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. hwbdocs.env.nm.gov [hwbdocs.env.nm.gov]
• 10. env.go.jp [env.go.jp]

Toxicological Profile of 3,5-Dinitrotoluene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dinitrotoluene (3,5-DNT) is a nitroaromatic compound used in the synthesis of dyes and explosives.[1][2] While less common than its isomers 2,4-DNT and 2,6-DNT, understanding its toxicological profile is crucial for risk assessment and the development of safety guidelines. This technical guide provides a comprehensive overview of the current knowledge on the toxicity of 3,5-DNT, with a focus on quantitative data, detailed experimental methodologies, and the underlying molecular mechanisms of its toxicity.

Quantitative Toxicological Data

The acute and repeated-dose toxicity of 3,5-Dinitrotoluene has been evaluated in animal models. The available quantitative data are summarized in the tables below.

Acute Oral Toxicity

Table 1: Acute Oral Toxicity of 3,5-Dinitrotoluene

Species	Strain	Sex	LD50 (mg/kg)	Toxic Effects	Reference
Rat	Sprague-Dawley	Female	> 2000	No mortality or signs of systemic toxicity at 2000 mg/kg.	[1][3]
Mouse	Not Specified	Not Specified	607	Behavioral - somnolence (general depressed activity).	Not specified in provided context

Repeated-Dose Oral Toxicity (14-Day Study)

A 14-day oral gavage study in male Sprague-Dawley rats identified significant toxicity associated with 3,5-DNT exposure.

Table 2: Effects of 14-Day Oral Exposure to 3,5-Dinitrotoluene in Male Sprague-Dawley Rats

Dose (mg/kg/day)	Mortality	Key Findings	Reference
39	1/10	Neurological signs (facial twitching to forelimb paralysis). Decreased testes mass and degenerative histopathological changes.	[4][5]
Higher doses	All animals died or were sacrificed moribund	Severe neurotoxicity.	[4]

Experimental Protocols

Detailed methodologies are essential for the replication and interpretation of toxicological studies. The following sections outline the protocols for key experiments cited in this guide.

Acute Oral Toxicity (LD50) Determination (Based on OECD Guideline 423)

The acute oral toxicity of 3,5-DNT was assessed following the Acute Toxic Class Method (OECD Guideline 423).

• Test Animals: Young adult, healthy, nulliparous, and non-pregnant female Sprague-Dawley rats are used.[3][6] Animals are acclimated to laboratory conditions for at least 5 days before the study.[6]

• Housing: Animals are housed in groups of three in solid-floor polypropylene (B1209903) cages with wood flakes as bedding.[3] Environmental conditions are maintained at a temperature of 19-25°C, relative humidity of 30-70%, with at least 15 air changes per hour and a 12-hour light/dark cycle.[1]

• Fasting: Animals are fasted overnight (feed withheld, water ad libitum) prior to administration of the test substance.[3]

• Dose Administration: 3,5-Dinitrotoluene is administered as a single oral dose by gavage. The volume administered should not exceed 1 mL/100g of body weight for aqueous solutions.[6]

• Observation Period: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in skin, fur, eyes, and behavior), and body weight changes for 14 days post-dosing.[3]

• Necropsy: All animals are subjected to gross necropsy at the end of the observation period.[3]

14-Day Repeated Dose Oral Toxicity Study (Based on OECD Guideline 407)

This study design provides information on the adverse effects of repeated oral exposure to a substance.

• Test Animals: Male Sprague-Dawley rats are utilized.[5]

• Dose Administration: 3,5-Dinitrotoluene is administered daily for 14 consecutive days via oral gavage.[5]

• Clinical Observations: Animals are observed daily for clinical signs of toxicity. Body weight and food consumption are recorded weekly.

• Hematology and Clinical Biochemistry: At the termination of the study, blood samples are collected for hematological and clinical chemistry analysis.

• Pathology: A full necropsy is performed on all animals. Organ weights (including testes, spleen, and liver) are recorded.[5] Tissues are preserved for histopathological examination.[5]

• Neurological Assessment: Detailed clinical observations are made to detect any neurotoxic effects, such as changes in gait, posture, and the presence of tremors or convulsions.[4][5]

• Reproductive System Assessment: Testes and epididymides are weighed and examined for gross and histopathological changes.[5]

Mechanisms of Toxicity and Signaling Pathways

The toxicity of 3,5-Dinitrotoluene is believed to be mediated through several mechanisms, primarily involving metabolic activation and the induction of oxidative stress.

Metabolic Activation

The metabolism of dinitrotoluenes is a critical step in their toxic action. While the specific pathway for 3,5-DNT is not fully elucidated, it is expected to follow a similar route to other DNT isomers.

Metabolic activation pathway of dinitrotoluenes.

Neurotoxicity

Exposure to 3,5-DNT has been shown to induce neurotoxic effects, including facial twitching and paralysis of the forelimbs in rats.[4] The underlying mechanism is likely related to the generation of reactive oxygen species (ROS) and the induction of oxidative stress within the central nervous system.

References

• 1. daikinchemicals.com [daikinchemicals.com]
• 2. scribd.com [scribd.com]
• 3. agc-chemicals.com [agc-chemicals.com]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. Comparison of the repeated dose toxicity of isomers of dinitrotoluene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for the Analytical Detection of 3,5-Dinitrotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dinitrotoluene (3,5-DNT) is a nitroaromatic compound and one of the six isomers of dinitrotoluene. While less common than 2,4-DNT and 2,6-DNT, which are primary components in the synthesis of trinitrotoluene (TNT), 3,5-DNT is still encountered as an impurity and a potential environmental contaminant.[1] Its detection is crucial for environmental monitoring, ensuring the purity of chemical intermediates, and for toxicological studies relevant to drug development and public health. This document provides detailed protocols for the primary analytical methods used to detect and quantify 3,5-DNT: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS), along with an overview of electrochemical methods.

Section 1: Sample Preparation and Extraction

Effective sample preparation is critical for accurate quantification of 3,5-DNT, aiming to isolate the analyte from the sample matrix and minimize interference. The choice of method depends on the matrix (e.g., water, soil, biological tissue).

Protocol 1: Extraction from Aqueous Samples (Water)

This protocol is adapted from standard methods for extracting nitroaromatics from water.[2][3]

Methodology:

• Sample Collection: Collect 1 L of water in a clean glass container.

• pH Adjustment: If the sample is not for immediate extraction, adjust the pH to < 2 with sulfuric acid to preserve the analytes. Store at 4°C.

• Solvent Extraction:

  • Transfer the 1 L sample to a 2 L separatory funnel.

  • Add 60 mL of dichloromethane (B109758) (DCM) to the funnel.

  • Shake vigorously for 1-2 minutes, periodically venting to release pressure.

  • Allow the layers to separate for at least 10 minutes.

  • Drain the lower DCM layer into a collection flask.

  • Repeat the extraction two more times with fresh 60 mL aliquots of DCM, combining the extracts.

• Drying and Concentration:

  • Pass the combined DCM extract through a drying column containing anhydrous sodium sulfate (B86663) to remove residual water.

  • Concentrate the extract to approximately 1 mL using a Kuderna-Danish (K-D) apparatus or a rotary evaporator at a temperature of 60-65°C.

  • Further concentrate to the final volume of 1.0 mL using a gentle stream of nitrogen.

• Reconstitution: The concentrated extract is now ready for analysis by GC-MS. For HPLC analysis, exchange the solvent by adding 1-2 mL of acetonitrile (B52724) and concentrating to 1.0 mL under nitrogen.

Protocol 2: Extraction from Solid Samples (Soil & Sediment)

This protocol utilizes ultrasonic extraction, a common technique for solid matrices.[4][5]

Methodology:

• Sample Preparation: Weigh 2 g of the soil sample (wet weight) into a glass vial.[5]

• Solvent Addition: Add 10 mL of acetonitrile to the vial.[4]

• Ultrasonic Extraction:

  • Place the vial in an ultrasonic bath.

  • Sonicate for 15-18 hours at room temperature.[5]

• Centrifugation & Filtration:

  • After sonication, centrifuge the sample at 5,000 rpm for 10 minutes to separate the soil from the extract.[6]

  • Carefully decant the supernatant.

  • Filter the extract through a 0.45 µm polytetrafluoroethylene (PTFE) filter.[5]

• Dilution for Analysis:

  • For HPLC analysis, dilute an aliquot of the acetonitrile extract with reagent-grade water. A common dilution is 1 mL of extract with 3-4 mL of water.[5]

  • For GC-MS analysis, the acetonitrile extract can often be injected directly, or a solvent exchange to a more compatible solvent like toluene (B28343) may be performed.

Workflow for Sample Preparation

Caption: General workflows for preparing aqueous and solid samples for 3,5-DNT analysis.

Section 2: High-Performance Liquid Chromatography (HPLC)

HPLC with UV detection is a robust and widely used method for the analysis of nitroaromatic compounds, including 3,5-DNT.[3] The method provides excellent separation of DNT isomers.

Protocol 3: HPLC-UV Analysis of 3,5-DNT

This protocol is based on EPA Method 8330 and common practices for explosive residue analysis.[3][4]

Methodology:

• Chromatographic System: An HPLC system equipped with a UV detector or a Diode Array Detector (DAD) is required.

• Column: A reversed-phase C18 or Phenyl-Hexyl column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is recommended for good isomer separation.[4]

• Mobile Phase: An isocratic mixture of Water and Methanol (50:50, v/v) is typically used. For complex mixtures, a gradient elution may be necessary. A mobile phase of water/methanol/acetonitrile (50/38/12, v/v/v) has also been shown to be effective.[2]

• Instrument Conditions:

  • Flow Rate: 1.0 - 1.5 mL/min

  • Injection Volume: 10 - 100 µL

  • Column Temperature: 30°C (to ensure reproducible retention times)

  • Detector Wavelength: 254 nm is a common primary wavelength for nitroaromatics.

• Calibration:

  • Prepare a series of calibration standards of 3,5-DNT in acetonitrile or the mobile phase, ranging from approximately 0.1 µg/L to 100 µg/L.

  • Inject each standard and construct a calibration curve by plotting the peak area against the concentration.

• Sample Analysis:

  • Inject the prepared sample extract (from Protocol 1 or 2).

  • Identify the 3,5-DNT peak by comparing its retention time to that of a known standard.

  • Quantify the concentration using the calibration curve.

Workflow for HPLC-UV Analysis

Caption: Experimental workflow for the analysis of 3,5-DNT using HPLC-UV.

Section 3: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS provides high sensitivity and specificity for the analysis of 3,5-DNT. The mass spectrometer allows for positive identification based on the mass spectrum of the compound. Negative ion chemical ionization (NCI) can offer higher sensitivity for nitroaromatic compounds.[3] An electron capture detector (ECD) is also a highly sensitive alternative to MS.[3]

Protocol 4: GC-MS Analysis of 3,5-DNT

This protocol is adapted from standard methods for semi-volatile organic compounds.

Methodology:

• Chromatographic System: A gas chromatograph interfaced with a mass spectrometer.

• Column: A capillary column such as a 30 m x 0.25 mm ID x 0.25 µm film thickness SPB-1701 or equivalent 5% phenyl-methylpolysiloxane column.[7]

• Instrument Conditions:

  • Injector: Splitless mode.

  • Injector Temperature: 250°C.[7]

  • Carrier Gas: Helium at a constant flow rate of approximately 1.0 mL/min.[7]

  • Oven Temperature Program:

    • Initial temperature: 100°C, hold for 2 minutes.[7]

    • Ramp 1: Increase to 200°C at 10°C/min.[7]

    • Ramp 2: Increase to 250°C at 20°C/min, hold for 5 minutes.[7]

  • MS Transfer Line Temperature: 280°C.

  • Ion Source Temperature: 200°C.[7]

  • Ionization Mode: Electron Impact (EI) at 70 eV.

  • Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity. Key ions for 3,5-DNT include m/z 182 (molecular ion), 165, 136, and 89.

• Calibration:

  • Prepare a series of calibration standards in the final extraction solvent (e.g., acetonitrile, toluene) from 1 pg/µL to 1000 pg/µL.[8]

  • Analyze the standards to create a calibration curve based on the area of the primary quantifying ion.

• Sample Analysis:

  • Inject 1 µL of the prepared sample extract.

  • Identify 3,5-DNT by its retention time and the relative abundance of its characteristic ions.

  • Quantify using the established calibration curve.

Workflow for GC-MS Analysis

Caption: Experimental workflow for the analysis of 3,5-DNT using GC-MS.

Section 4: Electrochemical Methods

Electrochemical sensors offer a rapid, cost-effective, and portable alternative for detecting nitroaromatic compounds. These methods are based on the electrochemical reduction of the nitro groups on the surface of a modified electrode.

Principle: The detection of DNT is achieved through techniques like cyclic voltammetry (CV) or square wave voltammetry (SWV).[9] The nitro groups (-NO₂) on the 3,5-DNT molecule are electrochemically active and can be reduced at a working electrode. The potential at which this reduction occurs is characteristic of the molecule, and the current generated is proportional to its concentration. The presence of a proton source can greatly enhance the sensitivity of the analysis.[10]

General Protocol Outline:

• Electrode Preparation: A glassy carbon electrode (GCE) or screen-printed carbon electrode (SPCE) is typically used. The surface is often modified with nanomaterials (e.g., carbon dots, gold nanoparticles) to enhance sensitivity and selectivity.[11]

• Electrochemical Cell: A three-electrode system is used, consisting of the working electrode, a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum wire).

• Analysis:

  • The prepared sample extract is mixed with a supporting electrolyte (e.g., phosphate (B84403) buffer solution).

  • A potential sweep is applied using a potentiostat.

  • The resulting voltammogram shows reduction peaks corresponding to the nitro groups of 3,5-DNT.

  • Quantification is performed by creating a calibration curve of peak current versus concentration.

Logical Diagram for Electrochemical Detection

Caption: Logical relationship diagram for the electrochemical detection of 3,5-DNT.

Section 5: Data Presentation and Comparison

The following table summarizes typical performance metrics for the analytical methods described. Note that values can vary significantly based on the specific instrumentation, matrix, and operating conditions. Data for 3,5-DNT is limited; therefore, values for other DNT isomers are included for comparison.

Parameter	HPLC-UV	GC-MS	GC-ECD	Electrochemical Sensor
Typical Matrix	Water, Soil, Sediment	Water, Soil, Air	Water, Soil, Air	Water
Limit of Detection (LOD)	~0.2 - 10 µg/L[3][4]	~1 - 50 pg/µL (injected)[8]	~0.003 - 0.04 µg/L[12]	~5 - 30 µg/L[9]
Linear Range	~0.5 - 200 µg/L	1 - 1000 pg/µL[8]	0.01 - 10 µg/L	5 - 250 µg/L
Selectivity	Moderate (relies on retention time)	High (mass spectrum provides structural info)	High (for electronegative compounds)	Moderate to High (depends on electrode modification)
Throughput	High	Medium	Medium	Very High (for screening)
Primary Reference	EPA Method 8330[3]	EPA Method 8270	EPA Method 8095[3]	Various Research Protocols[9]

Summary:

• HPLC-UV is a reliable and robust workhorse method for routine analysis, especially for aqueous samples.[2]

• GC-MS offers the highest confidence in identification due to the specificity of mass spectral data and is suitable for complex matrices.[8]

• GC-ECD provides exceptional sensitivity for nitroaromatics but lacks the specificity of MS.[3]

• Electrochemical methods are excellent for rapid screening and field applications due to their speed and potential for miniaturization.[11]

References

• 1. env.go.jp [env.go.jp]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 4. mass.gov [mass.gov]
• 5. agilent.com [agilent.com]
• 6. vjol.info.vn [vjol.info.vn]
• 7. journal.gnest.org [journal.gnest.org]
• 8. scispec.co.th [scispec.co.th]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. pubs.acs.org [pubs.acs.org]
• 12. ANALYTICAL METHODS - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Note: HPLC Analysis of 3,5-Dinitrotoluene

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed application note and protocol for the quantitative analysis of 3,5-Dinitrotoluene (3,5-DNT) using High-Performance Liquid Chromatography (HPLC). The methodologies outlined are based on established practices for the analysis of nitroaromatic compounds.

Introduction

3,5-Dinitrotoluene is a nitroaromatic compound used as an intermediate in the synthesis of other chemicals, including some explosives and dyes. Its detection and quantification are crucial for environmental monitoring, industrial hygiene, and quality control in manufacturing processes. High-Performance Liquid Chromatography (HPLC) with UV detection is a robust and widely used technique for the analysis of 3,5-DNT and other related compounds. This method offers excellent sensitivity and selectivity.

Principle of the Method

This application note describes a reverse-phase HPLC method for the separation and quantification of 3,5-Dinitrotoluene. The method utilizes a C18 stationary phase and a mobile phase consisting of a mixture of organic solvent (methanol or acetonitrile) and water. Separation is achieved based on the differential partitioning of 3,5-DNT between the nonpolar stationary phase and the polar mobile phase. Detection is performed using a UV detector at a wavelength where 3,5-DNT exhibits strong absorbance, typically around 254 nm.

Experimental Protocols

Reagents and Materials

• 3,5-Dinitrotoluene analytical standard

• HPLC-grade methanol (B129727)

• HPLC-grade acetonitrile

• HPLC-grade water

• Phosphoric acid (for mobile phase modification, if necessary)

• Solid Phase Extraction (SPE) cartridges (e.g., C18) for sample preparation

• Dichloromethane (for liquid-liquid extraction)

• Sodium sulfate, anhydrous (for drying organic extracts)

Instrumentation and Chromatographic Conditions

A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector is required.

Parameter	Recommended Conditions
HPLC Column	C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
Mobile Phase	Isocratic: Methanol/Water (50:50, v/v) or Acetonitrile/Water
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection Wavelength	254 nm

Note: The mobile phase composition and flow rate can be optimized to achieve the desired separation and run time. For mass spectrometry applications, phosphoric acid in the mobile phase should be replaced with a volatile acid like formic acid.[1]

Standard Solution Preparation

Prepare a stock standard solution of 3,5-Dinitrotoluene (e.g., 100 µg/mL) in methanol or acetonitrile. From the stock solution, prepare a series of working standard solutions of different concentrations by serial dilution with the mobile phase to construct a calibration curve.

Sample Preparation

The appropriate sample preparation method will depend on the sample matrix.

3.4.1. Water Samples (Solid-Phase Extraction - SPE)

• Condition a C18 SPE cartridge with methanol followed by HPLC-grade water.

• Pass a known volume of the water sample through the cartridge.

• Wash the cartridge with water to remove interfering polar compounds.

• Elute the retained 3,5-DNT with a small volume of methanol or acetonitrile.

• The eluate can be directly injected into the HPLC system or diluted if necessary.

3.4.2. Soil/Sediment Samples (Ultrasonic Extraction)

• Weigh a known amount of the soil or sediment sample into a vial.

• Add a specific volume of acetonitrile.

• Extract the sample in an ultrasonic bath for a defined period.

• Centrifuge the sample to separate the solid material.

• Filter the supernatant through a 0.45 µm filter before HPLC analysis.

3.4.3. Liquid Samples (Liquid-Liquid Extraction)

• For aqueous samples, perform a liquid-liquid extraction using dichloromethane.

• Separate the organic layer and dry it over anhydrous sodium sulfate.

• Evaporate the solvent and reconstitute the residue in the mobile phase for HPLC analysis.

Quantitative Data

The following table summarizes representative quantitative data for the HPLC analysis of dinitrotoluene isomers. It is important to note that this data is derived from a study that may have used slightly different chromatographic conditions than those described in this protocol. Therefore, these values should be considered as an estimation, and method validation should be performed in your laboratory to determine the precise retention time, LOD, and LOQ for 3,5-Dinitrotoluene under your specific analytical conditions.

Analyte	Retention Time (min)	Limit of Detection (LOD) (µg/L)	Limit of Quantification (LOQ) (µg/L)
2,4-Dinitrotoluene	14.43	3.95	10.0
2,6-Dinitrotoluene	14.61	2.01	6.71
3,5-Dinitrotoluene	Not specified	Not specified	Not specified

Data for 2,4-DNT and 2,6-DNT are provided for reference from a study using a C18 column with a water/acetonitrile gradient. Specific quantitative data for 3,5-Dinitrotoluene under the recommended isocratic conditions should be determined experimentally.

Experimental Workflow and Diagrams

The following diagrams illustrate the logical workflow of the HPLC analysis of 3,5-Dinitrotoluene.

Caption: Experimental workflow for the HPLC analysis of 3,5-Dinitrotoluene.

Caption: Logical relationship of steps in the quantitative HPLC analysis.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for the Gas Chromatography Analysis of 3,5-Dinitrotoluene

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,5-Dinitrotoluene (3,5-DNT) is a nitroaromatic compound and one of the six isomers of dinitrotoluene. While less common than 2,4-DNT and 2,6-DNT, which are significant in the manufacturing of toluene (B28343) diisocyanate (TDI) for polyurethane production and in explosives like TNT, the detection and quantification of 3,5-DNT are crucial for environmental monitoring, industrial hygiene, and quality control processes. Gas chromatography (GC) is a robust and widely used analytical technique for the separation and determination of DNT isomers. This document provides detailed application notes and protocols for the analysis of 3,5-DNT using GC coupled with common detectors such as the Electron Capture Detector (ECD) and Mass Spectrometer (MS).

Quantitative Data Summary

The following table summarizes typical quantitative data for the analysis of dinitrotoluene isomers by Gas Chromatography. Data for 3,5-Dinitrotoluene is often not reported separately; therefore, data for the closely related 3,4-Dinitrotoluene isomer is provided as a reasonable estimate for LOD and LOQ.

Parameter	GC-ECD	GC-MS
Analyte	3,4-Dinitrotoluene *	Dinitrotoluene Isomers
Limit of Detection (LOD)	0.0033 mg/kg (in soil)	Analyte and matrix dependent
Limit of Quantitation (LOQ)	0.016 mg/kg (in soil)	Analyte and matrix dependent
Typical Column	DB-5, DB-1301	DB-5ms
Typical Detector	Electron Capture Detector (ECD)	Mass Spectrometer (MS)

*Data for 3,4-Dinitrotoluene is presented as an estimate for 3,5-Dinitrotoluene based on available data for closely related isomers. Actual performance may vary.

Experimental Protocols

Protocol 1: Analysis of 3,5-Dinitrotoluene in Water Samples by GC-ECD

This protocol is based on methodologies similar to EPA Method 8095 for the analysis of explosives in water.[1][2]

1. Sample Preparation: Liquid-Liquid Extraction

• Measure 1 liter of the water sample into a 2-liter separatory funnel.

• Add 60 mL of toluene to the separatory funnel.

• Shake the funnel vigorously for 2 minutes, with periodic venting to release pressure.

• Allow the layers to separate for at least 10 minutes.

• Drain the lower aqueous layer into a clean beaker.

• Transfer the upper organic layer (toluene) into a clean, dry collection flask.

• Pour the aqueous layer back into the separatory funnel and repeat the extraction with a fresh 60 mL portion of toluene.

• Combine the two toluene extracts.

• Dry the combined extract by passing it through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

• The sample is now ready for GC-ECD analysis.

2. GC-ECD Instrumental Parameters

• Gas Chromatograph: Agilent 7890B or equivalent

• Column: Agilent J&W DB-5, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Injector: Split/Splitless, operated in splitless mode

• Injector Temperature: 250°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp to 200°C at 10°C/min

  • Ramp to 280°C at 20°C/min, hold for 5 minutes

• Detector: Electron Capture Detector (ECD)

• Detector Temperature: 300°C

• Makeup Gas: Nitrogen

• Injection Volume: 1 µL

Protocol 2: Analysis of 3,5-Dinitrotoluene in Soil Samples by GC-MS

This protocol is adapted from general principles for the analysis of semi-volatile organic compounds in solid matrices.

1. Sample Preparation: Ultrasonic Extraction

• Weigh 10 g of the soil sample into a beaker.

• Add 20 mL of acetonitrile (B52724) to the beaker.

• Place the beaker in an ultrasonic bath and sonicate for 15 minutes.

• Allow the soil to settle and decant the acetonitrile extract into a clean vial.

• Repeat the extraction with a fresh 20 mL portion of acetonitrile.

• Combine the two extracts.

• Filter the combined extract through a 0.45 µm PTFE syringe filter to remove any particulate matter.

• The sample is now ready for GC-MS analysis.

2. GC-MS Instrumental Parameters

• Gas Chromatograph: Thermo Scientific TRACE 1310 or equivalent

• Mass Spectrometer: Thermo Scientific ISQ 7000 or equivalent

• Column: Agilent J&W DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness[3][4]

• Injector: Split/Splitless, operated in splitless mode

• Injector Temperature: 280°C

• Carrier Gas: Helium at a constant flow of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes

  • Ramp to 280°C at 15°C/min, hold for 10 minutes

• Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Scan Range: 40-400 m/z

• Injection Volume: 1 µL

Visualizations

Caption: General workflow for the GC analysis of 3,5-Dinitrotoluene.

Caption: Decision logic for 3,5-DNT sample preparation based on matrix type.

References

• 1. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 2. epa.gov [epa.gov]
• 3. DB-5ms GC Columns | Low Bleed | Agilent [agilent.com]
• 4. gcms.cz [gcms.cz]

Spectroscopic Identification of 3,5-Dinitrotoluene: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the spectroscopic identification of 3,5-Dinitrotoluene (3,5-DNT). The information compiled herein is intended to guide researchers in the qualitative and quantitative analysis of this compound using various spectroscopic techniques.

Introduction

3,5-Dinitrotoluene (3,5-DNT) is a nitroaromatic compound.[1] While less common than its 2,4- and 2,6-isomers, its accurate identification is crucial in various fields, including environmental monitoring and industrial process control. Spectroscopic methods offer rapid and reliable means for the characterization of 3,5-DNT. This document outlines the application of Infrared (IR) Spectroscopy, Raman Spectroscopy, Nuclear Magnetic Resonance (NMR) Spectroscopy, and Mass Spectrometry (MS) for this purpose.

Physicochemical Properties

A summary of the key physicochemical properties of 3,5-Dinitrotoluene is presented in Table 1.

Table 1: Physicochemical Properties of 3,5-Dinitrotoluene

Property	Value
Molecular Formula	C₇H₆N₂O₄
Molecular Weight	182.13 g/mol
Appearance	Yellow rhombic needles
Melting Point	93 °C[1]
Boiling Point	Sublimes[1]
Solubility	Soluble in benzene, chloroform, ether, and ethanol.
CAS Number	618-85-9[2]

Spectroscopic Data and Interpretation

The following sections detail the characteristic spectroscopic data for 3,5-Dinitrotoluene.

Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful technique for identifying the functional groups present in a molecule. The IR spectrum of 3,5-DNT is characterized by strong absorptions corresponding to the nitro groups and the aromatic ring. A representative IR spectrum is available through various databases.[3][4]

Table 2: Characteristic Infrared (IR) Absorption Bands for 3,5-Dinitrotoluene

Wavenumber (cm⁻¹)	Vibration Mode
~1540	Asymmetric NO₂ stretch
~1350	Symmetric NO₂ stretch
~3100	Aromatic C-H stretch
~1600, ~1470	Aromatic C=C stretch
~920	C-H out-of-plane bending
~730	C-NO₂ bending

Raman Spectroscopy

Table 3: Expected Raman Shifts for 3,5-Dinitrotoluene (based on related compounds)

Raman Shift (cm⁻¹)	Tentative Assignment
~1350	Symmetric NO₂ stretch
~1600	Aromatic ring stretch
~1000	Aromatic ring breathing
~840	NO₂ deformation

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of the hydrogen (¹H) and carbon (¹³C) atoms in a molecule. A study by Paré and Bélanger characterized 3,5-Dinitrotoluene using both ¹H and ¹³C NMR.[4]

Table 4: ¹H and ¹³C NMR Chemical Shifts for 3,5-Dinitrotoluene

Nucleus	Chemical Shift (ppm)	Multiplicity	Assignment
¹H	~2.6	Singlet	-CH₃
¹H	~8.9	Triplet	H-4
¹H	~9.1	Doublet	H-2, H-6
¹³C	~21	Quartet	-CH₃
¹³C	~122	Doublet	C-4
¹³C	~128	Doublet	C-2, C-6
¹³C	~143	Singlet	C-1
¹³C	~149	Singlet	C-3, C-5

Note: The exact chemical shifts may vary slightly depending on the solvent and concentration used.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which is highly specific for its structure. Electron ionization (EI) is a common technique used for the analysis of 3,5-DNT. The NIST WebBook and PubChem are valuable resources for the mass spectrum of 3,5-Dinitrotoluene.[2][6]

Table 5: Key Mass Fragments for 3,5-Dinitrotoluene (Electron Ionization)

m/z	Ion
182	[M]⁺ (Molecular Ion)
165	[M-OH]⁺
136	[M-NO₂]⁺
89	[C₇H₅]⁺
63	[C₅H₃]⁺

Experimental Protocols

The following are generalized protocols for the spectroscopic analysis of 3,5-Dinitrotoluene. Researchers should optimize these methods based on the specific instrumentation and sample matrix.

Sample Preparation

• For IR, Raman, and NMR: Dissolve a few milligrams of 3,5-Dinitrotoluene in a suitable deuterated solvent (e.g., chloroform-d, acetone-d₆, or DMSO-d₆). The choice of solvent will depend on the specific requirements of the instrument and the desired spectral window.

• For GC-MS: Prepare a dilute solution of 3,5-Dinitrotoluene in a volatile organic solvent such as dichloromethane (B109758) or acetonitrile.

Infrared (IR) Spectroscopy Protocol

Caption: Workflow for FTIR analysis of 3,5-DNT.

• Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer.

• Sample Holder: KBr pellet press or a suitable liquid cell.

• Acquisition Parameters:

  • Spectral Range: 4000-400 cm⁻¹

  • Resolution: 4 cm⁻¹

  • Number of Scans: 16-32

• Procedure:

  • Acquire a background spectrum of the empty sample holder or the pure solvent.

  • Introduce the prepared 3,5-DNT sample into the spectrometer.

  • Acquire the sample spectrum.

  • The instrument software will automatically subtract the background spectrum from the sample spectrum to yield the absorbance spectrum of 3,5-DNT.

  • Identify the characteristic absorption bands as listed in Table 2.

Raman Spectroscopy Protocol

References

• 1. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Benzene, 1-methyl-3,5-dinitro- [webbook.nist.gov]
• 3. 3,4-DINITROTOLUENE(610-39-9) 13C NMR [m.chemicalbook.com]
• 4. tandfonline.com [tandfonline.com]
• 5. apps.dtic.mil [apps.dtic.mil]
• 6. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 3,5-Dinitrotoluene in Organic Synthesis

Introduction

3,5-Dinitrotoluene (3,5-DNT) is an aromatic organic compound characterized by a toluene (B28343) molecule substituted with two nitro groups at the 3 and 5 positions. While less common than its 2,4- and 2,6-isomers, which are primary precursors to toluene diisocyanate for polyurethane production, 3,5-DNT serves as a valuable chemical intermediate in various specialized organic syntheses.[1] Its primary application lies in its reduction to 3,5-diaminotoluene (B90585) (3,5-DAT), a key building block for dyes, high-performance polymers, and energetic materials.[1] This document provides detailed application notes and experimental protocols for the synthetic utilization of 3,5-Dinitrotoluene.

Physical and Chemical Properties

A summary of the key physical and chemical properties of 3,5-Dinitrotoluene is presented below.

Property	Value	Reference
Molecular Formula	C₇H₆N₂O₄	[2]
Molecular Weight	182.13 g/mol	[2]
Appearance	Yellow rhombic needles	[1][3]
Melting Point	93 °C	[1]
Boiling Point	Sublimes	[1]
Solubility	Soluble in benzene, chloroform, ether, ethanol, and acetic acid.	[3]
CAS Number	618-85-9	[3]

Application Note 1: Reduction of 3,5-Dinitrotoluene to 3,5-Diaminotoluene

The most significant application of 3,5-DNT in organic synthesis is its conversion to 3,5-Diaminotoluene (3,5-DAT). This transformation is a critical step as the resulting diamine is a versatile precursor for further functionalization. The reduction of the two nitro groups to amino groups can be achieved through several methods, most notably catalytic hydrogenation.

Experimental Workflow: Catalytic Hydrogenation of 3,5-DNT

Caption: General workflow for the reduction of 3,5-DNT to 3,5-DAT via catalytic hydrogenation.

Protocol 1: Catalytic Hydrogenation of 3,5-Dinitrotoluene

This protocol describes a general procedure for the liquid-phase catalytic hydrogenation of 3,5-DNT to 3,5-DAT. The conditions are based on typical procedures for dinitrotoluene reduction.[4][5]

Materials:

• 3,5-Dinitrotoluene (3,5-DNT)

• Ethanol or other suitable solvent (e.g., methanol)[6]

• Palladium on activated carbon (Pd/C, 5-10 wt%) or Platinum on carbon (Pt/C) catalyst[4][7]

• Hydrogen (H₂) gas, high purity

• Nitrogen (N₂) gas, inert

• Pressurized hydrogenation reactor (e.g., Parr hydrogenator) equipped with a stirrer, gas inlet, pressure gauge, and temperature control.

Procedure:

• Reactor Preparation: Ensure the hydrogenation reactor is clean and dry. Purge the vessel thoroughly with nitrogen gas to remove any residual air and moisture.

• Charging the Reactor: In a suitable beaker, dissolve 3,5-Dinitrotoluene in the solvent (e.g., ethanol) at a concentration of approximately 10-20% (w/v). Carefully transfer this solution to the hydrogenation reactor.

• Catalyst Addition: Add the hydrogenation catalyst (e.g., 5% Pd/C) to the reactor. The catalyst loading is typically between 0.1% and 5% by weight relative to the 3,5-DNT.[6]

• System Purge: Seal the reactor and purge the system again, first with nitrogen to displace air from the headspace, followed by several purges with hydrogen gas to ensure an inert atmosphere.

• Hydrogenation Reaction:

  • Begin stirring the reaction mixture.

  • Pressurize the reactor with hydrogen gas to the desired pressure, typically in the range of 1.0-2.5 MPa.[4]

  • Heat the reactor to the target temperature, generally between 80-120 °C.[4]

  • Monitor the reaction progress by observing the hydrogen uptake from the pressure gauge. The reaction is complete when hydrogen consumption ceases. Reaction time can vary from 2 to 6 hours.

• Reaction Work-up:

  • Cool the reactor to room temperature and carefully vent the excess hydrogen gas.

  • Purge the reactor with nitrogen gas to ensure a safe, inert atmosphere.

  • Open the reactor and filter the reaction mixture through a pad of celite or a suitable filter to remove the catalyst. Caution: The catalyst may be pyrophoric upon exposure to air; ensure it remains wet with solvent during filtration.

  • Wash the filter cake with a small amount of fresh solvent.

• Product Isolation:

  • Combine the filtrate and washings.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • The resulting solid is crude 3,5-Diaminotoluene. It can be further purified by recrystallization from a suitable solvent system if necessary.

Quantitative Data: Reduction Methods for Dinitrotoluenes

The following table summarizes various catalytic systems used for the hydrogenation of dinitrotoluene isomers. While specific data for the 3,5-isomer is limited, these systems are generally applicable.

Catalyst System	Solvent	Temperature (°C)	Pressure (MPa)	Key Features	Reference
Palladium on Charcoal	Molten DNT	90 - 135	Excess H₂	Solvent-free conditions.	[8]
Raney Nickel	Methanol	90 - 150	~0.7 - 7	Presence of CO (0.3-6%) prevents N-alkylation.	[6]
Platinum on Carbon (Pt/C)	N/A	80 - 120	1.0 - 2.5	Used in continuous liquid-phase hydrogenation.	[4]
Iridium-based Multimetal	Various	100	2.0 - 5.0	High activity and selectivity.	[5][9]

Application Note 2: Synthesis of Azo Dyes from 3,5-Diaminotoluene

3,5-Diaminotoluene is an excellent precursor for the synthesis of bis-azo dyes. The two amino groups can be diazotized and coupled with various aromatic compounds (coupling components) to produce intensely colored molecules.[10] Azo dyes are widely used in textiles, printing, and as indicators.[10]

Synthetic Pathway: 3,5-DNT to Bis-Azo Dye

Caption: Reaction scheme for the synthesis of a bis-azo dye starting from 3,5-DNT.

Protocol 2: Synthesis of a Bis-Azo Dye (General Procedure)

This protocol outlines a generalized two-step procedure for synthesizing a bis-azo dye starting from 3,5-DAT.[10][11]

Step A: Bis-Diazotization of 3,5-Diaminotoluene

Materials:

• 3,5-Diaminotoluene (3,5-DAT)

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (B80452) (NaNO₂)

• Distilled Water

• Ice

Procedure:

• In a beaker, prepare a solution of 3,5-Diaminotoluene in dilute hydrochloric acid (e.g., 1 part concentrated HCl to 4 parts water). Use a stoichiometric excess of acid (at least 4 equivalents).

• Cool the beaker in an ice-salt bath to maintain a temperature of 0-5 °C. Stir the solution continuously.

• In a separate beaker, prepare a concentrated aqueous solution of sodium nitrite (2.1 equivalents). Cool this solution in the ice bath.

• Slowly add the cold sodium nitrite solution dropwise to the stirred 3,5-DAT solution. The temperature must be strictly maintained between 0 and 5 °C to prevent the decomposition of the diazonium salt.[10]

• After the addition is complete, continue stirring the mixture in the ice bath for an additional 20-30 minutes to ensure complete diazotization. The resulting cold solution contains the Toluene-3,5-bis(diazonium) salt and is used immediately in the next step.

Step B: Azo Coupling Reaction

Materials:

• Toluene-3,5-bis(diazonium) salt solution (from Step A)

• Coupling component (e.g., 2-Naphthol, Resorcinol, Phenol) (2.1 equivalents)

• Sodium Hydroxide (NaOH) solution (e.g., 10% w/v)

• Distilled Water

• Ice

Procedure:

• In a large beaker, dissolve the coupling component (2.1 equivalents) in a cold aqueous solution of sodium hydroxide. This creates a phenoxide or equivalent nucleophilic species that is ready to react.

• Cool this solution in an ice bath to 0-5 °C.

• With vigorous stirring, slowly add the cold bis-diazonium salt solution (from Step A) to the cold coupling component solution.

• An intensely colored precipitate, the bis-azo dye, should form immediately.

• Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the reaction goes to completion.

• Isolate the dye by vacuum filtration using a Buchner funnel.

• Wash the collected solid with cold distilled water to remove any unreacted salts.

• Dry the product in a desiccator or a low-temperature oven. The yield and color will depend on the specific coupling component used.

References

• 1. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 3,5-dinitrotoluene | 618-85-9 [chemicalbook.com]
• 4. CN104098475A - Device and method for producing diaminotoluene (TDA) by continuous liquid phase catalysis hydrogenation reduction of dinitrotoluene (DNT) - Google Patents [patents.google.com]
• 5. DE19911865A1 - Process for the catalytic hydrogenation of dinitrotoluene and catalyst - Google Patents [patents.google.com]
• 6. US3935264A - Hydrogenation of dinitrotoluene to toluene diamine - Google Patents [patents.google.com]
• 7. 2,3-DIAMINOTOLUENE synthesis - chemicalbook [chemicalbook.com]
• 8. US2976320A - Catalytic hydrogenation of the dinitro derivatives of toluene - Google Patents [patents.google.com]
• 9. EP1036784A1 - Process for the catalytic hydrogenation of dinitrotoluene and catalyst - Google Patents [patents.google.com]
• 10. Classifications, properties, recent synthesis and applications of azo dyes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]

Application Notes and Protocols: 3,5-Dinitrotoluene as a Chemical Intermediate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 3,5-Dinitrotoluene (3,5-DNT) as a chemical intermediate in the synthesis of valuable downstream products. The information is intended to guide researchers in laboratory-scale preparations and to provide insights into the potential applications of 3,5-DNT derivatives.

Overview of 3,5-Dinitrotoluene as a Chemical Intermediate

3,5-Dinitrotoluene is a dinitroaromatic compound that serves as a versatile precursor in the synthesis of various organic molecules. Its two nitro groups can be readily reduced to amino functionalities, opening up pathways to a range of derivatives, including diamines, which are key building blocks for polymers and dyes. While less common than its 2,4- and 2,6-isomers, 3,5-DNT offers unique structural properties to the resulting molecules.

Key Applications:

• Synthesis of 3,5-Diaminotoluene (3,5-DAT): The primary application of 3,5-DNT is its reduction to 3,5-Diaminotoluene. 3,5-DAT can be used as a monomer or chain extender in the synthesis of polyurethanes and as a precursor for azo dyes.

• Precursor to Energetic Materials: Although less direct than other routes, derivatives of 3,5-DNT can be envisioned in the synthesis of specialized energetic materials.

• Intermediate for Specialty Chemicals: The unique substitution pattern of 3,5-DNT makes it a candidate for the synthesis of various specialty chemicals and pharmaceutical intermediates, although this is a less explored area.

Synthesis of 3,5-Diaminotoluene via Catalytic Hydrogenation

The most significant application of 3,5-Dinitrotoluene is its conversion to 3,5-Diaminotoluene. This is typically achieved through catalytic hydrogenation, a clean and efficient method for the reduction of nitro groups.

Experimental Protocol: Catalytic Hydrogenation of 3,5-Dinitrotoluene

This protocol is based on established methods for the reduction of dinitrotoluenes.[1][2]

Materials:

• 3,5-Dinitrotoluene (3,5-DNT)

• Palladium on carbon (10% Pd/C) or Raney Nickel

• Ethanol or Methanol (solvent)

• Hydrogen gas (H₂)

• Nitrogen gas (N₂) for inerting

• High-pressure hydrogenation reactor (autoclave) equipped with a magnetic stirrer, gas inlet, pressure gauge, and temperature controller.

• Filtration apparatus (e.g., Büchner funnel with filter paper or a Celite pad)

• Rotary evaporator

Procedure:

• Reactor Setup: Ensure the hydrogenation reactor is clean and dry. Add 3,5-Dinitrotoluene and the chosen solvent (e.g., ethanol) to the reactor. A typical substrate-to-solvent ratio is in the range of 1:5 to 1:10 (w/v).

• Catalyst Addition: Carefully add the catalyst (e.g., 10% Pd/C) to the reactor under a stream of nitrogen to prevent ignition of the dry catalyst in air. The catalyst loading is typically 1-5% by weight relative to the 3,5-DNT.

• Inerting: Seal the reactor and purge the system with nitrogen gas several times to remove all oxygen.

• Hydrogenation: After purging with nitrogen, pressurize the reactor with hydrogen gas to the desired pressure (typically 1.0-4.0 MPa).[2]

• Reaction: Begin stirring and heat the reactor to the target temperature (typically 65-85 °C).[2] Monitor the reaction progress by observing the hydrogen uptake. The reaction is typically complete within a few hours.

• Cooling and Depressurization: Once the hydrogen uptake ceases, cool the reactor to room temperature. Carefully vent the excess hydrogen and purge the reactor with nitrogen.

• Catalyst Filtration: Open the reactor and filter the reaction mixture through a pad of Celite or a suitable filter paper to remove the catalyst. Wash the catalyst with a small amount of the solvent to ensure complete recovery of the product.

• Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the solvent.

• Purification: The resulting crude 3,5-Diaminotoluene can be further purified by recrystallization or vacuum distillation if necessary.

Quantitative Data for Catalytic Hydrogenation

The following table summarizes typical reaction parameters for the catalytic hydrogenation of dinitrotoluenes. While specific data for the 3,5-isomer is limited in readily available literature, high yields are expected based on similar reactions with other isomers.[1][2]

Parameter	Value	Reference
Substrate	3,5-Dinitrotoluene	-
Catalyst	10% Pd/C or Raney Nickel	[1][2]
Catalyst Loading	1-5 wt%	General practice
Solvent	Ethanol or Methanol	[2]
Hydrogen Pressure	1.0 - 4.0 MPa	[2]
Temperature	65 - 85 °C	[2]
Expected Yield	>95%	Based on analogous reactions[1]

Experimental Workflow Diagram

Caption: Workflow for the catalytic hydrogenation of 3,5-Dinitrotoluene.

Application in Azo Dye Synthesis

3,5-Diaminotoluene, derived from 3,5-DNT, can be used as a coupling component in the synthesis of azo dyes. The two amino groups offer the potential for forming bis-azo dyes, which can lead to intense colors.

Experimental Protocol: Synthesis of a Bis-Azo Dye from 3,5-Diaminotoluene

This is a representative protocol based on standard diazotization and azo coupling procedures.

Materials:

• An aromatic amine for diazotization (e.g., aniline)

• Sodium nitrite (B80452) (NaNO₂)

• Concentrated hydrochloric acid (HCl)

• 3,5-Diaminotoluene

• Sodium hydroxide (B78521) (NaOH)

• Ice

• Standard laboratory glassware

Procedure:

Part A: Diazotization of Aniline

• In a beaker, dissolve the aromatic amine (e.g., aniline) in a mixture of concentrated hydrochloric acid and water. Cool the solution to 0-5 °C in an ice bath.

• In a separate beaker, prepare a solution of sodium nitrite in water.

• Slowly add the sodium nitrite solution to the cold amine solution with constant stirring, maintaining the temperature between 0 and 5 °C. The formation of the diazonium salt is indicated by a slight color change.

Part B: Azo Coupling with 3,5-Diaminotoluene

• In another beaker, dissolve 3,5-Diaminotoluene in a dilute aqueous solution of sodium hydroxide. Cool this solution to 0-5 °C in an ice bath.

• Slowly add the cold diazonium salt solution from Part A to the cold 3,5-Diaminotoluene solution with vigorous stirring. A colored precipitate of the azo dye should form immediately.

• Continue stirring the reaction mixture in the ice bath for 30-60 minutes to ensure the completion of the coupling reaction.

• Collect the precipitated dye by vacuum filtration, wash with cold water, and dry.

Quantitative Data for Azo Dye Synthesis

The following table provides representative quantities for the synthesis of a hypothetical bis-azo dye.

Reactant/Reagent	Molar Ratio (relative to 3,5-DAT)	Notes
3,5-Diaminotoluene	1	Coupling component
Aromatic Amine	2	For diazotization
Sodium Nitrite (NaNO₂)	2	Diazotizing agent
Hydrochloric Acid (HCl)	4-5	To form the diazonium salt
Sodium Hydroxide (NaOH)	2-3	To dissolve the coupling component

Signaling Pathway Diagram (Logical Relationship)

Caption: Logical pathway for the synthesis of a bis-azo dye.

Application in Polyurethane Synthesis

3,5-Diaminotoluene can be used as a chain extender in the synthesis of polyurethanes. The diamine reacts with isocyanate groups to form urea (B33335) linkages, which can significantly influence the properties of the resulting polymer, such as its thermal and mechanical stability. A structurally similar compound, 3,5-dimethyl-thioltoluenediamine (DMTDA), has been used as a chain extender in castable polyurethane elastomers.[3]

Application Note: 3,5-Diaminotoluene in Polyurethanes

The incorporation of 3,5-Diaminotoluene as a chain extender in a polyurethane formulation introduces rigid aromatic urea segments into the polymer backbone. This can lead to:

• Increased Hard Segment Content: The reaction of the diamine with a diisocyanate forms a hard segment, which can enhance the mechanical properties of the polyurethane, such as hardness and tensile strength.

• Improved Thermal Stability: The urea linkages formed are generally more thermally stable than urethane (B1682113) linkages, potentially increasing the decomposition temperature of the polymer.

• Microphase Separation: The incompatibility between the rigid hard segments and the flexible soft segments (typically a polyol) can lead to microphase separation, which is crucial for the elastomeric properties of many polyurethanes. The specific substitution pattern of the 3,5-isomer may influence the packing and morphology of these hard domains.[3]

Representative Polyurethane Synthesis Workflow

Caption: Two-step synthesis of poly(urethane-urea) using a chain extender.

References

• 1. nbinno.com [nbinno.com]
• 2. CN106349081A - Synthesis method of 3,4-diaminotoluene - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]

protocols for handling and storage of 3,5-Dinitrotoluene

Application Notes for 3,5-Dinitrotoluene

Introduction

3,5-Dinitrotoluene (3,5-DNT) is a chemical compound with the formula C₇H₆N₂O₄. It appears as a yellow crystalline solid.[1][2] This document provides essential protocols for the safe handling and storage of 3,5-Dinitrotoluene, intended for researchers, scientists, and drug development professionals. Strict adherence to these guidelines is crucial to mitigate the risks associated with this hazardous chemical.

Hazard Summary

3,5-Dinitrotoluene is classified as a hazardous substance with the following primary concerns:

• Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[1][3][4]

• Carcinogenicity: May cause cancer.[1][4]

• Mutagenicity: Suspected of causing genetic defects.[1][3][4]

• Reproductive Toxicity: Suspected of damaging fertility.[1]

• Organ Damage: May cause damage to organs through prolonged or repeated exposure.[1][4]

• Environmental Hazards: Very toxic to aquatic life with long-lasting effects.[3]

Protocols for Handling and Storage

1. Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 3,5-Dinitrotoluene. The following table summarizes the required PPE:

Body Part	Protection	Specifications
Respiratory	Respirator	Required when dusts are generated. Use a NIOSH/MSHA or European Standard EN 149 approved respirator. For any detectable concentration, a self-contained breathing apparatus (SCBA) with a full facepiece operated in a pressure-demand or other positive-pressure mode is recommended.
Hands	Chemical-resistant gloves	Wear appropriate protective gloves to prevent skin exposure.[5]
Eyes/Face	Safety goggles/Face shield	Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[5]
Body	Protective clothing	Wear appropriate protective clothing to prevent skin exposure.[5]

2. Engineering Controls

Proper engineering controls are essential to minimize exposure to 3,5-Dinitrotoluene:

Control	Description
Ventilation	Use only outdoors or in a well-ventilated area.[3][4] Local exhaust ventilation is recommended to control emissions at the source.
Containment	Should be handled in closed systems, if possible.[3]
Safety Stations	Eye wash stations and safety showers should be readily available in the immediate work area.

3. Handling Procedures

• Obtain special instructions before use and do not handle until all safety precautions have been read and understood.[3][5]

• Avoid contact with skin and eyes.[4]

• Do not breathe dust, fume, gas, mist, vapors, or spray.[3][4]

• Wash hands thoroughly after handling.[3][5]

• Do not eat, drink, or smoke when using this product.[3][5]

• Pregnant or breastfeeding women must not handle this product.[3]

• Avoid release to the environment.[3]

4. Storage Protocols

Proper storage of 3,5-Dinitrotoluene is critical to ensure safety and stability:

Parameter	Requirement
Container	Store in the original, tightly closed container.[3][6]
Location	Store in a well-ventilated, dry place.[3] Store locked up.[3][6]
Temperature	For solutions, such as 100 µg/mL in Methanol:Acetonitrile (50:50), store frozen (<-10 °C).[7]
Incompatibilities	Store away from incompatible materials such as strong oxidizing agents, caustics, and metals like tin and zinc.[2][3][8]

5. First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure:

Exposure Route	First Aid Protocol
Inhalation	Remove the person to fresh air and keep them comfortable for breathing. Call a poison center or doctor.[3]
Skin Contact	Take off immediately all contaminated clothing. Wash with plenty of water.[3]
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Seek immediate medical attention.[5]
Ingestion	Immediately call a poison center or doctor. Rinse mouth. Do NOT induce vomiting.[3][5]

6. Spill and Disposal Procedures

• Spill Response:

  • Keep unnecessary personnel away.

  • Wear appropriate protective equipment and clothing during clean-up.

  • Avoid inhalation of dust.

  • Prevent further leakage or spillage if safe to do so.

  • Avoid dispersal of dust in the air.

  • For small spills, sweep up or vacuum up spillage and collect in a suitable container for disposal.

  • Clean the surface thoroughly to remove residual contamination.[3]

• Disposal:

  • Dispose of contents/container in accordance with local, regional, national, and international regulations.[3]

Experimental Workflow

The following diagram illustrates the logical workflow for the safe handling and storage of 3,5-Dinitrotoluene.

References

• 1. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2,3-Dinitrotoluene | C7H6N2O4 | CID 11761 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. dl.novachem.com.au [dl.novachem.com.au]
• 7. accustandard.com [accustandard.com]
• 8. restoredcdc.org [restoredcdc.org]

Application Notes and Protocols for 3,5-Dinitrotoluene as an Analytical Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 3,5-Dinitrotoluene (3,5-DNT) as a standard in analytical chemistry. Due to its nature as a minor isomer of dinitrotoluene, validated EPA methods specifically for 3,5-DNT are not currently established; the focus has historically been on the major isomers, 2,4-DNT and 2,6-DNT.[1][2] However, its availability as a certified reference material (CRM) facilitates its use in the development and validation of new analytical methods and as a reference in the analysis of explosives and industrial chemicals.

Overview of Analytical Techniques

3,5-Dinitrotoluene can be analyzed by various chromatographic techniques, primarily High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC).

• High-Performance Liquid Chromatography (HPLC): Often coupled with an Ultraviolet (UV) detector, HPLC is a robust method for the analysis of nitroaromatic compounds.[1][2][3] Reversed-phase chromatography is the most common separation mode.

• Gas Chromatography (GC): GC, particularly with an Electron Capture Detector (ECD) which is highly sensitive to nitro compounds, or a Mass Spectrometer (MS) for definitive identification, is also a powerful technique for the analysis of DNT isomers.[3][4]

Data Presentation

The following tables summarize the available quantitative data for the analysis of dinitrotoluene isomers. It is important to note that data specifically for 3,5-DNT is limited in publicly available literature.

Table 1: High-Performance Liquid Chromatography (HPLC) Data

Analyte	Column	Mobile Phase	Retention Time (min)	LOD	LOQ
3,5-Dinitrotoluene	Newcrom R1	Acetonitrile (B52724), Water, Phosphoric Acid	Method Dependent	Method Dependent	Method Dependent
2,4-Dinitrotoluene	C18	50:50 Methanol/Water	Not Specified	Not Specified	Not Specified
2,6-Dinitrotoluene	C18	50:50 Methanol/Water	Not Specified	Not Specified	Not Specified

Table 2: Gas Chromatography (GC) Data

Analyte	Detector	Carrier Gas	Retention Time (min)	LOD	LOQ
3,5-Dinitrotoluene	ECD/MS	Nitrogen/Helium	Method Dependent	Not Available	Not Available
2,4-Dinitrotoluene	ECD	Nitrogen	Not Specified	0.04 µg/L (in water)	Not Specified
2,6-Dinitrotoluene	ECD	Nitrogen	Not Specified	0.003 µg/L (in water)	Not Specified

Experimental Protocols

Protocol for Standard Solution Preparation

Objective: To prepare a stock and working standard solutions of 3,5-Dinitrotoluene for calibration.

Materials:

• 3,5-Dinitrotoluene Certified Reference Material (CRM)[5]

• Methanol or Acetonitrile (HPLC grade)

• Class A volumetric flasks (e.g., 10 mL, 50 mL, 100 mL)

• Calibrated micropipettes

Procedure:

• Stock Standard Preparation (e.g., 100 µg/mL):

  • Allow the 3,5-Dinitrotoluene CRM ampoule to equilibrate to room temperature.

  • If starting from a solid CRM, accurately weigh the required amount and dissolve it in a known volume of solvent in a volumetric flask.

  • If using a pre-made CRM solution (e.g., 1000 µg/mL), perform a serial dilution. For example, pipette 1 mL of the 1000 µg/mL CRM into a 10 mL volumetric flask and dilute to the mark with the solvent.

  • Stopper the flask and invert it several times to ensure homogeneity.

  • Store the stock solution in an amber glass vial at a low temperature (e.g., < -10°C) as recommended by the CRM supplier.

• Working Standard Preparation (e.g., 0.1, 0.5, 1, 5, 10 µg/mL):

  • Prepare a series of working standards by diluting the stock standard solution.

  • For example, to prepare a 1 µg/mL working standard, pipette 100 µL of the 100 µg/mL stock solution into a 10 mL volumetric flask and dilute to the mark with the solvent.

  • Prepare these solutions fresh daily or as stability data permits.

Caption: Workflow for the preparation of 3,5-Dinitrotoluene standard solutions.

HPLC-UV Analysis Protocol (Representative)

Objective: To provide a representative protocol for the analysis of 3,5-Dinitrotoluene by HPLC-UV, based on available information.[6]

Instrumentation:

• HPLC system with a UV detector

• Newcrom R1 column or equivalent reversed-phase column

Chromatographic Conditions:

• Mobile Phase: Acetonitrile and water with a phosphoric acid modifier. For MS compatibility, formic acid can be used instead of phosphoric acid. The exact ratio should be optimized for best separation.

• Flow Rate: Typically 1.0 mL/min

• Injection Volume: 10-20 µL

• UV Detection Wavelength: 254 nm is a common wavelength for nitroaromatic compounds.

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 30°C) for better reproducibility.

Procedure:

• Prepare the mobile phase and degas it.

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject a blank (solvent) to ensure no system contamination.

• Inject the prepared working standards to generate a calibration curve.

• Inject the prepared samples.

• Quantify the amount of 3,5-DNT in the samples using the calibration curve.

Sample Preparation from Environmental Matrices (General Protocol)

Objective: To extract 3,5-Dinitrotoluene from soil/sediment or water samples for analysis.

For Soil/Sediment Samples:

• Extraction:

  • Weigh a known amount of the homogenized sample (e.g., 5-10 g) into a beaker.

  • Add a suitable extraction solvent such as acetonitrile or dichloromethane.[4]

  • Extract using sonication or shaking for a defined period (e.g., 15-30 minutes).

• Cleanup (if necessary):

  • Filter the extract to remove particulate matter.

  • The extract may be concentrated and exchanged into a solvent compatible with the analytical instrument.

• Analysis:

  • Analyze the extract by HPLC-UV or GC-ECD/MS.

For Water Samples:

• Direct Injection: For samples with expected high concentrations, filtration through a 0.45 µm filter may be sufficient before direct injection into the HPLC.

• Solid-Phase Extraction (SPE): For trace-level analysis, a pre-concentration step using SPE may be necessary.

  • Condition an appropriate SPE cartridge (e.g., C18).

  • Pass a known volume of the water sample through the cartridge.

  • Wash the cartridge to remove interferences.

  • Elute the 3,5-DNT with a small volume of a strong solvent (e.g., acetonitrile or methanol).

  • Analyze the eluate.

Caption: General workflow for sample preparation from environmental matrices.

Use as an Internal Standard

While 3,5-Dinitrotoluene has the potential to be used as an internal standard in the analysis of other compounds, particularly in methods for explosive analysis, specific validated applications are not widely documented in the literature. Isotopically labeled analogs of the target analytes are often preferred for internal standards in mass spectrometry-based methods.[4] Should 3,5-DNT be considered as an internal standard, its stability, and chromatographic behavior relative to the target analytes would need to be thoroughly validated.

Method Development and Validation Considerations

When developing and validating a method for 3,5-Dinitrotoluene, the following parameters should be assessed according to ICH guidelines or other relevant regulatory standards:[7][8][9][10]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.

• Range: The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.

• Accuracy: The closeness of the test results to the true value.

• Precision: The degree of agreement among individual test results when the procedure is applied repeatedly to multiple samplings of a homogeneous sample.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Caption: Key parameters for analytical method validation.

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 3. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. atsdr.cdc.gov [atsdr.cdc.gov]
• 5. accustandard.com [accustandard.com]
• 6. Separation of 4-Chloro-3,5-dinitrotoluene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. sysrevpharm.org [sysrevpharm.org]
• 8. emerypharma.com [emerypharma.com]
• 9. omicsonline.org [omicsonline.org]
• 10. Development and Validation of Analytical Methods, Volume 3 - 1st Edition | Elsevier Shop [shop.elsevier.com]

Application Notes and Protocols for the Electrochemical Detection of 3,5-Dinitrotoluene

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the electrochemical detection of 3,5-Dinitrotoluene (3,5-DNT). While extensive research has been conducted on the electrochemical detection of dinitrotoluene (DNT) isomers, it is important to note that the majority of published literature focuses on the 2,4-DNT isomer due to its prevalence as a signature compound for certain explosives. However, the fundamental principles and methodologies are broadly applicable to 3,5-DNT. These notes offer a comprehensive guide based on established methods for nitroaromatic compound analysis.

I. Introduction

3,5-Dinitrotoluene is a nitroaromatic compound of significant interest in environmental monitoring and security applications. Electrochemical methods offer a sensitive, rapid, and cost-effective approach for its detection. The principle of detection is based on the electrochemical reduction of the nitro groups (-NO₂) on the toluene (B28343) ring at a modified electrode surface. By applying a potential, the nitro groups undergo a series of reduction reactions, generating a measurable electrical current that is proportional to the concentration of 3,5-DNT.

II. Signaling Pathway: Electrochemical Reduction of 3,5-Dinitrotoluene

The electrochemical reduction of dinitrotoluenes typically occurs in a stepwise manner, with each nitro group undergoing reduction. The exact mechanism and reduction potentials can be influenced by the pH of the supporting electrolyte and the composition of the working electrode. In aqueous media, the generally accepted mechanism involves the irreversible reduction of the nitro groups to hydroxylamine (B1172632) and subsequently to amine groups.

Caption: Electrochemical reduction pathway of a nitro group in 3,5-DNT.

III. Quantitative Data Summary

The following table summarizes the performance of various electrochemical sensors for the detection of dinitrotoluene. It is crucial to note that much of the available data pertains to 2,4-DNT or does not specify the isomer. This data provides a valuable benchmark for the expected performance of a 3,5-DNT sensor.

Electrode Modification	Analyte	Electrochemical Technique	Linear Range	Limit of Detection (LOD)	Sensitivity	Reference
Gold Nanoparticles/Poly(Carbazole-Aniline) Film on Glassy Carbon Electrode	DNT	Not Specified	100-1000 µg L⁻¹	30 µg L⁻¹	Not Specified	[1]
ZnO₂/CNT Nanocomposite on Gold Electrode	TNT (as a proxy for DNT)	Amperometry	4–500 nM	3.4 nM	80.53 μA cm⁻² μM⁻¹	[1]
Receptor-modified 3D Macroporous Carbon	2,4-DNT	Square Wave Voltammetry	Not Specified	10 µM	Not Specified
Hydrazinium Graphene on Channel Circuit Electrodes	2,4-DNT (vapor)	Resistive Sensing	Not Specified	18.1 ppb	Not Specified

IV. Experimental Protocols

The following are generalized protocols for the electrochemical detection of 3,5-DNT. Optimization of specific parameters such as pH, deposition time, and potential window is recommended for achieving the best performance.

A. Preparation of a Modified Glassy Carbon Electrode (GCE)

This protocol describes a general method for modifying a GCE with a nanomaterial, a common practice to enhance sensitivity and selectivity.

• GCE Pre-treatment:

  • Polish the bare GCE with 0.3 µm and 0.05 µm alumina (B75360) slurry on a polishing pad for 5 minutes each.

  • Rinse thoroughly with deionized (DI) water.

  • Soncate the electrode in a 1:1 solution of ethanol (B145695) and DI water for 5 minutes to remove any residual alumina particles.

  • Allow the electrode to dry at room temperature.

• Electrode Modification (Example with Nanomaterial Suspension):

  • Prepare a stable suspension of the desired nanomaterial (e.g., gold nanoparticles, carbon nanotubes) in a suitable solvent (e.g., DI water, DMF) at a concentration of approximately 1 mg/mL.

  • Drop-cast a small volume (typically 5-10 µL) of the nanomaterial suspension onto the polished GCE surface.

  • Allow the solvent to evaporate completely at room temperature or under a gentle stream of nitrogen.

  • Optionally, a binder like Nafion (0.5% solution) can be drop-casted on top of the modification layer to improve stability.

B. Electrochemical Measurements

This protocol outlines the steps for performing voltammetric analysis of 3,5-DNT.

• Preparation of Solutions:

  • Prepare a stock solution of 3,5-DNT (e.g., 1 mM) in a suitable solvent like acetonitrile (B52724) or methanol.

  • Prepare a supporting electrolyte solution, typically a phosphate (B84403) buffer solution (PBS) at a specific pH (e.g., 0.1 M, pH 7.0). The optimal pH should be determined experimentally as it influences the reduction potential.

  • Prepare a series of standard solutions of 3,5-DNT by diluting the stock solution with the supporting electrolyte.

• Electrochemical Analysis (using Differential Pulse Voltammetry - DPV):

  • Set up a three-electrode electrochemical cell containing the modified GCE as the working electrode, a platinum wire as the counter electrode, and an Ag/AgCl electrode as the reference electrode.

  • Fill the cell with a known volume of the supporting electrolyte.

  • De-aerate the solution by purging with high-purity nitrogen gas for 10-15 minutes to remove dissolved oxygen, which can interfere with the measurement.

  • Record a blank DPV scan in the potential range where the reduction of 3,5-DNT is expected (e.g., -0.2 V to -1.2 V).

  • Add a known concentration of 3,5-DNT to the cell and record the DPV scan under the same conditions.

  • Typical DPV parameters:

    • Initial Potential: -0.2 V

    • Final Potential: -1.2 V

    • Pulse Amplitude: 50 mV

    • Pulse Width: 50 ms

    • Scan Rate: 20 mV/s

  • The reduction of the nitro groups of 3,5-DNT will appear as peaks in the voltammogram. The peak height or area is proportional to the concentration of 3,5-DNT.

• Data Analysis:

  • Construct a calibration curve by plotting the peak current versus the concentration of the 3,5-DNT standard solutions.

  • Determine the concentration of 3,5-DNT in an unknown sample by measuring its peak current and interpolating from the calibration curve.

  • The limit of detection (LOD) can be calculated using the formula: LOD = 3 * (Standard Deviation of the Blank) / (Slope of the Calibration Curve).

V. Experimental Workflow

The following diagram illustrates the general workflow for the electrochemical detection of 3,5-DNT.

Caption: General workflow for electrochemical detection of 3,5-DNT.

VI. Conclusion

The electrochemical detection of 3,5-Dinitrotoluene is a promising analytical technique offering high sensitivity and rapid analysis. While specific protocols for the 3,5-isomer are not as prevalent in the literature as for the 2,4-isomer, the fundamental principles of electrochemical reduction of nitroaromatic compounds provide a solid foundation for developing and optimizing detection methods. The use of nanomaterial-modified electrodes is a key strategy for enhancing sensor performance. The protocols and data presented here serve as a comprehensive guide for researchers and scientists to develop robust and reliable electrochemical sensors for 3,5-DNT.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Derivatization of 3,5-Dinitrotoluene for Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the derivatization of 3,5-Dinitrotoluene (3,5-DNT) to facilitate its analysis by gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC). The primary strategy involves the reduction of the nitro groups of 3,5-DNT to form 3,5-diaminotoluene (B90585) (3,5-DAT), which is then derivatized for enhanced volatility and detectability.

Part 1: Reduction of 3,5-Dinitrotoluene to 3,5-Diaminotoluene

A common and efficient method for the analysis of dinitrotoluenes involves their reduction to the corresponding diaminotoluenes. This initial step is crucial as the resulting aromatic diamine is more amenable to derivatization for chromatographic analysis.

Experimental Protocol: Catalytic Hydrogenation of 3,5-Dinitrotoluene

This protocol is adapted from established methods for the reduction of dinitrotoluenes and offers high conversion efficiency.

Materials:

• 3,5-Dinitrotoluene (3,5-DNT)

• Platinum on carbon (Pt/C) catalyst (e.g., 1-5% platinum)

• Methanol

• Hydrogen gas

• Nitrogen gas

• Hydrogenation reactor (autoclave)

• Filtration apparatus

Procedure:

• In a hydrogenation reactor, add the Pt/C catalyst.

• Purge the reactor system first with nitrogen gas and then with hydrogen gas to ensure an inert atmosphere.

• Prepare a solution of 3,5-DNT in methanol.

• Continuously feed the molten 3,5-DNT solution into the hydrogenation reactor. The mass ratio of 3,5-DNT to the noble metal catalyst should be approximately 1:(0.001-0.005).

• Introduce hydrogen gas into the reactor to initiate the hydrogenation reduction reaction.

• Maintain the reaction temperature between 80-120°C and the pressure between 1.0-2.5 MPa.

• After the reaction is complete, the resulting solution containing 3,5-diaminotoluene is processed for purification, which may include filtration to remove the catalyst and distillation to remove the solvent.

Expected Yield: The conversion efficiency for the reduction of dinitrotoluene to diaminotoluene using this method is typically high, with yields often exceeding 99%.[1]

Part 2: Derivatization of 3,5-Diaminotoluene for GC-MS Analysis

For GC-MS analysis, the polarity of 3,5-DAT needs to be reduced and its volatility increased. This is achieved by derivatizing the amino groups. Acylation with agents like acetic anhydride (B1165640) or heptafluorobutyric anhydride (HFBA) is a common and effective approach.

Protocol 1: Derivatization with Acetic Anhydride

Materials:

• 3,5-Diaminotoluene (3,5-DAT)

• Acetic anhydride

• Acetonitrile (B52724)

• 5 N Sodium Hydroxide (B78521) (NaOH)

• Vortex mixer

• GC-MS system

Procedure:

• Prepare a standard solution of 3,5-DAT in a suitable solvent.

• To an aliquot of the 3,5-DAT solution, add 200 µL of 5 N NaOH.

• Add 20 µL of undiluted acetic anhydride to the solution.

• Add 20 µL of acetonitrile.

• Vortex the mixture to ensure thorough mixing and reaction.

• The resulting solution containing the acetylated 3,5-DAT derivative is ready for injection into the GC-MS.

Protocol 2: Derivatization with Heptafluorobutyric Anhydride (HFBA)

Materials:

• 3,5-Diaminotoluene (3,5-DAT)

• Heptafluorobutyric anhydride (HFBA)

• Suitable solvent (e.g., ethyl acetate)

• Heating block or water bath

• Nitrogen stream for evaporation

• GC-MS system

Procedure:

• Dissolve the 3,5-DAT sample in a suitable solvent.

• Add 50 µL of ethyl acetate (B1210297) and 50 µL of HFBA to the sample.

• Heat the mixture at 70°C for 30 minutes.

• Evaporate the sample to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 50 µL of ethyl acetate.

• The sample is now ready for GC-MS analysis.

Part 3: Derivatization of 3,5-Diaminotoluene for HPLC Analysis

For HPLC analysis, derivatization is employed to introduce a chromophore or fluorophore into the 3,5-DAT molecule, thereby enhancing its detectability by UV or fluorescence detectors. Dansyl chloride is a widely used derivatizing agent for primary and secondary amines.

Protocol: Derivatization with Dansyl Chloride

Materials:

• 3,5-Diaminotoluene (3,5-DAT)

• Dansyl chloride solution (e.g., 50 mM in acetonitrile)

• Sodium carbonate/bicarbonate buffer (100 mM, pH 9.8)

• Acetonitrile

• Methanol

• Ammonium (B1175870) hydroxide (10% v/v in water)

• Thermo mixer or water bath

• HPLC system with UV or fluorescence detector

Procedure:

• Prepare a solution of 3,5-DAT in a mixture of acetonitrile and methanol.

• Immediately before derivatization, mix the dansyl chloride solution and the sodium carbonate/bicarbonate buffer in a 1:1 ratio.

• In a reaction vial, add 50 µL of the mixed dansyl chloride/buffer solution.

• Add 25 µL of the 3,5-DAT solution to the reaction vial.

• Mix well by pipetting.

• Incubate the reaction mixture at 25°C with shaking for 60 minutes in the dark.

• Quench the reaction by adding 10% ammonium hydroxide.

• The sample is now ready for HPLC analysis.[2]

Data Presentation: Quantitative Analysis of Diaminotoluene Isomers

The following table summarizes the limits of detection (LOD) and quantification (LOQ) for the analysis of diaminotoluene isomers after derivatization with acetic anhydride, as determined by UPLC-MS/MS. While this data is for 2,4- and 2,6-diaminotoluene, it provides a reasonable expectation for the analytical sensitivity achievable for 3,5-diaminotoluene using a similar method.

Analyte	Derivatizing Agent	Analytical Method	LOD (ng/mL)	LOQ (ng/mL)
2,4-Diaminotoluene	Acetic Anhydride	UPLC-MS/MS	2.83	9.42
2,6-Diaminotoluene	Acetic Anhydride	UPLC-MS/MS	6.86	22.85

Data adapted from a study on the analysis of TDA isomers.[1]

Visualizations

Workflow for the Analysis of 3,5-Dinitrotoluene

Caption: Overall workflow for the analysis of 3,5-DNT.

Logical Relationship of Derivatization for Different Analytical Techniques

Caption: Derivatization pathways for GC-MS and HPLC analysis.

References

• 1. pharesst.irsst.qc.ca [pharesst.irsst.qc.ca]
• 2. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Dinitrotoluene Isomer Resolution in HPLC

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the resolution of dinitrotoluene (DNT) isomers during High-Performance Liquid Chromatography (HPLC) analysis.

Frequently Asked Questions (FAQs)

Q1: What are the most common HPLC columns used for separating DNT isomers?

A1: Several HPLC columns have been successfully employed for the separation of DNT isomers. The most common types include C18, Phenyl-3, and Diol columns.[1][2] While C18 columns are widely used, Diol and Phenyl-3 columns can offer enhanced selectivity and resolution for these specific isomers due to different interaction mechanisms.[1][2]

Q2: How can I improve the resolution between 2,4-DNT and 2,6-DNT?

A2: Improving the resolution between the critical pair of 2,4-DNT and 2,6-DNT can be achieved by optimizing several parameters:

• Column Selection: A Diol functionalized column has been shown to provide a minimum resolution of 2.06 between 2,4-DNT and 2,6-DNT peaks.[1][2][3]

• Mobile Phase Composition: Adjusting the mobile phase composition, such as the ratio of water to organic solvent (e.g., acetonitrile (B52724) or methanol), can significantly impact selectivity and resolution.[4][5]

• Flow Rate: Lowering the flow rate can sometimes enhance separation, although it may increase the analysis time.[4][6]

• Temperature: Optimizing the column temperature can improve efficiency and influence selectivity.[4][6]

Q3: What is a typical mobile phase for DNT isomer separation?

A3: A common mobile phase for reversed-phase HPLC separation of DNT isomers is a gradient mixture of water and an organic solvent like acetonitrile or methanol (B129727).[1][7] For example, a gradient elution using water and acetonitrile has been effectively used with a Diol column.[1][2] An isocratic mobile phase of water/methanol/acetonitrile (50/38/12, v/v/v) has also been reported.[7][8]

Q4: What detection wavelength is typically used for DNT isomers?

A4: DNT isomers are commonly detected using a UV detector at a wavelength of 254 nm.[1]

Troubleshooting Guide

This guide addresses specific issues you may encounter during the HPLC analysis of DNT isomers.

Problem 1: Poor Resolution or Co-eluting Peaks

Symptoms:

• Peaks for different DNT isomers are not baseline separated.

• Shoulders appear on the main peaks.

Possible Causes and Solutions:

Cause	Solution
Inappropriate Column Chemistry	The stationary phase may not be providing enough selectivity. Consider switching to a column with a different chemistry. For example, if you are using a C18 column, a Phenyl-3 or Diol column might offer better separation due to different interaction mechanisms (e.g., π-π interactions with a Phenyl column or hydrogen bonding with a Diol column).[1][2][4]
Suboptimal Mobile Phase Composition	The mobile phase strength or composition may not be ideal for separating the isomers.[4] For Reversed-Phase HPLC: Decrease the percentage of the organic solvent (e.g., acetonitrile, methanol) in the mobile phase to increase retention times and potentially improve separation.[4] Experiment with different organic modifiers (e.g., switch from methanol to acetonitrile or vice versa) as this can alter selectivity.[4]
Incorrect Flow Rate	A high flow rate can lead to band broadening and reduced resolution. Try reducing the flow rate to see if separation improves.[4][6]
Column Temperature Not Optimized	Temperature affects both viscosity of the mobile phase and the kinetics of mass transfer. Experiment with different column temperatures (e.g., in the range of 25-40°C) to find the optimal condition for your separation.[4][6]

Problem 2: Peak Tailing

Symptoms:

• Asymmetrical peaks with a "tail" extending from the back of the peak.

Possible Causes and Solutions:

Cause	Solution
Secondary Interactions with the Stationary Phase	Residual silanol (B1196071) groups on silica-based columns can interact with the nitro groups of DNTs, causing tailing. Use a well-endcapped column or add a small amount of a competing base (e.g., triethylamine) to the mobile phase to block these active sites. Changing the pH of the mobile phase can also help.
Column Overload	Injecting too much sample can lead to peak distortion.[9] Reduce the injection volume or the concentration of your sample.
Column Contamination or Degradation	The column may be contaminated with strongly retained compounds or the stationary phase may be degrading.[10][11] Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.[10]
Dead Volume in the System	Excessive tubing length or poorly made connections can contribute to peak tailing.[10] Ensure all connections are secure and use tubing with the appropriate inner diameter.

Problem 3: Baseline Drift or Noise

Symptoms:

• The baseline is not stable, showing a gradual upward or downward trend (drift) or random fluctuations (noise).[10]

Possible Causes and Solutions:

Cause	Solution
Mobile Phase Issues	The mobile phase may not be properly degassed, leading to the formation of air bubbles in the detector.[10] Ensure thorough degassing of the mobile phase using sonication, vacuum filtration, or helium sparging. The mobile phase components may not be completely miscible or may be degrading over time. Prepare fresh mobile phase daily.[10]
Column Equilibration	The column may not be fully equilibrated with the mobile phase.[10][12] Allow sufficient time for the column to equilibrate before starting your analysis.
Detector Lamp Instability	The detector lamp may be nearing the end of its life.[10] Check the lamp's energy output and replace it if necessary.
Temperature Fluctuations	Changes in the ambient temperature can affect the detector and column, leading to baseline drift.[10] Use a column oven to maintain a stable temperature.

Experimental Protocols

Method 1: Separation of DNT Isomers using a Diol Column

This method was developed for the complete separation of 2,4-DNT and 2,6-DNT along with other related compounds.[1][2]

• Column: Inertsil Diol (4.6 mm x 150 mm, 3 µm)[2]

• Mobile Phase: Gradient elution with water and acetonitrile.[1][2]

• Detection: UV at 254 nm.[1]

• Injection Volume: 5 µL.[2]

• Temperature: Room temperature.[2]

Under optimized conditions, this method achieved a minimum resolution of 2.06 between 2,4-DNT and 2,6-DNT.[1][3]

Method 2: General Purpose Reversed-Phase HPLC

This protocol is a general starting point for the separation of DNT isomers.

• Column: Zorbax Eclipse XDB-C18 (4.6 mm x 150 mm, 5 µm).[2]

• Mobile Phase: A mixture of water, methanol, and acetonitrile. A starting point could be a 50/38/12 (v/v/v) mixture.[7][8]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Injection Volume: 10-20 µL.

• Temperature: 30°C.

Quantitative Data Summary

Parameter	Diol Column Method	Phenyl-3 Column Method	C18 Column Method
Resolution (2,4-DNT vs 2,6-DNT)	2.06[1][3]	Peaks overlapped approximately 2%[2]	Minor overlap observed[1]
Retention Time (2,4-DNT)	14.43 min (approximate)	Not specified	14.43 min[1]
Retention Time (2,6-DNT)	14.61 min (approximate)	Not specified	14.61 min[1]
Detection Limits	0.78 to 1.17 µg/L[1][3]	0.62–1.32 µg/L[2]	Not specified

Visualizations

Caption: Troubleshooting workflow for improving DNT isomer resolution.

Caption: Logical steps for troubleshooting peak tailing in HPLC.

References

• 1. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography | PLOS One [journals.plos.org]
• 3. researchgate.net [researchgate.net]
• 4. pharmaguru.co [pharmaguru.co]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 7. atsdr.cdc.gov [atsdr.cdc.gov]
• 8. ANALYTICAL METHODS - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. medikamenterqs.com [medikamenterqs.com]
• 11. ijprajournal.com [ijprajournal.com]
• 12. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: 3,5-Dinitrotoluene (3,5-DNT) Analysis

This guide provides troubleshooting advice and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals overcome challenges related to matrix effects in the analysis of 3,5-Dinitrotoluene (3,5-DNT).

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the analysis of 3,5-DNT, with a focus on identifying and mitigating matrix effects.

Q1: What are matrix effects and how do they affect 3,5-DNT analysis?

A: Matrix effects are the alteration of an analyte's signal response due to the presence of other components in the sample matrix. In the context of 3,5-DNT analysis, these effects can lead to either signal suppression (lower than expected reading) or enhancement (higher than expected reading), which compromises the accuracy, reproducibility, and sensitivity of the quantification. This phenomenon is a significant concern in complex sample types and can result in inaccurate findings.

Q2: My 3,5-DNT signal is inconsistent or shows poor reproducibility across different samples. What could be the cause?

A: Inconsistent signal is a classic sign of variable matrix effects. The composition of your sample matrix can differ significantly, even between samples of the same type (e.g., different soil or water samples). This variability can lead to differing degrees of ion suppression or enhancement. To address this, it is crucial to implement robust sample preparation techniques and consider the use of an internal standard.

Q3: I am observing significant signal suppression for my 3,5-DNT peak. How can I troubleshoot this?

A: Signal suppression is often caused by co-eluting compounds from the matrix that interfere with the ionization of 3,5-DNT in the mass spectrometer source. Here are some steps to take:

• Improve Sample Cleanup: The most effective way to combat matrix effects is to remove the interfering compounds before analysis. Solid Phase Extraction (SPE) is a highly effective technique for cleaning up complex samples and concentrating the target analyte.

• Optimize Chromatography: Adjust your chromatographic method (e.g., gradient, column chemistry) to separate the 3,5-DNT from the interfering matrix components.

• Dilute the Sample: Diluting the sample can reduce the concentration of interfering matrix components, thereby lessening their impact on the analyte signal. While this may seem counterintuitive as it also dilutes the analyte, in cases of severe matrix effects, dilution can sometimes improve the limit of detection (LOD).

• Use an Internal Standard: An isotopically labeled internal standard (e.g., a stable isotope-labeled version of 3,5-DNT) is the most recognized technique to correct for matrix effects, as it will be affected in the same way as the analyte.

Q4: Can I use matrix-matched calibration to overcome these issues?

A: Yes, matrix-matched calibration is a viable strategy. This involves preparing your calibration standards in a blank matrix extract that is similar to your samples. This helps to ensure that the standards and the samples experience similar matrix effects. However, this approach can be challenging if you are working with highly variable matrices, as the effect can differ significantly not just between sample types (e.g., soil vs. water) but also between different batches of the same sample type.

Q5: What are the recommended analytical techniques for 3,5-DNT analysis?

A: Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) are the most common techniques.

• GC is often coupled with an Electron Capture Detector (ECD) for high sensitivity to nitroaromatic compounds, or a Mass Spectrometer (MS) for high selectivity and structural identification.

• HPLC , particularly reversed-phase HPLC (RP-HPLC) with UV detection, is also widely used because it can analyze aqueous samples directly and avoids the potential for thermal degradation of analytes that can occur in GC.

Experimental Protocols & Methodologies

Below are detailed protocols for common procedures used in 3,5-DNT analysis to mitigate matrix effects.

Protocol 1: Solid Phase Extraction (SPE) for Sample Cleanup

This protocol describes a general procedure for cleaning up a water sample prior to chromatographic analysis. The choice of sorbent and solvents should be optimized for the specific matrix and analyte.

Objective: To remove interfering matrix components and concentrate 3,5-DNT.

Materials:

• SPE Cartridge (e.g., C18 or a specialized sorbent for explosives)

• Sample (e.g., 500 mL of groundwater)

• Methanol (B129727) (HPLC grade)

• Deionized Water (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• SPE Vacuum Manifold

• Collection Vials

Procedure:

• Cartridge Conditioning:

  • Pass 5 mL of acetonitrile through the SPE cartridge.

  • Pass 5 mL of methanol through the cartridge.

  • Equilibrate the cartridge by passing 10 mL of deionized water, ensuring the sorbent does not go dry.

• Sample Loading:

  • Load the 500 mL water sample onto the cartridge at a flow rate of approximately 5-10 mL/min.

• Washing (Interference Elution):

  • Wash the cartridge with 5 mL of deionized water to remove polar interferences.

  • Dry the cartridge under vacuum for 10-15 minutes to remove excess water.

• Analyte Elution:

  • Place a clean collection vial under the cartridge.

  • Elute the 3,5-DNT and other retained compounds with 5 mL of acetonitrile.

• Concentration:

  • Evaporate the eluate to near dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a known volume (e.g., 1 mL) of the mobile phase for analysis.

Protocol 2: GC-MS Analysis of 3,5-DNT

This is a representative GC-MS method. Parameters should be optimized for your specific instrument and application.

Instrument: Gas Chromatograph coupled to a Mass Spectrometer (GC-MS)

Parameters:

• Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness

• Injection Mode: Splitless

• Inlet Temperature: 250°C

• Carrier Gas: Helium at a constant flow of 1.2 mL/min

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 1 min

  • Ramp: 10°C/min to 280°C

  • Hold: 5 min at 280°C

• MS Transfer Line Temperature: 280°C

• Ion Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Selected Ion Monitoring (SIM) or Full Scan

  • Suggested SIM ions for 3,5-DNT: m/z 182 (molecular ion), 165, 135, 89

Quantitative Data Summary

The following table summarizes performance metrics from various studies, highlighting the effectiveness of different analytical approaches.

Parameter	Method	Matrix	Recovery (%)	Limit of Detection (LOD)	Reference
Analyte Recovery	SPE-GC-MS	Spiked Water	92.8–113%	Not Specified
SPE-GC-MS	Spiked Saliva	41.0–52.0%	Not Specified
SPE-GC-MS	Spiked Dust Wipes	67.6–79.1%	Not Specified
Detection Limits	HPLC-EC	Groundwater	Not Specified	1 to 40 pg/L
Pressurized Fluid Extraction - GC-MS	Contaminated Soil	Not Specified	0.05 µg/g
GC-ECD	Air	Not Specified	20 ppt

Visualizations

The following diagrams illustrate key workflows and concepts for troubleshooting matrix effects in 3,5-DNT analysis.

Technical Support Center: Analysis of 3,5-Dinitrotoluene by GC-MS

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their Gas Chromatography-Mass Spectrometry (GC-MS) parameters for the analysis of 3,5-Dinitrotoluene.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the GC-MS analysis of 3,5-Dinitrotoluene?

A1: The primary challenges include its semi-volatile nature, potential for thermal degradation at high temperatures, and the presence of active nitro groups which can lead to peak tailing if the GC system is not sufficiently inert. Achieving low detection limits for trace analysis also requires careful optimization of both GC and MS parameters.

Q2: What type of GC column is recommended for 3,5-Dinitrotoluene analysis?

A2: A low- to mid-polarity column is generally suitable. Columns with a 5% phenyl-arylene phase (e.g., DB-5ms, ZB-5ms) are commonly used and provide good resolution for dinitrotoluene isomers. For GC-MS, it is crucial to use a low-bleed ("MS" designated) column to minimize baseline noise and improve sensitivity.[1][2]

Q3: What are the expected mass fragments for 3,5-Dinitrotoluene in Electron Ionization (EI) mode?

A3: In EI-MS, 3,5-Dinitrotoluene (molecular weight: 182.13 g/mol ) will fragment to produce a characteristic pattern.[3][4] The molecular ion is expected at m/z 182. A summary of key ions is provided in the data tables below.

Q4: How can I improve the sensitivity of my analysis for trace levels of 3,5-Dinitrotoluene?

A4: To improve sensitivity, consider the following:

• Use Selected Ion Monitoring (SIM) mode: Instead of scanning a full mass range, monitoring a few characteristic ions of 3,5-Dinitrotoluene will significantly increase the signal-to-noise ratio.[2]

• Optimize MS tune: Ensure the mass spectrometer is tuned correctly to maximize ion transmission and detector response.[5]

• Check for leaks: Air leaks in the GC or MS system can degrade sensitivity and increase background noise.[6][7][8]

• Increase injection volume: If using a splitless injection, a larger volume can be injected, but this may require optimization of the oven starting temperature to ensure good peak shape.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Problem 1: Poor Peak Shape (Tailing Peaks)

• Question: My chromatogram for 3,5-Dinitrotoluene shows significant peak tailing. What could be the cause and how do I fix it?

• Answer: Peak tailing is often caused by active sites within the GC system that interact with the nitro groups of the analyte.

  • Contaminated or Active Inlet Liner: The glass liner in the injector is a common source of activity. Clean or, preferably, replace the inlet liner with a new, deactivated one. Using a liner with quartz wool can sometimes help trap non-volatile residues but ensure the wool itself is deactivated.[1][9]

  • Column Degradation: Active sites can develop on the column, especially at the inlet end. Trim the first 10-20 cm of the column. If this doesn't resolve the issue, the column may need to be replaced.[1][6]

  • Improper Column Installation: If the column is not installed correctly in the inlet or transfer line, it can create dead volumes or expose the sample to active metal surfaces, leading to tailing.[1][7]

  • System Contamination: Contamination elsewhere in the system (e.g., septum particles in the liner) can also create active sites. Perform regular preventive maintenance, including changing the septum.[6]

Problem 2: Low or No Signal/Response

• Question: I am injecting my 3,5-Dinitrotoluene standard, but I am seeing a very low response or no peak at all. What should I check?

• Answer: This issue can stem from problems with sample introduction, the GC-MS system, or the detector.

  • Check Sample and Syringe: Verify the concentration and stability of your standard. Ensure the autosampler syringe is functioning correctly and is not blocked.[6]

  • Injector Problems: A leak in the injector (e.g., a cored septum) can lead to sample loss. Check for leaks and ensure the injector temperature is appropriate to volatilize the sample without causing degradation.[1][10]

  • Broken Column: The column may be broken, often near the inlet or detector connection.[6]

  • MS Detector Issues:

    • Confirm the MS is tuned and functioning correctly.[6]

    • Ensure the MS transfer line temperature is high enough to prevent the analyte from condensing before reaching the ion source.

    • Check that the ion source is clean and the electron multiplier is functioning. A dirty source can significantly reduce sensitivity.[6]

Problem 3: Unstable or High Baseline

• Question: My baseline is noisy and drifting, making it difficult to integrate my peaks. What is the cause?

• Answer: An unstable baseline is typically due to contamination or column bleed.

  • Column Bleed: This occurs when the stationary phase of the column degrades at high temperatures. Ensure you are not exceeding the column's maximum temperature limit. Using a low-bleed MS-grade column is highly recommended. Conditioning the column properly before use can also help.[1][2]

  • Contaminated Carrier Gas: Impurities in the carrier gas can elevate the baseline. Ensure high-purity gas is used and that gas purifiers (oxygen, moisture, and hydrocarbon traps) are installed and have not expired.[11]

  • System Contamination: Contamination from a dirty inlet liner, septum bleed, or previous injections can slowly elute and cause a rising or noisy baseline. Bake out the column and clean the injector.[1][6]

Problem 4: Retention Time Shifts

• Question: The retention time for my 3,5-Dinitrotoluene peak is inconsistent between runs. How can I fix this?

• Answer: Retention time variability is usually related to issues with the GC flow or oven temperature.

  • Leaks: A leak in the system will affect the column head pressure and flow rate, leading to shifting retention times. Perform a thorough leak check.[6]

  • Flow Control: Ensure your electronic pressure control (EPC) is functioning correctly and providing a constant, stable flow of carrier gas.

  • Oven Temperature: Verify that the GC oven is accurately reaching and holding the set temperatures. Inconsistent oven performance can lead to variability.

  • Column Maintenance: Cutting the column will shorten it, leading to earlier elution times. Always document column maintenance.

Data Presentation

Table 1: Recommended GC-MS Parameters for 3,5-Dinitrotoluene

Parameter	Recommended Setting	Notes
GC Inlet
Injector Type	Split/Splitless	Use splitless for trace analysis.
Liner	Deactivated, Single Taper	Use of deactivated glass wool is optional.[9]
Injection Volume	1-2 µL
Injector Temp.	250 - 270 °C	High enough to ensure vaporization but avoid degradation.[12]
GC Column
Stationary Phase	5% Phenyl-Arylene Polysiloxane (low-bleed)	e.g., DB-5ms, ZB-5ms, HP-5ms
Dimensions	30 m x 0.25 mm ID x 0.25 µm film	Standard dimensions for good resolution and capacity.
Carrier Gas	Helium
Flow Rate	1.0 - 1.5 mL/min (Constant Flow)
Oven Program
Initial Temp.	40 - 60 °C, hold for 1-2 min	A lower start temperature helps focus analytes.
Ramp Rate	10 - 20 °C/min
Final Temp.	270 - 280 °C, hold for 5-10 min	Ensure all components elute.[12]
Mass Spectrometer
Transfer Line Temp.	280 °C	Should be at or slightly above the final oven temperature.
Ion Source Temp.	230 °C
Ionization Mode	Electron Ionization (EI)	70 eV
Acquisition Mode	Scan or Selected Ion Monitoring (SIM)	Scan for qualitative, SIM for quantitative analysis.

Table 2: Characteristic EI Mass Fragments for 3,5-Dinitrotoluene

m/z (Mass-to-Charge Ratio)	Interpretation	Typical Relative Abundance
182	Molecular Ion [M]⁺	Moderate
165	[M-OH]⁺	High
135	[M-NO₂-H]⁺	Moderate
89	High
63	High
Note: Relative abundances are estimates and can vary based on instrument tuning and conditions. Data derived from NIST spectral information.[3][13]

Experimental Protocols

Methodology for GC-MS Analysis of 3,5-Dinitrotoluene

• Standard Preparation:

  • Prepare a stock solution of 3,5-Dinitrotoluene at 1 mg/mL in a suitable solvent such as chloroform (B151607), hexane, or acetonitrile.[12][14]

  • Perform serial dilutions from the stock solution to create a series of calibration standards ranging from approximately 0.1 ng/mL to 100 ng/mL, depending on the expected sample concentrations and instrument sensitivity.

• Sample Preparation (Example: Soil/Sediment):

  • Weigh approximately 5 g of the homogenized sample into a vial.[12]

  • Add 10 mL of an appropriate extraction solvent (e.g., chloroform or acetonitrile).[12]

  • Vortex or sonicate the sample for 15-20 minutes to ensure efficient extraction.

  • Centrifuge the sample to separate the solid material from the solvent extract.[12]

  • Carefully transfer the supernatant (the solvent extract) to a clean vial. A filtration step may be necessary.

  • If required, concentrate the extract under a gentle stream of nitrogen to a final volume of 1 mL before analysis.

• GC-MS Instrument Setup:

  • Set up the GC-MS system according to the parameters outlined in Table 1 .

  • Perform an instrument tune using the manufacturer's recommended tuning compound (e.g., PFTBA) to ensure mass accuracy and sensitivity.[5]

  • Run a solvent blank to check for system contamination.

• Data Acquisition and Analysis:

  • Inject 1 µL of each calibration standard, followed by the prepared samples.

  • Acquire data in either Full Scan mode (e.g., m/z 50-300) to confirm the identity of the compound or in SIM mode monitoring the ions listed in Table 2 for enhanced sensitivity.

  • Generate a calibration curve by plotting the peak area of 3,5-Dinitrotoluene against the concentration of the standards.

  • Quantify the amount of 3,5-Dinitrotoluene in the samples by comparing their peak areas to the calibration curve.

Visualizations

Caption: Experimental workflow for GC-MS analysis of 3,5-Dinitrotoluene.

Caption: Troubleshooting decision tree for common GC-MS issues.

References

• 1. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. Benzene, 1-methyl-3,5-dinitro- [webbook.nist.gov]
• 4. Benzene, 1-methyl-3,5-dinitro- [webbook.nist.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. shimadzu.co.uk [shimadzu.co.uk]
• 7. m.youtube.com [m.youtube.com]
• 8. youtube.com [youtube.com]
• 9. phenomenex.com [phenomenex.com]
• 10. m.youtube.com [m.youtube.com]
• 11. sigmaaldrich.com [sigmaaldrich.com]
• 12. daimonproject.com [daimonproject.com]
• 13. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 14. dl.astm.org [dl.astm.org]

Technical Support Center: Synthesis of Pure 3,5-Dinitrotoluene

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of pure 3,5-Dinitrotoluene (3,5-DNT).

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis of 3,5-DNT, providing potential causes and solutions in a question-and-answer format.

Issue 1: Low Yield of 3,5-Dinitrotoluene

• Question: My synthesis of 3,5-Dinitrotoluene from 3-nitrotoluene (B166867) resulted in a very low yield. What are the potential causes and how can I improve it?

• Answer: Low yields in the nitration of 3-nitrotoluene to 3,5-DNT are a common challenge. The primary reasons often revolve around reaction conditions and the purity of starting materials.

  • Potential Causes:

    • Insufficient Nitrating Agent Strength: The concentration of the nitric acid in the mixed acid (nitric and sulfuric acid) is critical. A lower concentration of nitric acid can lead to incomplete nitration.

    • Suboptimal Reaction Temperature: The temperature of the nitration reaction influences the rate and selectivity. Temperatures that are too low may result in an incomplete reaction, while temperatures that are too high can promote the formation of byproducts and decomposition.

    • Impure 3-Nitrotoluene: The presence of other nitrotoluene isomers (ortho- and para-) in the starting material will lead to the formation of a mixture of dinitrotoluene isomers, reducing the yield of the desired 3,5-DNT.

    • Inadequate Reaction Time: The reaction may not have been allowed to proceed to completion.

  • Troubleshooting Steps:

    • Verify Nitrating Agent Concentration: For the synthesis of a key intermediate, 3,5-dinitro-4-(N-acetyl)-aminotoluene, increasing the nitric acid concentration from 70% to 90% has been shown to dramatically increase the yield from 21% to 74%.[1] While this is for a related synthesis, the principle of requiring strong nitrating conditions applies. Ensure you are using a high-concentration nitric acid in your mixed acid preparation.

    • Optimize Reaction Temperature: Carefully control the reaction temperature. Start with a lower temperature during the addition of the nitrating agent to control the exothermic reaction and then gradually increase it to the optimal temperature as determined by literature or internal validation.

    • Assess Starting Material Purity: Analyze the purity of your 3-nitrotoluene using techniques like Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to ensure it is free from significant isomeric impurities.

    • Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or a suitable spectroscopic method to monitor the reaction's progress and ensure it has gone to completion before work-up.

Issue 2: Presence of Isomeric Impurities in the Final Product

• Question: My final 3,5-DNT product is contaminated with other dinitrotoluene isomers. How can I identify and remove them?

• Answer: The presence of isomeric impurities is a significant challenge in obtaining pure 3,5-DNT. The nitration of 3-nitrotoluene can lead to the formation of other isomers.

  • Likely Isomeric Impurities:

    • When starting from 3-nitrotoluene, the primary isomeric byproducts are 3,4-dinitrotoluene, 2,3-dinitrotoluene, and 2,5-dinitrotoluene.[2]

  • Identification of Impurities:

    • Gas Chromatography (GC): GC is a powerful technique for separating and identifying volatile compounds like DNT isomers.

    • High-Performance Liquid Chromatography (HPLC): HPLC with a UV detector is also widely used for the analysis of DNT isomers.[3]

    • Mass Spectrometry (MS): Coupling GC or HPLC with a mass spectrometer can provide definitive identification of the isomeric impurities based on their mass-to-charge ratio and fragmentation patterns.

  • Purification Strategies:

    • Fractional Crystallization: This is a common method for purifying solid organic compounds. The choice of solvent is crucial.

      • Recommended Solvents: Acetic acid is a reported solvent for crystallizing 3,5-DNT to yield yellow orthorhombic needles.[4] Experiment with different solvent systems (e.g., ethanol, methanol, or mixtures) to find the optimal conditions for selectively crystallizing 3,5-DNT while leaving the isomeric impurities in the mother liquor.

    • Column Chromatography: For small-scale purifications, column chromatography using a suitable stationary phase (e.g., silica (B1680970) gel) and eluent system can be effective in separating the isomers.

    • Chemical Purification: In industrial settings for other DNT isomers, treatment with aqueous sodium sulfite (B76179) ("sellite") is used to remove unstable isomers.[5] However, the applicability of this method for removing the specific isomers found in 3,5-DNT synthesis would require investigation.

Issue 3: Difficulty in Product Isolation and Purification

• Question: I am having trouble isolating a pure, crystalline product after the reaction work-up. The product is oily or discolored.

• Answer: Difficulties in isolation and purification can stem from residual acids, side products, or improper work-up procedures.

  • Potential Causes:

    • Residual Acids: Incomplete neutralization of the strong acids (sulfuric and nitric) used in the reaction.

    • Oxidation Byproducts: The strong oxidizing nature of the nitrating mixture can lead to the formation of colored byproducts.

    • Incomplete Reaction: The presence of unreacted starting materials or intermediates can result in an oily product.

  • Troubleshooting Steps:

    • Thorough Washing: After quenching the reaction mixture in water/ice, ensure the crude product is thoroughly washed with water to remove residual acids. Use a pH paper or meter to confirm the washings are neutral. A wash with a dilute sodium bicarbonate solution can also be employed to neutralize any remaining acid, followed by a final water wash.

    • Decolorization: If the product is highly colored, you can try treating a solution of the crude product with activated carbon before crystallization.

    • Recrystallization: As mentioned previously, recrystallization is a powerful purification technique. For 3,5-DNT, acetic acid is a good starting point for a recrystallization solvent.[4] The process of dissolving the crude product in a hot solvent and allowing it to cool slowly will help in forming pure crystals, leaving impurities in the solution.

Frequently Asked Questions (FAQs)

• Q1: What is the most common synthetic route to 3,5-Dinitrotoluene?

  • A1: The most common laboratory synthesis of 3,5-Dinitrotoluene involves the nitration of 3-nitrotoluene using a mixed acid solution of concentrated nitric acid and concentrated sulfuric acid.[6] Direct dinitration of toluene (B28343) is not a viable method for producing 3,5-DNT as it is formed in very small amounts compared to other isomers.[1][4]

• Q2: What are the expected physical properties of pure 3,5-Dinitrotoluene?

  • A2: Pure 3,5-Dinitrotoluene typically appears as yellow orthorhombic needles when crystallized from acetic acid.[4] It has a melting point of approximately 93 °C.[4][6]

• Q3: What analytical techniques are recommended for assessing the purity of 3,5-Dinitrotoluene?

  • A3: A combination of techniques is recommended for a comprehensive purity assessment:

    • Melting Point Analysis: A sharp melting point close to the literature value (93 °C) is a good indicator of purity.

    • Chromatographic Methods (GC and HPLC): These are essential for detecting and quantifying isomeric impurities.[3]

    • Spectroscopic Methods (NMR, IR): 1H and 13C NMR spectroscopy can confirm the structure of the 3,5-DNT and identify any structural impurities. Infrared (IR) spectroscopy can be used to confirm the presence of the nitro functional groups and the aromatic ring structure.

• Q4: Are there alternative synthesis methods for 3,5-Dinitrotoluene?

  • A4: While the nitration of 3-nitrotoluene is the most direct route, other methods have been explored. One notable alternative involves a multi-step synthesis starting from 3,5-dinitro-4-(N-acetyl)-aminotoluene.[1] This method highlights the importance of carefully chosen starting materials to control the regioselectivity of the nitration.

Quantitative Data Summary

Parameter	Value	Reference
Melting Point of 3,5-DNT	93 °C	[4][6]
Appearance of 3,5-DNT	Yellow orthorhombic needles (from acetic acid)	[4]
Yield of 3,5-dinitro-4-(N-acetyl)-aminotoluene with 70% HNO3	21%	[1]
Yield of 3,5-dinitro-4-(N-acetyl)-aminotoluene with 90% HNO3	74%	[1]
Common Isomeric Byproducts from 3-nitrotoluene nitration	3,4-DNT, 2,3-DNT, 2,5-DNT	[2]

Experimental Protocols

Synthesis of 3,5-Dinitrotoluene from 3-Nitrotoluene (General Procedure)

This is a generalized protocol and should be adapted and optimized based on laboratory safety standards and specific experimental goals.

• Preparation of the Nitrating Mixture: In a flask cooled in an ice bath, slowly add a molar excess of concentrated nitric acid (e.g., 90%) to concentrated sulfuric acid with constant stirring. The temperature should be maintained below 10 °C during the addition.

• Nitration Reaction: To a separate reaction vessel containing 3-nitrotoluene, slowly add the prepared nitrating mixture dropwise while maintaining a low temperature (e.g., 0-5 °C) with vigorous stirring.

• Reaction Monitoring: After the addition is complete, allow the reaction to stir at a controlled temperature (e.g., room temperature or slightly elevated) until completion. Monitor the reaction progress by TLC.

• Work-up: Pour the reaction mixture slowly onto crushed ice with stirring. The crude 3,5-DNT will precipitate as a solid.

• Isolation and Washing: Collect the solid product by vacuum filtration. Wash the solid thoroughly with cold water until the washings are neutral to pH paper. A subsequent wash with a cold, dilute sodium bicarbonate solution can be performed to ensure complete neutralization, followed by a final wash with cold water.

• Purification:

  • Crystallization: Recrystallize the crude product from a suitable solvent, such as glacial acetic acid, to obtain pure 3,5-dinitrotoluene.[4]

Visualizations

Caption: Troubleshooting workflow for the synthesis of pure 3,5-Dinitrotoluene.

References

• 1. tandfonline.com [tandfonline.com]
• 2. zenodo.org [zenodo.org]
• 3. ANALYTICAL METHODS - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. TNT - Wikipedia [en.wikipedia.org]
• 6. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]

Technical Support Center: Degradation of 3,5-Dinitrotoluene (3,5-DNT) in Storage

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals studying the degradation pathways of 3,5-Dinitrotoluene (3,5-DNT) under various storage conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause the degradation of 3,5-DNT during storage?

A1: The primary factors that can lead to the degradation of 3,5-DNT in storage are exposure to elevated temperatures and light.[1][2] While 3,5-DNT is a relatively stable solid compound, prolonged exposure to heat can lead to thermal decomposition.[1] Photodegradation can also occur if the compound is not stored in a light-protected container. Hydrolysis is not considered a significant degradation pathway for 3,5-DNT under typical storage conditions due to the absence of hydrolyzable functional groups.

Q2: What are the expected degradation products of 3,5-DNT in storage?

A2: While specific long-term stability studies on solid 3,5-DNT are limited, based on the degradation of related nitroaromatic compounds like other DNT isomers and TNT, the following degradation products could potentially be observed in aged samples:

• Reduction Products: One of the nitro groups may be reduced to an amino group, forming 3-amino-5-nitrotoluene or 5-amino-3-nitrotoluene . This is a known pathway in the environmental and biological degradation of dinitrotoluenes and can be indicative of microbial contamination or interaction with reducing agents.

• Oxidation Products: Although less common in solid-state storage without the presence of strong oxidizing agents, oxidation of the methyl group could lead to the formation of 3,5-dinitrobenzyl alcohol and further to 3,5-dinitrobenzoic acid .

• Products of Thermal Decomposition: At elevated temperatures, the primary decomposition pathway is expected to involve the release of nitrogen oxides (NOx).[1]

Q3: How can I tell if my stored 3,5-DNT has degraded?

A3: The most common indicators of degradation are a change in the physical appearance of the material (e.g., color change from yellow to brownish) and the appearance of unexpected peaks in analytical chromatograms (e.g., HPLC or GC). A decrease in the purity of the main 3,5-DNT peak over time, as determined by a validated analytical method, is a clear sign of degradation.

Q4: What are the recommended storage conditions for 3,5-DNT to minimize degradation?

A4: To minimize degradation, 3,5-DNT should be stored in a tightly sealed container in a cool, dry, and well-ventilated area, protected from light.[1][2][3] For long-term storage of analytical standards, refrigeration or freezing (<-10 °C) is often recommended.[4] It is also crucial to avoid contact with incompatible materials such as strong oxidizing agents, caustics, and certain metals.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the analysis of stored 3,5-DNT.

Issue 1: Unexpected Peaks in HPLC/GC Analysis of 3,5-DNT Standard

• Problem: Your chromatogram of a 3,5-DNT standard shows additional, unidentified peaks that were not present in the initial analysis of the batch.

• Possible Cause 1: Thermal Degradation. If the material has been stored at elevated temperatures, thermal decomposition may have occurred.

• Troubleshooting Steps:

  • Review the storage history of the standard. Check for any periods of exposure to high temperatures.

  • Analyze the sample using a mass spectrometry (MS) detector (HPLC-MS or GC-MS) to identify the molecular weights of the impurity peaks. Compare these with the molecular weights of potential degradation products (see Table 1).

  • If thermal degradation is suspected, acquire a new, certified standard and re-analyze.

• Possible Cause 2: Photodegradation. Exposure to light, especially UV light, can cause degradation.

• Troubleshooting Steps:

  • Verify that the standard has been consistently stored in a light-protected container (e.g., amber vial).

  • Use HPLC-MS or GC-MS to identify the impurities. Photodegradation of related compounds often leads to the reduction of a nitro group to an amine. Look for masses corresponding to amino-nitrotoluenes.

• Possible Cause 3: Contamination. The sample may have been contaminated during handling or from the storage container.

• Troubleshooting Steps:

  • Review sample handling procedures.

  • Analyze a blank (solvent) to check for contamination from the analytical system.

  • Prepare a fresh solution from the standard in a new, clean container and re-analyze.

Issue 2: Inconsistent Purity Results for 3,5-DNT Batches

• Problem: You are observing significant variations in the purity of different batches of 3,5-DNT that have been stored for a similar duration.

• Possible Cause 1: Inconsistent Storage Conditions. Different batches may have been exposed to varying environmental conditions.

• Troubleshooting Steps:

  • Conduct a thorough review of the storage logs for each batch, paying close attention to temperature, humidity, and light exposure.

  • If possible, perform an accelerated stability study on a new batch to assess the impact of different storage conditions.

• Possible Cause 2: Presence of Impurities from Synthesis. The initial purity and impurity profile of the batches may have been different, and some impurities can accelerate degradation.

• Troubleshooting Steps:

  • Review the certificates of analysis for each batch to compare their initial purity and impurity profiles.

  • Use a high-resolution analytical technique like LC-MS/MS to identify and compare the low-level impurities in each batch.

Data Presentation

Table 1: Potential Degradation Products of 3,5-Dinitrotoluene and their Molecular Weights

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Potential Degradation Pathway
3,5-Dinitrotoluene	C₇H₆N₂O₄	182.13	-
3-Amino-5-nitrotoluene	C₇H₈N₂O₂	152.15	Reduction
5-Amino-3-nitrotoluene	C₇H₈N₂O₂	152.15	Reduction
3,5-Dinitrobenzyl alcohol	C₇H₆N₂O₅	198.13	Oxidation
3,5-Dinitrobenzoic acid	C₇H₄N₂O₆	212.12	Oxidation

Experimental Protocols

Protocol 1: HPLC-UV Method for the Analysis of 3,5-DNT and Potential Degradation Products

This protocol outlines a general method for the separation and quantification of 3,5-DNT and its potential degradation products. Method optimization and validation are required for specific applications.

• Instrumentation: High-Performance Liquid Chromatograph with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile (B52724) and water (e.g., 60:40 v/v). The exact ratio may need to be optimized.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation:

  • Accurately weigh a known amount of the 3,5-DNT sample.

  • Dissolve the sample in the mobile phase or a suitable solvent like acetonitrile to a known concentration (e.g., 100 µg/mL).

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Quantification: Use an external standard calibration curve prepared with a certified reference standard of 3,5-DNT. The concentration of degradation products can be estimated using the relative peak area, assuming a similar response factor to 3,5-DNT, or by using certified standards of the degradation products if available.

Protocol 2: GC-MS Method for the Identification of 3,5-DNT Degradation Products

This protocol provides a general method for the identification of volatile and semi-volatile degradation products of 3,5-DNT.

• Instrumentation: Gas Chromatograph coupled to a Mass Spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min).

• Inlet Temperature: 250 °C (use of a programmed temperature vaporization inlet is recommended to minimize thermal degradation of labile compounds).

• Oven Temperature Program:

  • Initial temperature: 80 °C, hold for 2 minutes.

  • Ramp to 280 °C at 10 °C/min.

  • Hold at 280 °C for 5 minutes.

• Mass Spectrometer:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: 40-400 m/z.

• Sample Preparation:

  • Dissolve the 3,5-DNT sample in a suitable solvent like acetone (B3395972) or ethyl acetate (B1210297) to a concentration of approximately 1 mg/mL.

  • If necessary, derivatize the sample to improve the volatility of polar degradation products (e.g., silylation for hydroxyl groups).

• Data Analysis: Identify compounds by comparing their mass spectra with a reference library (e.g., NIST) and by interpreting the fragmentation patterns.

Visualizations

Caption: Potential degradation pathways of 3,5-Dinitrotoluene in storage.

Caption: Troubleshooting workflow for unexpected peaks in 3,5-DNT analysis.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. cdn.chemservice.com [cdn.chemservice.com]
• 4. accustandard.com [accustandard.com]

preventing contamination in 3,5-Dinitrotoluene experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing and addressing contamination in experiments involving 3,5-Dinitrotoluene (3,5-DNT).

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of 3,5-Dinitrotoluene contamination in a laboratory setting?

A1: Contamination with 3,5-DNT can originate from several sources. Cross-contamination from other experiments is a primary concern, especially in laboratories where different isomers of dinitrotoluene are used, as technical-grade dinitrotoluene contains 3,5-DNT as a minor isomer (0.04%).[1] Improperly cleaned laboratory equipment, contaminated personal protective equipment (PPE), and airborne dust particles can also be sources. Given that DNTs are found in soil and groundwater near manufacturing facilities, labs analyzing environmental samples face a risk of cross-contamination.[2][3][4]

Q2: What are the ideal storage conditions for 3,5-Dinitrotoluene to prevent degradation and contamination?

A2: To maintain the integrity of 3,5-Dinitrotoluene, it should be stored in a cool, dry, well-ventilated area away from heat, open flames, and oxidizing materials.[5] It is crucial to store it in a tightly sealed container to prevent exposure to moisture and atmospheric contaminants. The compound is a yellow crystalline solid and should be handled with care to avoid creating dust.[5]

Q3: How can I verify that my glassware and equipment are free from 3,5-DNT contamination before starting an experiment?

A3: To ensure your equipment is clean, a final rinse with an appropriate high-purity solvent (e.g., acetone (B3395972) or ethanol) followed by drying is recommended.[6] For highly sensitive analyses, it is best practice to perform a "blank" analysis. This involves running a sample of the solvent that will be used in the experiment through the analytical instrument (e.g., HPLC or GC) to check for any residual contamination. The absence of a peak corresponding to 3,5-DNT in the blank analysis indicates that the equipment is clean.

Q4: What type of Personal Protective Equipment (PPE) is necessary when handling 3,5-Dinitrotoluene?

A4: When working with 3,5-DNT, appropriate PPE is essential to prevent skin contact and inhalation. This includes chemical-resistant gloves, safety goggles, a face shield, and a lab coat.[7] All handling of the solid compound should be conducted in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk of inhaling dust particles.[7]

Troubleshooting Guides

This section provides solutions to common problems encountered during experiments with 3,5-Dinitrotoluene.

Issue 1: Unexpected Peaks in Chromatographic Analysis

Symptom: You are running a pure standard of 3,5-DNT, but your chromatogram shows additional, unexpected peaks.

Possible Causes and Solutions:

• Contaminated Solvent: The solvent used to dissolve the 3,5-DNT may be contaminated.

  • Solution: Run a blank injection of the solvent alone to check for purity. If peaks are present, use a fresh, high-purity solvent from a new bottle.

• Cross-Contamination from Syringe or Vial: The syringe used for injection or the sample vial may have been previously used with other compounds.

  • Solution: Use a new, disposable syringe and vial for each sample. If using a reusable syringe, ensure it is thoroughly cleaned with multiple solvent rinses between injections.

• Contamination of the HPLC/GC System: The injection port, column, or detector may be contaminated from previous analyses.

  • Solution: Flush the entire system with a strong solvent. If the problem persists, it may be necessary to clean the injector, replace the guard column, or bake out the GC column.

• Isomeric Impurities: Your 3,5-DNT standard may not be as pure as stated.

  • Solution: Check the certificate of analysis for your standard. If necessary, acquire a new standard from a reputable supplier with a guaranteed high purity.

Issue 2: Control Samples Show Positive Results for 3,5-DNT

Symptom: Your negative control samples, which should not contain 3,5-DNT, are showing a positive signal for the compound.

Possible Causes and Solutions:

• Contaminated Glassware or Pipettes: The glassware or pipette tips used to prepare the control samples may be contaminated.

  • Solution: Use dedicated glassware for control samples that has been rigorously cleaned. Always use new, sterile pipette tips for each sample.

• Carryover from a High-Concentration Sample: If a high-concentration sample was run on the analytical instrument immediately before the control, carryover can occur.

  • Solution: Run several blank solvent injections between high-concentration samples and controls to ensure the system is clean.

• Airborne Contamination: In rare cases, if large amounts of 3,5-DNT are being handled in the lab, airborne dust could contaminate open sample containers.

  • Solution: Keep all sample containers covered as much as possible. Prepare control samples in a separate area from where high-concentration standards are prepared.

Data Presentation

The following table summarizes key physical and chemical properties of 3,5-Dinitrotoluene relevant to preventing contamination.

Property	Value	Reference
Molecular Weight	182.13 g/mol	[8]
Melting Point	93 °C	[5]
Appearance	Yellow rhombic needles	[5]
Solubility	Soluble in benzene, chloroform, diethyl ether, and ethanol.	[5]
Stability	Combustible when exposed to heat or flame; moderate explosion hazard when exposed to heat.	[5]

Experimental Protocols

Protocol 1: Preparation of a 100 µg/mL Standard Solution of 3,5-DNT in Acetonitrile (B52724)

• Preparation:

  • Ensure all work is performed inside a chemical fume hood.

  • Wear appropriate PPE: chemical-resistant gloves, safety goggles, and a lab coat.

  • Use a calibrated analytical balance.

• Weighing:

  • Place a clean, dry 10 mL volumetric flask on the balance and tare it.

  • Carefully add approximately 1.0 mg of 3,5-DNT solid to the flask. Record the exact weight.

• Dissolving:

  • Add a small amount of HPLC-grade acetonitrile to the flask (approximately 2-3 mL).

  • Gently swirl the flask to dissolve the 3,5-DNT completely. A sonic bath can be used to aid dissolution.

• Dilution:

  • Once the solid is fully dissolved, fill the volumetric flask to the 10 mL mark with acetonitrile.

  • Cap the flask and invert it several times to ensure the solution is homogeneous.

• Storage:

  • Transfer the solution to a clean, labeled amber glass vial.

  • Store the standard solution in a cool, dark place.

Protocol 2: Decontamination of Glassware After Use with 3,5-DNT

• Initial Rinse:

  • Immediately after use, rinse the glassware three times with a suitable organic solvent in which 3,5-DNT is soluble, such as acetone or ethanol.[6] Collect the rinsate for proper chemical waste disposal.

• Washing:

  • Wash the glassware with warm water and a laboratory-grade detergent. Use a brush to scrub all surfaces.[6]

• Rinsing:

  • Rinse the glassware thoroughly with tap water to remove all detergent residues.

  • Follow with a final rinse with deionized or distilled water.

• Drying:

  • Allow the glassware to air dry completely, or place it in a drying oven.

• Verification (for trace analysis):

  • For highly sensitive applications, a final rinse with high-purity solvent can be collected and analyzed as a blank to confirm the absence of residual 3,5-DNT.

Mandatory Visualization

Caption: Troubleshooting workflow for identifying and resolving 3,5-DNT contamination.

References

• 1. 2,3-Dinitrotoluene | 602-01-7 | Benchchem [benchchem.com]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. Working with Chemicals - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. lsuhsc.edu [lsuhsc.edu]
• 5. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. How To Clean Lab Equipment & Glassware | Boekel Scientific [boekelsci.com]
• 7. benchchem.com [benchchem.com]
• 8. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Sensitivity for Trace Analysis of 3,5-Dinitrotoluene

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the sensitivity of trace analysis for 3,5-Dinitrotoluene (3,5-DNT).

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical methods for trace analysis of 3,5-Dinitrotoluene?

A1: The most prevalent methods for trace analysis of 3,5-DNT include Gas Chromatography (GC) coupled with various detectors, High-Performance Liquid Chromatography (HPLC) with UV or electrochemical detection, electrochemical sensors, and fluorescence quenching techniques.[1][2][3][4][5] GC and HPLC are considered standard methods for the detection of DNT isomers.[5]

Q2: How can I improve the sensitivity of my 3,5-DNT analysis?

A2: To enhance sensitivity, consider the following approaches:

• Sample Preparation: Employ solid-phase extraction (SPE) or liquid-liquid extraction to pre-concentrate the analyte.

• Instrumentation: Utilize a more sensitive detector, such as an Electron Capture Detector (ECD) or a mass spectrometer (MS) for GC. For HPLC, electrochemical detection (EC) is often more sensitive than UV detection for trace amounts.[1][2]

• Method Optimization: Adjust chromatographic conditions, such as the temperature program in GC or the mobile phase composition in HPLC, to improve peak shape and resolution.

• Derivatization: Chemical derivatization can be used to improve the volatility or detectability of 3,5-DNT for certain GC methods.

Q3: What is a suitable sample preparation method for 3,5-DNT in water samples?

A3: For water samples, a common and effective method is liquid-liquid extraction using a solvent like dichloromethane (B109758).[1] Alternatively, solid-phase extraction (SPE) with a suitable sorbent can be used to concentrate the analyte from a large volume of water, thereby increasing the effective concentration.

Q4: Can I directly analyze 3,5-DNT in soil samples?

A4: Direct analysis of soil is generally not feasible due to the complexity of the matrix. An extraction step is necessary to isolate the 3,5-DNT from the soil particles. A common technique is sonic extraction with a suitable solvent, followed by analysis of the extract.[4] Pressurized fluid extraction is another efficient method for recovering DNTs from soil.[2]

Troubleshooting Guides

Gas Chromatography (GC) Methods

Q: I am observing no peaks or very small peaks for my 3,5-DNT standard. What could be the issue?

A:

• Injection Problem: Ensure the syringe is functioning correctly and injecting the proper volume. Check for a blocked syringe.[6]

• Incorrect Instrument Parameters: Verify the inlet and detector temperatures are set appropriately. Ensure the carrier gas flow is correct.

• Column Issues: The column may be broken or improperly installed.[6] Check for leaks in the system.

• Detector Malfunction: Confirm that the detector is turned on and operating within its specified parameters. For GC-MS, check the vacuum and ensure the MS is properly tuned.[6]

Q: My 3,5-DNT peak is tailing. How can I fix this?

A:

• Active Sites: The issue may be due to active sites in the injector liner or the column itself, leading to unwanted interactions with the analyte. Deactivated liners and columns are recommended.

• Column Contamination: The column might be contaminated with non-volatile residues from previous injections. Try baking the column at a high temperature (within its specified limits) or trimming the front end of the column.

• Improper Flow Rate: An incorrect carrier gas flow rate can affect peak shape. Verify and adjust the flow rate.

Q: I am seeing a drifting baseline in my chromatogram. What is the cause?

A:

• Column Bleed: The stationary phase of the column may be degrading, especially at high temperatures. This is a common cause of baseline drift.

• Contaminated Carrier Gas: Impurities in the carrier gas can lead to a noisy or drifting baseline. Ensure high-purity gas and the use of appropriate gas purifiers.

• Detector Contamination: The detector may be contaminated. Refer to the instrument manual for cleaning procedures.

High-Performance Liquid Chromatography (HPLC) Methods

Q: My 3,5-DNT peak is broad and shows poor resolution. What should I do?

A:

• Mobile Phase Issues: The mobile phase composition may be incorrect or improperly mixed. Prepare a fresh mobile phase and ensure it is thoroughly degassed.[7]

• Column Overloading: Injecting too much sample can lead to broad peaks. Try reducing the injection volume or the sample concentration.[8]

• Column Deterioration: The column performance may have degraded. Try cleaning the column according to the manufacturer's instructions or replace it if necessary.

• Extra-column Volume: Excessive tubing length or diameter between the injector, column, and detector can contribute to peak broadening. Use tubing with the smallest practical internal diameter and length.

Q: I am experiencing fluctuating retention times for 3,5-DNT.

A:

• Pump Problems: Air bubbles in the pump or malfunctioning check valves can cause inconsistent flow rates, leading to retention time shifts. Purge the pump to remove any air bubbles.

• Temperature Fluctuations: Changes in the ambient temperature can affect retention times. Using a column oven will provide better temperature stability.[7]

• Mobile Phase Composition Change: If using a gradient, ensure the gradient mixer is functioning correctly. For isocratic methods, ensure the mobile phase is well-mixed.[7]

Q: The pressure in my HPLC system is too high. What is the likely cause?

A:

• Blockage in the System: A blockage in the tubing, fittings, or, most commonly, the column inlet frit can cause high backpressure.

• Precipitated Buffer: If using a buffered mobile phase, the buffer may have precipitated in the system. Flush the system with a solvent that can dissolve the precipitate.[9]

• Incorrect Mobile Phase: A mobile phase with a higher viscosity than intended will result in higher pressure.[9]

Quantitative Data Summary

Analytical Method	Sample Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
GC-ECD	Drinking Water	0.04 µg/L (for 2,4-DNT)	Not specified	[2]
GC-MS	Water	Not specified	0.05 µg/g (for 2,4-DNT in soil)	[2]
HPLC-UV	Wastewater	10 µg/L (for 2,4-DNT)	Not specified	[1][4]
HPLC-EC	Groundwater	1 - 40 pg/L	Not specified	[1][2]
Electrochemical Sensor	Water	30 µg/L (for DNT)	Not specified	[10]
Fluorescence Quenching	Dichloromethane	10⁻⁶ to 10⁻⁷ mol/L	Not specified	[11]

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for 3,5-DNT in Water

1.1. Sample Preparation (Liquid-Liquid Extraction):

• To a 1 L water sample, add a suitable internal standard.

• Adjust the pH of the water sample to neutral (pH 7).

• Transfer the sample to a 2 L separatory funnel.

• Add 60 mL of dichloromethane to the separatory funnel.

• Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

• Allow the layers to separate.

• Drain the lower organic layer into a flask.

• Repeat the extraction two more times with fresh 60 mL portions of dichloromethane.

• Combine the organic extracts and dry by passing through a funnel containing anhydrous sodium sulfate.

• Concentrate the extract to a final volume of 1 mL using a gentle stream of nitrogen.

1.2. GC-MS Analysis:

• GC Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

• Injector Temperature: 250 °C.

• Injection Mode: Splitless.

• Oven Temperature Program:

  • Initial temperature: 60 °C, hold for 1 minute.

  • Ramp to 180 °C at 10 °C/min.

  • Ramp to 280 °C at 20 °C/min, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: 50-350 m/z.

High-Performance Liquid Chromatography (HPLC-UV) for 3,5-DNT in Soil

2.1. Sample Preparation (Ultrasonic Extraction):

• Weigh 2 g of the soil sample into a centrifuge tube.

• Add 10 mL of acetonitrile (B52724) to the tube.

• Vortex the mixture for 1 minute.

• Place the tube in an ultrasonic bath for 30 minutes.[12]

• Centrifuge the sample at 3000 rpm for 10 minutes.

• Filter the supernatant through a 0.45 µm PTFE syringe filter into an HPLC vial.

2.2. HPLC-UV Analysis:

• HPLC Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile/Water (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

• UV Detector Wavelength: 254 nm.

Visualizations

Caption: Workflow for GC-MS analysis of 3,5-DNT in water.

Caption: Workflow for HPLC-UV analysis of 3,5-DNT in soil.

Caption: Logical approach to troubleshooting chromatographic issues.

References

• 1. ANALYTICAL METHODS - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 5. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 6. shimadzu.co.uk [shimadzu.co.uk]
• 7. HPLC Troubleshooting Guide [scioninstruments.com]
• 8. ijsdr.org [ijsdr.org]
• 9. lcms.cz [lcms.cz]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. agilent.com [agilent.com]

troubleshooting peak tailing in 3,5-Dinitrotoluene chromatography

This guide provides troubleshooting advice and answers to frequently asked questions for researchers, scientists, and drug development professionals experiencing peak tailing issues during the chromatographic analysis of 3,5-Dinitrotoluene (3,5-DNT).

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses common causes of peak tailing for 3,5-Dinitrotoluene and offers systematic solutions.

Q1: What are the most common causes of peak tailing for 3,5-Dinitrotoluene in my chromatogram?

Peak tailing, an asymmetry where the latter half of the peak is broader than the front, is a common issue in HPLC. For polar nitroaromatic compounds like 3,5-DNT, this is often caused by secondary chemical interactions within the analytical column or issues with the chromatographic system.

Primary Chemical Causes:

• Secondary Silanol (B1196071) Interactions: The most frequent cause in reversed-phase chromatography is the interaction between the polar nitro groups of 3,5-DNT and acidic residual silanol groups (Si-OH) on the silica-based stationary phase.[1][2][3] These interactions create a secondary retention mechanism, delaying a portion of the analyte from eluting and causing the peak to tail.[4] This effect is more pronounced at mid-range pH levels where silanol groups are ionized.[5][6]

• Mobile Phase pH Mismatch: If the mobile phase pH is not optimal, it can lead to inconsistent ionization of the analyte or the stationary phase, resulting in distorted peak shapes.[7][8]

• Contamination: Trace metal contamination on the column or interactions with stainless-steel components (like tubing or frits) can lead to chelation or adsorption of analytes, causing tailing.[3]

Primary System & Methodological Causes:

• Column Degradation: Over time, columns can degrade. A partially blocked inlet frit, accumulation of contaminants at the head of the column, or a void (a settled area of the packed bed) can disrupt the sample path, leading to distorted peaks for all analytes.[3][6][9]

• Extra-Column Volume: Excessive volume between the injector, column, and detector can cause band broadening and tailing. This is often due to using tubing with an unnecessarily large internal diameter or improper fittings.[5][10] Tailing from this effect is typically more pronounced for early-eluting peaks.[11]

• Sample Overload: Injecting a sample that is too concentrated (mass overload) or too large in volume (volume overload) can saturate the stationary phase, leading to peak distortion.[3][11]

• Inappropriate Sample Solvent: If the sample is dissolved in a solvent that is significantly stronger than the mobile phase, it can cause peak shape issues.[10][12]

Q2: How can I diagnose the source of the peak tailing?

A logical troubleshooting approach can quickly identify the root cause. Start by observing the scope of the problem.

• If only the 3,5-DNT peak (or other polar analytes) is tailing: The issue is likely chemical in nature. Focus on secondary silanol interactions or mobile phase pH.

• If all peaks in the chromatogram are tailing: The problem is likely related to the HPLC system or the column itself.[9] Suspect a column void, a blocked frit, or extra-column dead volume.[11]

The following workflow provides a visual guide to the troubleshooting process.

Troubleshooting workflow for peak tailing.

Q3: How does mobile phase pH affect peak shape for 3,5-DNT, and what should I do?

The pH of the mobile phase is a critical parameter for controlling peak shape, especially for polar compounds that can interact with the stationary phase.[13]

• Mechanism: Residual silanol groups on silica (B1680970) columns are acidic. At low pH (e.g., below 3), these groups are fully protonated (Si-OH) and less likely to interact with analytes.[2][6] As the pH increases, they become ionized (SiO-), creating active sites for strong secondary interactions with polar molecules like 3,5-DNT, which leads to tailing.[5]

• Solution: Lowering the mobile phase pH is often an effective way to reduce peak tailing.[11] By operating at a lower pH, you suppress the ionization of the silanol groups, minimizing the secondary retention mechanism.[2]

• Recommendation: Start by adding a modifier to the aqueous portion of your mobile phase to control the pH. Using a buffer is crucial for maintaining a stable pH and ensuring reproducible results.[5][7]

Parameter	Recommendation for Reducing Tailing	Rationale
Mobile Phase pH	Operate at a lower pH (e.g., pH < 3.0)	Suppresses the ionization of acidic silanol groups, minimizing secondary interactions.[6][11]
Buffer	Use a buffer (e.g., phosphate, formate) at 10-25 mM	Stabilizes the mobile phase pH, leading to more reproducible retention times and symmetrical peaks.[5][7]
Ionic Strength	Increase buffer concentration (for LC-UV)	Higher ionic strength can help mask residual silanol sites and improve peak shape.[4]

Q4: My mobile phase is optimized, but the peak is still tailing. Could the column be the issue?

Yes. If mobile phase adjustments do not resolve the issue, the column itself is the next logical area to investigate.

• Use a Highly Deactivated Column: Modern HPLC columns are often "end-capped," a process that chemically treats most of the residual silanol groups to make them less active.[2] If you are not already using one, switching to a fully end-capped column can significantly improve peak shape for polar analytes.[6] Columns with embedded polar groups or those based on hybrid particles can also offer better performance by shielding analytes from silanol interactions.[1]

• Column Contamination and Voids: Strongly retained compounds from previous injections can accumulate at the column inlet, creating active sites and distorting the flow path.[14] Physical shock or high pressure can also cause the packed bed to settle, forming a void at the inlet.[11]

  • Troubleshooting: Try flushing the column with a strong solvent (refer to manufacturer's guidelines). If this fails, reversing the column (if permissible by the manufacturer) and flushing may dislodge particulates from the inlet frit. As a final check, substituting the column with a new one of the same type will definitively confirm if the old column was the problem.[2][6] Using a guard column is a cost-effective way to protect your analytical column from contaminants.[14]

Experimental Protocol Example: Analysis of Dinitrotoluenes

This section provides a general starting methodology for the analysis of dinitrotoluenes, including 3,5-DNT, by reverse-phase HPLC. This protocol is based on established methods and should be optimized for your specific instrumentation and application.

1. Objective: To achieve a symmetric peak shape and reliable quantification for 3,5-Dinitrotoluene using reverse-phase HPLC with UV detection.

2. Materials and Reagents:

• Column: C18 end-capped column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: HPLC-grade Water with 0.1% Formic Acid (for pH control).

• Mobile Phase B: HPLC-grade Acetonitrile.

• Sample Diluent: A mixture of Water/Acetonitrile that is weaker than or equal in strength to the initial mobile phase composition.

• Standard: 3,5-Dinitrotoluene reference standard.

3. Chromatographic Conditions:

Parameter	Condition	Notes
Mobile Phase	Isocratic or Gradient Elution	Start with 50:50 (v/v) Acetonitrile/Water (with acid). Adjust as needed for optimal resolution.[15]
Flow Rate	1.0 mL/min	Typical for a 4.6 mm ID column.
Injection Volume	5 - 20 µL	Keep volume low to prevent overload.[11]
Column Temperature	30 - 35 °C	Maintaining a constant temperature improves reproducibility.
Detector	UV Detector at 254 nm	Dinitrotoluenes absorb well at this wavelength.[16]

4. Sample Preparation:

• Prepare a stock solution of 3,5-Dinitrotoluene in Acetonitrile.

• Dilute the stock solution with the sample diluent to create working standards within the expected linear range of the instrument.

• Ensure the final sample solvent is not significantly stronger than the mobile phase to avoid peak distortion.[12]

• Filter all samples and standards through a 0.45 µm syringe filter before injection to prevent column frit blockage.[2]

5. System Suitability: Before running samples, inject a standard solution multiple times to ensure the system is equilibrated and performing correctly. Key parameters to monitor include:

• Peak Asymmetry/Tailing Factor: Should be close to 1.0. A value > 1.2 indicates significant tailing.[2]

• Retention Time Reproducibility: Relative Standard Deviation (RSD) should be < 1%.

• Peak Area Reproducibility: RSD should be < 2%.

By following this structured troubleshooting guide and utilizing a robust experimental protocol, you can effectively diagnose and resolve issues with peak tailing for 3,5-Dinitrotoluene, leading to more accurate and reliable chromatographic results.

References

• 1. benchchem.com [benchchem.com]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 4. lctsbible.com [lctsbible.com]
• 5. chromtech.com [chromtech.com]
• 6. gmpinsiders.com [gmpinsiders.com]
• 7. chromatographytoday.com [chromatographytoday.com]
• 8. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. pharmagrowthhub.com [pharmagrowthhub.com]
• 11. LABTips: How to Prevent Tailing Peaks in HPLC | Labcompare.com [labcompare.com]
• 12. agilent.com [agilent.com]
• 13. agilent.com [agilent.com]
• 14. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 15. atsdr.cdc.gov [atsdr.cdc.gov]
• 16. mass.gov [mass.gov]

Technical Support Center: 3,5-Dinitrotoluene (3,5-DNT) Stability

This technical support center provides researchers, scientists, and drug development professionals with essential information regarding the stability of 3,5-Dinitrotoluene (3,5-DNT) in various sample matrices. The following troubleshooting guides and frequently asked questions (FAQs) address common issues encountered during experimental analysis.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the primary factors that affect the stability of 3,5-DNT in environmental samples like water and soil?

A1: In aqueous samples, the primary degradation pathway for 3,5-DNT is photolysis from sunlight, although its degradation rate is slightly slower than that of its more common isomers, 2,4-DNT and 2,6-DNT[1]. The half-life of dinitrotoluenes in sunlit natural waters can range from just 3 to 10 hours[2]. Hydrolysis is not considered a significant degradation pathway[1]. In soil, stability is influenced by microbial activity and temperature. Microorganisms can transform DNTs into amino-nitro intermediates over time[3][4]. Lowering storage temperatures can slow this degradation process[2]. The organic matter content of the soil also plays a crucial role, as it can affect the retention and bioavailability of the compound[3][4].

Q2: How should I store samples to ensure the stability of 3,5-DNT?

A2: Proper storage is critical to prevent degradation. For all matrices, it is recommended to store samples in a cool, dark environment.

• Water Samples: Store at approximately 4°C and protect from light to minimize both microbial degradation and photolysis.

• Soil Samples: Freezing or storage at low temperatures (≤4°C) is recommended to retard the breakdown of DNTs by microbial action[2][5].

• Biological Samples (Plasma/Urine): While specific stability data for 3,5-DNT in plasma is limited, general best practices for analytes suggest immediate cooling and freezing (e.g., -70°C for long-term storage) to prevent enzymatic or chemical degradation[6]. For urine, related aromatic compounds are known to be unstable at room temperature, necessitating immediate storage at low temperatures to prevent loss[6].

Q3: Is 3,5-DNT stable in biological matrices such as plasma and urine?

A3: Data specific to 3,5-DNT stability in biological fluids is limited. However, studies on occupationally exposed humans show that DNTs are rapidly metabolized and eliminated, with urinary half-lives of total DNT-related materials ranging from 1.0 to 2.7 hours[7]. This suggests that the parent compound is likely unstable in vivo and subject to rapid metabolic degradation. For ex vivo samples, instability can be a major concern due to enzymatic activity in plasma and chemical degradation in urine[6][8]. Therefore, immediate analysis or freezing is highly recommended.

Q4: Are there standard EPA-approved analytical methods for 3,5-DNT?

A4: Currently, there are no EPA-approved analytical methods specifically for the 2,3-, 2,5-, 3,4-, and 3,5-DNT isomers[3]. Standard methods like EPA SW-846 Method 8095 (for water and soil) and EPA Method 529 (for drinking water) are established for the major isomers, 2,4-DNT and 2,6-DNT[3]. Researchers typically need to adapt these existing methods, which most often rely on gas chromatography (GC) or high-performance liquid chromatography (HPLC), for the analysis of 3,5-DNT[1][3].

Q5: What analytical challenges are commonly associated with 3,5-DNT analysis?

A5: Researchers may face several challenges, including:

• Co-elution: As a minor isomer, 3,5-DNT is often present in technical grade DNT mixtures alongside five other isomers[3][9]. Chromatographic separation from these other isomers, particularly 2,4-DNT and 2,6-DNT which are present in much higher concentrations, can be difficult.

• Matrix Interference: Samples with complex matrices, such as soil with high humic acid content, can cause signal interference, making accurate quantification difficult without extensive sample cleanup[10].

• Thermal Lability: Nitroaromatic compounds can be thermally sensitive. High temperatures in a GC inlet can lead to degradation, resulting in poor recovery and reproducibility[11][12].

Section 2: Troubleshooting Guides

This section addresses common problems encountered during the analysis of 3,5-DNT.

Problem 1: Low or No Recovery of 3,5-DNT

• Q: My recovery of 3,5-DNT is consistently low. Could this be a sample storage issue?

  • A: Yes, improper storage is a likely cause. DNTs degrade under light and at ambient or elevated temperatures[2][9]. Ensure samples are stored at ≤4°C in the dark and that the time between collection and extraction is minimized. For biological samples, immediate freezing is recommended[6].

• Q: I've checked my storage conditions, but recovery is still poor. What else could be wrong?

  • A: Several factors in the analytical process could be the cause:

    • Inefficient Extraction: Verify that your solvent and extraction method are appropriate. Methylene chloride is a common choice for extracting DNTs from water[10][13]. Ensure the pH of the sample is optimized for extraction.

    • Degradation in GC Inlet: High inlet temperatures can cause thermal decomposition of DNT[11]. Try lowering the inlet temperature or using a gentler injection technique like a programmed temperature vaporization (PTV) inlet. Ensure the GC liner is clean and inert.

    • Adsorption: Active sites in the GC column or liner can cause irreversible adsorption. Use a deactivated liner and a well-conditioned, appropriate column.

References

• 1. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Identification and quantification of urinary metabolites of dinitrotoluenes in occupationally exposed humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Plasma Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]
• 9. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 10. ANALYTICAL METHODS - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 12. chemicalbook.com [chemicalbook.com]
• 13. atsdr.cdc.gov [atsdr.cdc.gov]

Technical Support Center: Quantification of 3,5-Dinitrotoluene

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges encountered during the quantification of 3,5-Dinitrotoluene (3,5-DNT) using chromatographic methods.

Frequently Asked Questions (FAQs)

Q1: What are the primary analytical methods for quantifying 3,5-Dinitrotoluene?

A1: The most common and robust methods for the quantification of 3,5-Dinitrotoluene are High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Gas Chromatography (GC) with an Electron Capture Detector (ECD).[1][2][3] The choice of method often depends on the sample matrix, required sensitivity, and available instrumentation. EPA methods such as 8330B (HPLC) and 8091 (GC) provide detailed procedures for the analysis of nitroaromatic compounds.[4]

Q2: My calibration curve for 3,5-DNT is non-linear. What are the common causes?

A2: Non-linearity in calibration curves for 3,5-DNT can stem from several factors. At high concentrations, detector saturation, particularly with UV and ECD detectors, is a frequent cause.[5] For GC analysis, thermal degradation of the analyte in the injector port can lead to a non-linear response, as can active sites within the GC system (e.g., in the liner or column) that adsorb the analyte, especially at lower concentrations.[5][6][7] Errors in the preparation of calibration standards, such as serial dilution inaccuracies, can also result in a non-linear curve.

Q3: What is an acceptable correlation coefficient (R²) for a 3,5-DNT calibration curve?

A3: For most applications, a correlation coefficient (R²) value of 0.995 or greater is considered acceptable for a linear calibration curve. However, specific project requirements or regulatory guidelines may dictate a higher value, such as ≥ 0.998. It is crucial to consult the relevant quality assurance project plan (QAPP) or standard operating procedure (SOP) for the specific acceptance criteria.

Q4: How can I minimize matrix effects when analyzing 3,5-DNT in complex samples like soil or wastewater?

A4: Matrix effects, which arise from co-extracted compounds that can enhance or suppress the analyte signal, are a common challenge in environmental analysis.[8][9] To mitigate these effects, several strategies can be employed. A thorough sample cleanup procedure, such as solid-phase extraction (SPE), can remove many interfering compounds.[10] The use of matrix-matched calibration standards, where the standards are prepared in a blank matrix extract that is similar to the samples, can also compensate for matrix effects.[5] Alternatively, the standard addition method can be used, where known amounts of the analyte are added to the sample aliquots. When available, the use of an appropriate internal standard can also help to correct for matrix-induced variations.

Q5: Is thermal degradation a significant concern for 3,5-DNT during GC analysis?

A5: Yes, thermal degradation can be a significant issue for nitroaromatic compounds, including dinitrotoluenes, during GC analysis, especially at high injector temperatures.[6][7] It is advisable to use a deactivated injector liner and to optimize the injector temperature to ensure efficient volatilization without causing degradation. A lower injector temperature may be necessary for thermally labile compounds.[11]

Troubleshooting Guides

Problem 1: Poor Linearity of Calibration Curve (R² < 0.995)

Potential Cause	Troubleshooting Steps
Detector Saturation	- Review the response of the highest concentration standard. If it is disproportionately low, this may indicate saturation. - Reduce the concentration of the upper-level calibration standards or dilute the samples to fall within the linear range of the detector.[5]
Standard Preparation Error	- Prepare a fresh set of calibration standards using a different stock solution. - Verify the accuracy of all pipettes and volumetric flasks. - Ensure complete dissolution of the 3,5-DNT standard.
Analyte Degradation (GC)	- Lower the injector temperature in increments (e.g., 10-20 °C) to find an optimal temperature that minimizes degradation while maintaining good peak shape.[11] - Use a deactivated glass liner in the injector.[7]
Active Sites in the System (GC)	- Replace the injector liner and septum. - Condition the GC column according to the manufacturer's instructions. - Trim the first few centimeters of the analytical column.
Inappropriate Calibration Range	- Ensure the concentration range of the calibration standards brackets the expected concentration of the samples.[5]

Problem 2: Poor Sensitivity / Low Signal Response

Potential Cause	Troubleshooting Steps
Incorrect Wavelength (HPLC-UV)	- Verify that the UV detector is set to the wavelength of maximum absorbance for 3,5-DNT (typically around 254 nm).
Detector Issues (GC-ECD)	- Check the ECD makeup gas flow rate. - The detector may be contaminated; perform a bake-out according to the manufacturer's instructions.[12]
Sample Loss During Preparation	- Review the sample extraction and cleanup procedure for potential sources of analyte loss. - Ensure complete solvent evaporation and reconstitution steps.
Injector Problems	- Check for leaks in the injection port.[13] - For GC, ensure the syringe is functioning correctly and is not partially blocked.
Column Inefficiency	- The analytical column may be degraded. Replace with a new, tested column.

Problem 3: Peak Tailing or Fronting

Potential Cause	Troubleshooting Steps
Active Sites in GC System	- Use a deactivated injector liner.[14] - Trim the front end of the GC column. - Ensure high-purity carrier gas is being used.
Column Overload	- Reduce the injection volume or the concentration of the sample.
Inappropriate pH of Mobile Phase (HPLC)	- For acidic compounds, a lower pH mobile phase can improve peak shape.
Column Contamination	- Flush the column with a strong solvent. - If the problem persists, the column may need to be replaced.

Experimental Protocol: HPLC-UV Quantification of 3,5-Dinitrotoluene

This protocol is a general guideline based on EPA Method 8330B for the analysis of nitroaromatics in water samples.

1. Sample Preparation (Aqueous Samples)

• Allow samples to come to room temperature.

• For high-concentration samples, dilute with a 50:50 (v/v) mixture of methanol (B129727) and reagent-grade water.

• For low-concentration samples, a salting-out extraction with acetonitrile (B52724) may be necessary.

• Filter all samples and standards through a 0.45 µm filter before analysis.

2. HPLC-UV System Parameters

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Isocratic mixture of 50:50 (v/v) methanol and water.

• Flow Rate: 1.5 mL/min.

• Injection Volume: 100 µL.

• UV Detector Wavelength: 254 nm.

• Column Temperature: 30 °C.

3. Calibration Standard Preparation

• Prepare a stock solution of 3,5-Dinitrotoluene in acetonitrile.

• Perform serial dilutions of the stock solution with the mobile phase to prepare a minimum of five calibration standards. A typical concentration range might be 0.1, 0.5, 1.0, 5.0, and 10.0 µg/mL.

4. Data Analysis

• Generate a calibration curve by plotting the peak area of 3,5-DNT against the concentration of the calibration standards.

• Perform a linear regression analysis on the calibration curve and determine the correlation coefficient (R²). The R² value should meet the acceptance criteria (typically ≥ 0.995).

• Quantify the concentration of 3,5-DNT in the samples by comparing their peak areas to the calibration curve.

Quantitative Data Summary

Parameter	Typical Value/Range	Notes
Calibration Curve Concentration Range	0.1 - 10 µg/mL	The range should bracket the expected sample concentrations.
Correlation Coefficient (R²)	≥ 0.995	A higher value indicates a better fit of the data to a linear model.
Method Detection Limit (MDL)	Analyte and matrix-dependent	Typically in the low µg/L range for water samples.
Limit of Quantitation (LOQ)	Analyte and matrix-dependent	Typically 3-5 times the MDL.
Relative Standard Deviation (%RSD) for Replicate Injections	≤ 15%	For assessing the precision of the analytical system.

Troubleshooting Workflow

Caption: Troubleshooting workflow for non-linear calibration curves.

References

• 1. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. atsdr.cdc.gov [atsdr.cdc.gov]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. epa.gov [epa.gov]
• 5. benchchem.com [benchchem.com]
• 6. repository.si.edu [repository.si.edu]
• 7. epa.gov [epa.gov]
• 8. Matrix effects in quantitative pesticide analysis using liquid chromatography-mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. gcms.cz [gcms.cz]
• 11. benchchem.com [benchchem.com]
• 12. agilent.com [agilent.com]
• 13. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 14. GC troubleshooting / CHROMSERVIS.EU [chromservis.eu]

Reference Data & Comparative Studies

A Comparative Guide to Analytical Methods for Dinitrotoluene (DNT) Isomer Analysis

For Researchers, Scientists, and Drug Development Professionals

The accurate separation and quantification of dinitrotoluene (DNT) isomers are crucial in environmental monitoring, industrial hygiene, and forensic analysis. The six isomers of DNT (2,3-DNT, 2,4-DNT, 2,5-DNT, 2,6-DNT, 3,4-DNT, and 3,5-DNT) often coexist in environmental and industrial samples, necessitating analytical methods with high resolution and sensitivity. This guide provides an objective comparison of the most common analytical techniques used for DNT isomer analysis, supported by experimental data and detailed methodologies.

Comparison of Analytical Method Performance

The selection of an appropriate analytical method for DNT isomer analysis depends on factors such as the required sensitivity, selectivity, sample matrix, and available instrumentation. The following table summarizes the performance characteristics of common analytical methods for the determination of dinitrotoluene and its isomers.

Analytical Method	Analyte(s)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)	Precision (%RSD)	Recovery (%)	Key Advantages	Key Disadvantages
GC-ECD	DNT Isomers	0.031 - 0.17 µg/L (water)[1]	-	-	91 - 102[1]	High sensitivity to nitroaromatic compounds.[2]	Requires derivatization for some compounds; matrix interferences can be an issue.
HPLC-UV	2,4-DNT, 2,6-DNT & other nitroaromatics	0.78 - 1.17 µg/L (water)[3]	-	-	95 - 98[3]	Robust and widely available; suitable for routine analysis.[3]	Lower sensitivity than GC-ECD; co-elution of isomers can occur.[4]
GC-MS	DNT Isomers	-	0.052 - 0.080 mg/mL[5]	-	-	High selectivity and structural confirmation.[6]	Can have erratic chromatographic behavior for 2,4-DNT.[6]
LC-MS/MS	Nitroaromatics	0.004 - 0.114 µg/L[7]	-	-	-	High sensitivity and selectivity; suitable for complex matrices.[8]	Higher instrument cost and complexity.
CE (MEKC)	TNT and transformation products (including DNTs)	Picogram range[2]	-	-	-	High separation efficiency; low sample and reagent consumption.[9]	Lower sensitivity for some applications compared to GC or LC-MS.

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below. These protocols are based on established methods and scientific literature.

Gas Chromatography with Electron Capture Detection (GC-ECD)

This method is highly sensitive for the detection of electron-capturing compounds like DNTs. A common approach is based on EPA Method 8095.

• Instrumentation: Gas chromatograph equipped with an electron capture detector.

• Column: A 30 m x 0.25 mm ID fused-silica capillary column coated with a 5% phenyl-methylpolysiloxane phase (or equivalent).

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1-2 mL/min).

• Injector Temperature: 250°C.

• Detector Temperature: 300°C.

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute.

  • Ramp to 200°C at 10°C/min.

  • Ramp to 280°C at 20°C/min, hold for 5 minutes.

• Injection Volume: 1 µL, splitless.

• Sample Preparation: Liquid-liquid extraction with a suitable solvent (e.g., benzene (B151609) or dichloromethane) followed by concentration.[1][10]

High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

HPLC-UV is a robust and widely used technique for the analysis of nitroaromatic compounds, as outlined in EPA Method 8330.[4][11]

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[4]

• Mobile Phase: Isocratic mixture of methanol (B129727) and water (e.g., 50:50 v/v).[4]

• Flow Rate: 1.0 - 1.5 mL/min.[4]

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 30°C).

• Detection Wavelength: 254 nm.

• Injection Volume: 10 - 100 µL.[4]

• Sample Preparation: Samples can often be analyzed directly after filtration, or after extraction and dissolution in the mobile phase.

Capillary Electrophoresis (Micellar Electrokinetic Chromatography - MEKC)

MEKC offers high separation efficiency for both charged and neutral analytes, making it suitable for the complex mixtures of DNT isomers and their degradation products.[9]

• Instrumentation: Capillary electrophoresis system with a UV detector.

• Capillary: Fused-silica capillary (e.g., 50-75 µm ID, effective length 50-60 cm).

• Running Buffer: 25 mM sodium borate (B1201080) buffer (pH 8.5) containing 50 mM sodium dodecyl sulfate (B86663) (SDS).[9]

• Applied Voltage: 20-30 kV.[9]

• Temperature: 25°C.[9]

• Injection: Hydrodynamic or electrokinetic injection.

• Detection: UV detection at 254 nm.

Visualizing the Analytical Workflow

A generalized workflow for the analysis of DNT isomers is presented below.

A generalized workflow for DNT isomer analysis.

Signaling Pathways and Isomer Differentiation by Mass Spectrometry

Mass spectrometry, particularly when coupled with chromatographic separation (GC-MS or LC-MS), is a powerful tool for the definitive identification and differentiation of DNT isomers. Isomers that may co-elute chromatographically can often be distinguished by their unique mass spectral fragmentation patterns.

Electrospray ionization (ESI) in negative ion mode is a common technique for analyzing DNT isomers.[12] The deprotonated molecules [M-H]⁻ undergo collision-induced dissociation (CID) to produce characteristic fragment ions. For example, 2,4-DNT and 2,6-DNT can be differentiated based on their distinct fragmentation pathways.[12]

The logical relationship for isomer differentiation using tandem mass spectrometry (MS/MS) is illustrated in the following diagram.

Isomer differentiation by MS/MS fragmentation.

References

• 1. bibliotekanauki.pl [bibliotekanauki.pl]
• 2. gcms.cz [gcms.cz]
• 3. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography | PLOS One [journals.plos.org]
• 4. s4science.at [s4science.at]
• 5. researchgate.net [researchgate.net]
• 6. ANALYTICAL METHODS - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Capillary electrophoretic separation of TNT and its transformation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. atsdr.cdc.gov [atsdr.cdc.gov]
• 11. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 12. researchgate.net [researchgate.net]

A Comparative Guide to the Validation of Analytical Methods for 3,5-Dinitrotoluene

This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) methods for the quantitative analysis of 3,5-Dinitrotoluene (3,5-DNT), a compound of interest in environmental monitoring and toxicology. The performance of HPLC is contrasted with alternative analytical techniques, supported by experimental data to aid researchers, scientists, and drug development professionals in selecting the most suitable method for their applications.

Introduction to 3,5-Dinitrotoluene Analysis

3,5-Dinitrotoluene is a nitroaromatic compound used in the synthesis of dyes and explosives.[1] Its presence in the environment is a concern due to its potential toxicity. Accurate and reliable analytical methods are crucial for monitoring its levels in various matrices. While several techniques can be employed for the determination of dinitrotoluene isomers, HPLC and Gas Chromatography (GC) are the most common.[1][2][3]

High-Performance Liquid Chromatography (HPLC) for 3,5-DNT Analysis

Reversed-phase HPLC (RP-HPLC) is a widely used technique for the analysis of dinitrotoluene isomers.[3] The method's popularity stems from its ability to directly analyze aqueous samples, which is particularly advantageous for environmental water sample analysis.[3]

A common approach for the HPLC analysis of 3,5-DNT involves a C18 column with a mobile phase consisting of a mixture of acetonitrile (B52724) and water.[4] For applications requiring mass spectrometry (MS) detection, volatile mobile phase modifiers like formic acid are used instead of non-volatile acids such as phosphoric acid.[4]

Table 1: Comparison of HPLC Column Performance for Dinitrotoluene Isomer Separation

Column Type	Key Advantages	Reported Detection Limits (for DNT isomers)	Reference
C18	Robust and widely available; good separation for many nitroaromatics.	0.74 - 1.36 µg/L (Resolution for DNTs can be challenging)	[5]
Phenyl-Hexyl	Provides alternative selectivity to C18, potentially improving resolution of isomers.	0.62 - 1.32 µg/L	[5][6]
Diol	Offers improved resolution and shorter analysis times compared to C18 and Phenyl-Hexyl columns.	0.78 - 1.17 µg/L	[5][7]
LC-CN	Can be used in reversed-phase mode for separation of explosive residues.	Not specified for 3,5-DNT	[8]

Method Validation Data for HPLC Analysis of Dinitrotoluenes

Method validation is essential to ensure that an analytical procedure is suitable for its intended purpose. Key validation parameters include linearity, limit of detection (LOD), limit of quantification (LOQ), accuracy, and precision.

Table 2: Summary of HPLC Method Validation Parameters for Dinitrotoluene Analysis

Parameter	Typical Performance	Reference
Linearity (R²)	> 0.998
Limit of Detection (LOD)	0.09 - 1.32 mg/L
Limit of Quantification (LOQ)	0.31 - 4.42 mg/L
Mean Recovery	95.3% - 103.3%
Precision (RSD)	4.9% - 7.9%

Note: The presented data is for a mixture of explosive compounds including a dinitrotoluene isomer and may vary for 3,5-DNT specifically.

Alternative Analytical Methods

While HPLC is a powerful tool, other techniques are also employed for the analysis of 3,5-DNT.

GC is a common alternative, often coupled with various detectors for the analysis of dinitrotoluene isomers in water and solid waste samples.[2]

• Electron Capture Detector (ECD): Offers high sensitivity for electrophilic compounds like nitroaromatics.[2]

• Thermal Energy Analyzer (TEA): Highly selective for nitro and nitroso compounds.

• Mass Spectrometry (MS): Provides definitive identification and quantification.[2]

Table 3: Comparison of Analytical Methods for 3,5-Dinitrotoluene

Method	Principle	Advantages	Disadvantages
HPLC-UV	Separation based on polarity, detection via UV absorbance.	Direct analysis of aqueous samples, robust.[3]	May lack selectivity for complex matrices.
GC-ECD	Separation based on volatility, sensitive detection of halogenated and nitro compounds.	High sensitivity.[2]	Requires derivatization for some compounds, potential for thermal degradation.[1]
GC-TEA	Highly selective detection of nitro-containing compounds.	Excellent selectivity.	Less common than other GC detectors.
GC-MS	Separation by volatility, identification by mass-to-charge ratio.	High specificity and structural information.	Higher instrumentation cost.

Experimental Protocols

Validated HPLC-UV Method for Dinitrotoluene Isomers

This protocol is a generalized procedure based on common practices for the analysis of dinitrotoluene isomers.

• Instrumentation: An HPLC system equipped with a UV detector, autosampler, and a reversed-phase column (e.g., C18, 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile and water. A typical starting point is 50:50 (v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.

• Injection Volume: 20 µL.

• Standard Preparation: Prepare a stock solution of 3,5-Dinitrotoluene in acetonitrile. Prepare a series of calibration standards by diluting the stock solution with the mobile phase.

• Sample Preparation: For water samples, filter through a 0.45 µm filter. For soil or solid samples, perform a solvent extraction (e.g., with acetonitrile) followed by filtration.

• Validation:

  • Linearity: Analyze the calibration standards and plot the peak area versus concentration. Perform a linear regression and determine the correlation coefficient (R²).

  • LOD and LOQ: Determine the signal-to-noise ratio for the lowest calibration standards. Typically, LOD is defined as S/N = 3 and LOQ as S/N = 10.

  • Accuracy: Analyze spiked samples at different concentration levels and calculate the percent recovery.

  • Precision: Perform replicate injections of a standard solution and calculate the relative standard deviation (RSD) of the peak areas.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

This protocol provides a general outline for the GC-MS analysis of 3,5-DNT.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source. A capillary column suitable for semi-volatile compounds (e.g., DB-5ms) is used.

• Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• Injector Temperature: 250 °C.

• Oven Temperature Program: Start at a low temperature (e.g., 60 °C), hold for a few minutes, then ramp to a high temperature (e.g., 280 °C) to elute the analytes.

• MS Parameters:

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Mode: Full scan or selected ion monitoring (SIM) for higher sensitivity.

• Sample Preparation: Similar to the HPLC method, involving extraction for solid samples and filtration for liquid samples. The final extract is typically in a volatile solvent like dichloromethane (B109758) or acetone.

Visualizations

Metabolic Pathway of Dinitrotoluene

The bioactivation of dinitrotoluene in rats is believed to proceed through a multi-step metabolic pathway involving oxidation, conjugation, and reduction.

Caption: Metabolic activation pathway of dinitrotoluene.

HPLC Method Validation Workflow

The validation of an HPLC method follows a structured workflow to ensure its reliability and accuracy for the intended analytical application.

Caption: Workflow for HPLC method validation.

References

• 1. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. ANALYTICAL METHODS - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. 3,5-Dinitrotoluene | SIELC Technologies [sielc.com]
• 5. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography | PLOS One [journals.plos.org]
• 7. researchgate.net [researchgate.net]
• 8. mass.gov [mass.gov]

Navigating the Analytical Landscape for 3,5-Dinitrotoluene: A Comparative Guide

For researchers, scientists, and professionals in drug development, the accurate and precise analysis of 3,5-Dinitrotoluene (3,5-DNT) is critical for various applications, including environmental monitoring and chemical safety assessment. This guide provides a comparative overview of common analytical methodologies for the determination of 3,5-DNT and its isomers, drawing upon performance data from single-laboratory validation studies in the absence of publicly available, large-scale inter-laboratory comparison studies specifically focused on this compound.

Performance Snapshot of Analytical Techniques

The selection of an appropriate analytical method for dinitrotoluene (DNT) isomers hinges on factors such as the sample matrix, required sensitivity, and the specific isomers of interest. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most prevalent techniques employed for the analysis of these compounds. While direct inter-laboratory comparison data for 3,5-DNT is limited, performance characteristics for the more commonly analyzed 2,4-DNT and 2,6-DNT provide valuable insights into the expected capabilities of these methods.

Quantitative data from various studies are summarized below to facilitate a comparison of different analytical approaches. It is important to note that these values are indicative and may vary based on the specific instrumentation, laboratory conditions, and sample matrix.

Table 1: Performance Comparison of HPLC Methods for Dinitrotoluene Isomers

Analytical Method	Analyte(s)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Precision (%RSD)	Recovery (%)	Reference
HPLC-UV	2,4-DNT	10 µg/L (in water)	-	-	-	[1]
HPLC-UV (Diol Column)	2,4-DNT	0.78 µg/L	-	-	95-98	[2][3]
HPLC-UV (Diol Column)	2,6-DNT	1.17 µg/L	-	-	95-98	[2][3]
LC-MS/MS (APCI)	DNT Isomers	0.001 - 0.05 µg/mL (LOQ)	-	1.6 - 26.9	-	[4]

Table 2: Performance Comparison of GC Methods for Dinitrotoluene Isomers

Analytical Method	Analyte(s)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Precision (%RSD)	Recovery (%)	Reference
GC-TEA	2,4-DNT	20 µg/m³ (in air)	20 µg/m³ (in air)	4.9	99.2	[1]
GC-ECD	2,4-DNT	0.04 µg/L	-	-	-	[5]
GC-ECD	2,6-DNT	0.003 µg/L	-	-	-	[5]
GC-MS	3-Nitrotoluene	-	0.052 - 0.080 mg/mL	-	-	[6]

Visualizing the Path Forward: Workflows and Structures

To provide a clearer understanding of the processes involved in analytical comparisons and the molecule of interest, the following diagrams have been generated.

Figure 1: A generalized workflow for conducting an inter-laboratory comparison study.

Figure 2: Chemical structure of 3,5-Dinitrotoluene (3,5-DNT).

Deep Dive: Experimental Protocols

Detailed methodologies are fundamental to achieving reliable and reproducible results. Below are outlines of typical experimental protocols for the HPLC and GC analysis of dinitrotoluene isomers.

High-Performance Liquid Chromatography (HPLC-UV) Protocol

HPLC is a widely used technique for the analysis of nitroaromatic compounds due to its robustness and ability to handle aqueous samples directly.[5]

• Sample Preparation:

  • Water Samples: For low concentrations, a salting-out extraction or solid-phase extraction (SPE) may be employed to concentrate the analytes.[7][8] For higher concentrations, direct injection after filtration and dilution is often sufficient.[7][8]

  • Soil and Sediment Samples: Extraction is typically performed using acetonitrile (B52724) in an ultrasonic bath.[7][8] The extract is then filtered before analysis.

• Instrumentation:

  • HPLC System: A standard HPLC system equipped with a pump, autosampler, and a UV-Vis detector is used.

  • Column: A reversed-phase C18 column is commonly used.[7] However, studies have shown that a diol-functionalized column can offer improved separation and sensitivity for DNT isomers.[2][3]

  • Mobile Phase: A gradient or isocratic mobile phase consisting of a mixture of water and an organic solvent like methanol (B129727) or acetonitrile is typically used.[2][9]

  • Detection: UV detection is commonly set at 254 nm.[10]

• Chromatographic Conditions (Example):

  • Column: Diol column (e.g., 4.6 mm x 150 mm, 3 µm)[2]

  • Mobile Phase: A gradient of water and acetonitrile.[2]

  • Flow Rate: Approximately 0.7 mL/min.[2]

  • Injection Volume: 5 µL.[2]

  • Temperature: Ambient.

Gas Chromatography (GC) Protocol

GC methods, often coupled with selective detectors, provide high sensitivity and specificity for the analysis of DNT isomers.

• Sample Preparation:

  • Air Samples: Samples can be collected on sorbent tubes and then thermally or solvent desorbed.

  • Water Samples: Liquid-liquid extraction with a suitable solvent like dichloromethane (B109758) is a common preparation step.[5]

  • Soil and Solid Samples: Similar to HPLC, solvent extraction, often with the aid of ultrasonication, is used to extract the analytes.

• Instrumentation:

  • GC System: A gas chromatograph with a split/splitless injector and a suitable detector.

  • Column: A capillary column with a non-polar or medium-polarity stationary phase (e.g., DB-5 or equivalent) is typically used for the separation of DNT isomers.

  • Carrier Gas: Helium or nitrogen is commonly used as the carrier gas.

  • Detector: An Electron Capture Detector (ECD) is highly sensitive to nitroaromatic compounds.[11] A Thermal Energy Analyzer (TEA) is highly selective for nitro-containing compounds. A Mass Spectrometer (MS) provides definitive identification and quantification.

• Chromatographic Conditions (Example for GC-MS):

  • Column: Agilent HP-1701 (30 m x 0.25 mm, 0.25 µm film thickness)[12]

  • Injector Temperature: 250 °C[12]

  • Oven Temperature Program: Initial temperature of 40°C held for 2 minutes, then ramped to 70°C at 5°C/min, and finally to 250°C at 25°C/min, held for 14.8 minutes.[12]

  • Carrier Gas: Helium at a constant flow of 1 mL/min.[12]

Concluding Remarks

References

• 1. benchchem.com [benchchem.com]
• 2. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography | PLOS One [journals.plos.org]
• 4. lcms.labrulez.com [lcms.labrulez.com]
• 5. ANALYTICAL METHODS - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. NEMI Method Summary - 8330B [nemi.gov]
• 8. epa.gov [epa.gov]
• 9. 3,5-Dinitrotoluene | SIELC Technologies [sielc.com]
• 10. ingenieria-analitica.com [ingenieria-analitica.com]
• 11. epa.gov [epa.gov]
• 12. bibliotekanauki.pl [bibliotekanauki.pl]

A Comparative Guide to the Chemical Reactivity of 3,5-Dinitrotoluene and 2,4-Dinitrotoluene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of 3,5-Dinitrotoluene (3,5-DNT) and 2,4-Dinitrotoluene (2,4-DNT), two key isomers of dinitrotoluene. Understanding the distinct chemical behaviors of these isomers is crucial for their application in organic synthesis, particularly in the manufacturing of dyes, explosives, and polyurethane precursors. This document summarizes key differences in their synthesis and reactivity in reduction, oxidation, and nucleophilic aromatic substitution reactions, supported by available experimental data.

Physicochemical Properties

A fundamental starting point for comparing the two isomers is their distinct physical and chemical properties, which influence their behavior in chemical reactions.

Property	3,5-Dinitrotoluene	2,4-Dinitrotoluene
CAS Number	618-85-9[1][2]	121-14-2[1][2]
Molecular Formula	C₇H₆N₂O₄[3]	C₇H₆N₂O₄
Molecular Weight	182.13 g/mol [3]	182.134 g/mol [4]
Appearance	Yellow rhombic needles[5][6]	Pale yellow to orange crystalline solid[4]
Melting Point	93 °C[5]	70 °C[4]
Boiling Point	Sublimes[5]	Decomposes at 250–300 °C[4]
Solubility	Soluble in benzene, chloroform, diethyl ether, and ethanol[5]	Slightly soluble in water; soluble in ethanol[5]

Synthesis of Dinitrotoluene Isomers

The synthesis of dinitrotoluene isomers is primarily achieved through the nitration of toluene (B28343). The distribution of the resulting isomers is highly dependent on the reaction conditions.

The direct nitration of toluene with a mixture of nitric acid and sulfuric acid typically yields a mixture of isomers, with 2,4-DNT and 2,6-DNT being the major products. The formation of 3,5-DNT via this method is significantly less favorable due to the directing effects of the methyl group on the aromatic ring.

Experimental Protocol: Nitration of Toluene

A common laboratory procedure for the nitration of toluene involves the slow addition of a nitrating mixture (concentrated nitric acid and sulfuric acid) to toluene at a controlled temperature.

Materials:

• Toluene

• Concentrated Nitric Acid (HNO₃)

• Concentrated Sulfuric Acid (H₂SO₄)

• Ice

• Diethyl ether

• 10% Sodium Bicarbonate (NaHCO₃) solution

• Anhydrous Sodium Sulfate (B86663) (Na₂SO₄)

Procedure:

• Prepare a nitrating mixture by slowly adding 1.0 mL of concentrated sulfuric acid to 1.0 mL of concentrated nitric acid in a conical vial, while cooling in an ice-water bath and stirring.

• To the cooled nitrating mixture, add 1.0 mL of toluene dropwise over 5 minutes, maintaining the temperature of the reaction mixture.

• After the addition is complete, allow the mixture to warm to room temperature and stir for an additional 5 minutes.

• Pour the reaction mixture into a separatory funnel containing 10 mL of water.

• Extract the product into diethyl ether (2 x 4 mL).

• Wash the combined organic layers with 10 mL of 10% sodium bicarbonate solution, followed by 5 mL of water.

• Dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent by evaporation to obtain the nitrotoluene product mixture.

Isomer Distribution: The direct dinitration of toluene typically yields a product mixture with the following approximate isomer distribution:

• 2,4-Dinitrotoluene: ~76%

• 2,6-Dinitrotoluene: ~19%

• Other isomers (including 2,3-, 2,5-, 3,4-, and 3,5-DNT): ~5%[7]

Due to its low yield in direct nitration, 3,5-Dinitrotoluene is often synthesized through alternative routes, such as the nitration of 3-nitrobenzoic acid followed by decarboxylation, or the oxidation of 3,5-dinitrotoluene.

Chemical Reactivity Comparison

Reduction Reactions

The reduction of the nitro groups is a characteristic reaction for both 3,5-DNT and 2,4-DNT. The reactivity and selectivity of this reduction can be influenced by the choice of reducing agent and reaction conditions.

A study on the selective reduction of dinitrotoluene isomers using sodium ascorbate (B8700270) in aqueous acetonitrile (B52724) demonstrated significant differences in their reaction rates.

Comparative Reduction Rates with Sodium Ascorbate:

Isomer	Relative Rate of Reduction
2,3-Dinitrotoluene	High
2,5-Dinitrotoluene	High
3,4-Dinitrotoluene	High
2,4-Dinitrotoluene	Low
2,6-Dinitrotoluene	Low
3,5-Dinitrotoluene	Not explicitly quantified in the study, but expected to be low

Data adapted from a study on the selective reduction of DNT isomers. The study indicated that undesired isomers (2,3-, 2,5-, and 3,4-DNT) were significantly reduced while the desired 2,4- and 2,6-DNT isomers were virtually unaffected under the tested conditions.

Experimental Protocol: Selective Reduction of DNT Isomers

Materials:

• Dinitrotoluene isomer mixture

• Sodium ascorbate

• Aqueous acetonitrile solution (pH 11.49)

Procedure:

• A solution of sodium ascorbate (1.0 g) in 10 mL of aqueous acetonitrile at pH 11.49 is prepared.

• A mock crude DNT mixture (1.0 g) is added to the ascorbate solution.

• The reaction mixture is stirred, and the disappearance of the starting materials is monitored by gas chromatography over time.

This selective reduction highlights the potential to purify crude dinitrotoluene mixtures by preferentially reducing undesired isomers.

Oxidation Reactions

The oxidation of dinitrotoluenes can lead to the formation of various products, including dinitrobenzoic acids. The susceptibility to oxidation and the nature of the products can differ between the isomers.

While comprehensive comparative kinetic data for the oxidation of 3,5-DNT and 2,4-DNT under identical conditions is limited in the available literature, studies on the Fenton oxidation of dinitrotoluene isomers provide some insights. Fenton's reagent (a solution of hydrogen peroxide and an iron catalyst) is a powerful oxidizing agent.

Experimental Protocol: Fenton Oxidation of Dinitrotoluenes

Materials:

• Dinitrotoluene isomer

• Ferrous sulfate (FeSO₄)

• Hydrogen peroxide (H₂O₂)

• Sulfuric acid (H₂SO₄) for pH adjustment

Procedure:

• The pH of an aqueous solution of the dinitrotoluene isomer is adjusted to the desired value (typically 3.0-4.0) with sulfuric acid.

• A specific concentration of ferrous sulfate is added to the solution.

• Hydrogen peroxide is then added to initiate the oxidation reaction.

• The reaction is monitored over time by analyzing the concentration of the dinitrotoluene isomer.

Nucleophilic Aromatic Substitution

The electron-withdrawing nature of the nitro groups makes the aromatic ring of dinitrotoluenes susceptible to nucleophilic aromatic substitution (SNAᵣ). The position of the nitro groups relative to each other and to the methyl group influences the reactivity of the isomers towards nucleophiles.

In general, for SNAᵣ to occur, the aromatic ring must be activated by strongly electron-withdrawing groups, and there must be a good leaving group. In the case of dinitrotoluenes, a nitro group can sometimes act as a leaving group, or a pre-existing leaving group on the ring can be displaced.

The reactivity in SNAᵣ is highly dependent on the stability of the intermediate Meisenheimer complex. For 2,4-Dinitrotoluene, the negative charge in the Meisenheimer complex can be delocalized onto both nitro groups, which enhances its stability and facilitates the reaction. In 3,5-Dinitrotoluene, the nitro groups are meta to each other, and the delocalization of the negative charge from an attacking nucleophile onto both nitro groups is not as effective as in the 2,4-isomer. This suggests that 2,4-Dinitrotoluene is generally more reactive towards nucleophilic aromatic substitution than 3,5-Dinitrotoluene.

Quantitative comparative kinetic data for the nucleophilic aromatic substitution of 3,5-DNT versus 2,4-DNT are not extensively reported in the literature. However, based on the principles of electronic effects in SNAᵣ, the higher reactivity of the 2,4-isomer is predicted.

Conclusion

3,5-Dinitrotoluene and 2,4-Dinitrotoluene, while isomeric, exhibit distinct differences in their synthesis and chemical reactivity.

• Synthesis: 2,4-DNT is the major isomer formed during the direct nitration of toluene, whereas 3,5-DNT is a minor product, necessitating alternative synthetic routes for its efficient preparation.

• Reduction: The reduction rates of dinitrotoluene isomers can be significantly different, allowing for selective reduction processes to purify isomer mixtures. 2,4-DNT is less readily reduced by mild reducing agents compared to other isomers like 2,3-, 2,5-, and 3,4-DNT.

• Oxidation: Both isomers can be oxidized, for instance by Fenton's reagent, although detailed comparative kinetic data is scarce.

• Nucleophilic Aromatic Substitution: Due to more effective stabilization of the intermediate Meisenheimer complex, 2,4-DNT is expected to be more reactive towards nucleophiles than 3,5-DNT.

For researchers and professionals in drug development and organic synthesis, a thorough understanding of these differences is paramount for designing efficient synthetic strategies and for the selective functionalization of these important chemical building blocks. Further quantitative comparative studies, particularly in the areas of oxidation and nucleophilic aromatic substitution, would be beneficial for a more complete understanding of the chemical behavior of these isomers.

References

• 1. atsdr.cdc.gov [atsdr.cdc.gov]
• 2. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene (IARC Summary & Evaluation, Volume 65, 1996) [inchem.org]
• 3. 3,5-dinitrotoluene synthesis - chemicalbook [chemicalbook.com]
• 4. researchgate.net [researchgate.net]
• 5. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. 3,5-dinitrotoluene | 618-85-9 [chemicalbook.com]
• 7. apps.dtic.mil [apps.dtic.mil]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Spectroscopic Differentiation of Dinitrotoluene Isomers

For Researchers, Scientists, and Drug Development Professionals

The six isomers of dinitrotoluene (DNT), namely 2,3-DNT, 2,4-DNT, 2,5-DNT, 2,6-DNT, 3,4-DNT, and 3,5-DNT, present a significant analytical challenge due to their identical mass and similar chemical properties. However, their distinct molecular structures give rise to unique spectroscopic signatures. This guide provides a comparative analysis of various spectroscopic techniques for the unambiguous identification and differentiation of DNT isomers, supported by experimental data.

Mass Spectrometry

Mass spectrometry (MS), particularly when coupled with tandem mass spectrometry (MS/MS), is a powerful tool for distinguishing between DNT isomers by analyzing their fragmentation patterns.

Electrospray ionization (ESI) and atmospheric pressure chemical ionization (APCI) are common ionization techniques used for DNT analysis. In negative ion mode ESI-MS, DNT isomers readily form deprotonated molecules [M-H]⁻.[1] Subsequent collision-induced dissociation (CID) of these precursor ions yields distinct fragment ions, allowing for isomer differentiation.

For instance, under ESI-MS/MS conditions, the deprotonated 2,4-DNT isomer characteristically forms a fragment ion at m/z 116, which is not observed for 2,6-DNT.[1] Conversely, 2,6-DNT exhibits a neutral loss of 30 Da, corresponding to the departure of formaldehyde (B43269) (CH₂O), a fragmentation pathway not prominent for 2,4-DNT.[1]

APCI-MS in the negative mode also reveals significant differences. The 2,4-DNT isomer predominantly forms the [M-H]⁻ ion with minimal fragmentation.[2] In contrast, 2,3- and 3,4-DNT isomers show extensive fragmentation, while 2,5-, 2,6-, and 3,5-DNT isomers yield the molecular anion (M⁻) with little fragmentation.[2]

Isomer	Key Diagnostic Fragment Ions (ESI-MS/MS of [M-H]⁻)	Predominant Ion (APCI-MS, Negative Mode)
2,3-DNT	Extensive Fragmentation	M⁻ with extensive fragmentation
2,4-DNT	m/z 116	[M-H]⁻
2,5-DNT	-	M⁻
2,6-DNT	Loss of 30 Da (CH₂O)	M⁻
3,4-DNT	Extensive Fragmentation	M⁻ with extensive fragmentation
3,5-DNT	-	M⁻

Experimental Protocols

Electrospray Ionization Tandem Mass Spectrometry (ESI-MS/MS)

A solution of the DNT isomer is introduced into the ESI source. In the negative ion mode, deprotonated molecules [M-H]⁻ are generated. These ions are then mass-selected in the first stage of the mass spectrometer and subjected to collision-induced dissociation (CID) with an inert gas (e.g., argon) in a collision cell. The resulting fragment ions are then analyzed in the second stage of the mass spectrometer to generate a product ion spectrum.[1]

Atmospheric Pressure Chemical Ionization Mass Spectrometry (APCI-MS)

The DNT sample is introduced into the APCI source, where it is vaporized and subjected to a corona discharge in the presence of ambient air. In the negative mode, ion-molecule reactions lead to the formation of product ions, which are then analyzed by the mass spectrometer.[2]

Vibrational Spectroscopy: Raman and Infrared (IR)

Vibrational spectroscopy, including Raman and Infrared (IR) spectroscopy, provides fingerprint-like spectra based on the vibrational modes of the molecules. The differences in the positions of the nitro groups and the methyl group among the DNT isomers lead to distinct vibrational spectra.

Raman Spectroscopy

Terahertz Time-Domain Spectroscopy (THz-TDS)

Studies using THz-TDS have demonstrated significant spectral differences between five of the DNT isomers in the 0.3-2.0 THz range.[4] These differences arise from variations in the low-frequency vibrational modes, which are influenced by steric effects between the substituent groups.[4] For example, 2,6-DNT exhibits three distinct absorption peaks at 1.09, 1.36, and 1.55 THz.[4]

Isomer	Notable Raman Features	Terahertz Absorption Peaks (THz)
2,4-DNT	Characteristic peaks used for SERS detection[5]	-
2,6-DNT	-	1.09, 1.36, 1.55[4]

Note: Comprehensive, directly comparable Raman data for all isomers is limited in the reviewed literature.

Experimental Protocols

Raman Spectroscopy

A solid or solution sample of the DNT isomer is irradiated with a monochromatic laser source. The scattered light is collected and passed through a spectrometer to detect the Raman shift, which corresponds to the vibrational modes of the molecule. For SERS, the sample is adsorbed onto a roughened metal surface (e.g., silver or gold nanoparticles) to enhance the Raman signal.

Terahertz Time-Domain Spectroscopy (THz-TDS)

A sample of the DNT isomer is placed in the path of a terahertz beam. The absorption of the terahertz radiation at different frequencies is measured to obtain an absorption spectrum.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating molecular structure. The chemical shifts of the protons (¹H NMR) and carbon atoms (¹³C NMR) in the DNT isomers are highly sensitive to the electronic environment created by the different substitution patterns of the nitro groups.

Experimental Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy

A solution of the DNT isomer in a deuterated solvent is placed in a strong magnetic field. The sample is irradiated with radiofrequency pulses, and the resulting signals are detected and Fourier transformed to produce an NMR spectrum.

Microwave Spectroscopy

Gas-phase rotational spectroscopy provides highly precise structural information. A study of 2,4-DNT and 2,6-DNT using Fourier-transform microwave (FTMW) spectroscopy revealed differences in their rotational transitions, which are split by hyperfine quadrupole coupling with the two ¹⁴N nuclei.[6] The study also determined the internal rotation barriers for the methyl group, which were found to be 515 cm⁻¹ for 2,4-DNT and 698 cm⁻¹ for 2,6-DNT.[6]

Isomer	Methyl Group Internal Rotation Barrier (cm⁻¹)
2,4-DNT	515
2,6-DNT	698

Experimental Protocols

Fourier-Transform Microwave (FTMW) Spectroscopy

A gaseous sample of the DNT isomer is introduced into a high-vacuum chamber and subjected to a supersonic expansion to cool the molecules. The cooled molecules are then probed with microwave radiation, and the resulting rotational transitions are detected.[6]

Workflow for Spectroscopic Differentiation of DNT Isomers

Caption: A logical workflow for the differentiation of DNT isomers using various spectroscopic techniques.

References

• 1. Differentiation of isomeric dinitrotoluenes and aminodinitrotoluenes using electrospray high resolution mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Microwave spectra of dinitrotoluene isomers: a new step towards the detection of explosive vapors - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to GC Columns for the Separation of Dinitrotoluene Isomers

For Researchers, Scientists, and Drug Development Professionals

The accurate separation and quantification of dinitrotoluene (DNT) isomers are critical in various fields, including environmental monitoring, explosives analysis, and as intermediates in chemical synthesis. Gas chromatography (GC) is a powerful and widely used technique for this purpose, with the choice of GC column being a pivotal factor in achieving the desired resolution and sensitivity. This guide provides an objective comparison of the performance of different GC columns for the separation of DNT isomers, supported by experimental data and detailed methodologies.

Performance Comparison of GC Columns

The selection of an appropriate GC column is primarily dictated by the stationary phase, which governs the separation mechanism. For the analysis of semi-volatile compounds like dinitrotoluene isomers, non-polar to mid-polar stationary phases are commonly employed. Here, we compare the performance of two such columns: the widely used Agilent J&W DB-5ms Ultra Inert and a classic Apiezon L grease-coated column.

Parameter	Agilent J&W DB-5ms Ultra Inert	Apiezon L Grease Coated Glass Capillary
Stationary Phase	5% Phenyl-Arylene / 95% Dimethylpolysiloxane	Apiezon L high-temperature grease
Polarity	Non-polar	Non-polar
Separation Principle	Separation primarily based on boiling point differences and weak π-π interactions with the phenyl groups.	Separation based on boiling points and molecular shape.
Reported Performance	As part of the analysis of a broad range of semi-volatile organic compounds under EPA Method 8270, this column type provides good resolution for 2,4-DNT and 2,6-DNT.[1][2][3][4] The inertness of the column is crucial for achieving good peak shapes and low detection limits for active compounds.[4][5]	Demonstrated baseline separation of all six dinitrotoluene isomers (2,3-, 2,4-, 2,5-, 2,6-, 3,4-, and 3,5-DNT).[6]
Typical Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Support-coated open-tubular (SCOT) glass capillary
Advantages	High thermal stability, low bleed, and exceptional inertness, making it suitable for sensitive detectors like mass spectrometers (MS).[4][5] Widely available and utilized in standardized methods like EPA 8270.[1][2][3]	Excellent selectivity for the separation of all six DNT isomers.[6]
Limitations	While effective for the common 2,4- and 2,6-isomers, baseline separation of all six isomers may be challenging under standard conditions.	Older column technology, may not be as readily available or offer the same level of inertness and low bleed as modern bonded-phase columns.

Experimental Protocols

Detailed experimental conditions are crucial for reproducible results. Below are typical GC parameters for the analysis of dinitrotoluene isomers on the compared columns.

Method 1: Analysis using Agilent J&W DB-5ms Ultra Inert Column

This method is adapted from protocols used for the analysis of semi-volatile organic compounds, such as EPA Method 8270.[1][2][3]

• Column: Agilent J&W DB-5ms Ultra Inert, 30 m x 0.25 mm ID, 0.25 µm film thickness

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp 1: 25 °C/min to 200 °C

  • Ramp 2: 10 °C/min to 300 °C, hold for 5 minutes

• Injector: Split/splitless injector at 250 °C. A splitless injection is typically used for trace analysis.

• Detector: Mass Spectrometer (MS) or Flame Ionization Detector (FID). For MS, the transfer line temperature would be set to 280 °C, with the ion source at 230 °C and the quadrupole at 150 °C.

• Injection Volume: 1 µL

Method 2: Analysis using Apiezon L Grease Coated Glass Capillary Column

This method is based on a published study demonstrating high-resolution separation of DNT isomers.[6]

• Column: Support-coated open-tubular (SCOT) glass capillary column coated with Apiezon L grease.

• Carrier Gas: Nitrogen

• Oven Temperature: Isothermal at 170 °C

• Injector: Split injector

• Detector: Electron Capture Detector (ECD)

• Sample Preparation: Samples (e.g., sea water, industrial effluent) are extracted with benzene (B151609) prior to injection.

Experimental Workflow

The general workflow for the GC analysis of dinitrotoluene isomers involves several key steps from sample preparation to data analysis.

Caption: General workflow for the GC analysis of dinitrotoluene isomers.

Conclusion

The choice of GC column for the separation of dinitrotoluene isomers depends on the specific analytical requirements. For routine analysis of the most common isomers, 2,4-DNT and 2,6-DNT, often in complex matrices, a modern, inert, and low-bleed column such as the Agilent J&W DB-5ms Ultra Inert is an excellent choice, providing robust and reliable performance.[4][5] When the analytical goal is the baseline separation of all six DNT isomers, a stationary phase with high selectivity, such as Apiezon L, has been shown to be effective, although it represents an older column technology.[6] Researchers should consider the trade-offs between the high selectivity for all isomers and the superior inertness, low bleed, and general availability of modern 5% phenyl-methylpolysiloxane columns. The detailed experimental protocols provided in this guide serve as a starting point for method development and optimization.

References

• 1. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 2. tools.thermofisher.com [tools.thermofisher.com]
• 3. agilent.com [agilent.com]
• 4. gcms.cz [gcms.cz]
• 5. agilent.com [agilent.com]
• 6. Determination of dinitrotoluene isomers in sea water and industrial effluent by high-resolution electron-capture gas chromatography with a glass capillary column - Analyst (RSC Publishing) [pubs.rsc.org]

A Comparative Guide to the Accuracy and Precision of 3,5-Dinitrotoluene Quantification

The quantification of 3,5-Dinitrotoluene (3,5-DNT), a less common isomer of dinitrotoluene, is crucial for environmental monitoring, occupational safety, and quality control in chemical manufacturing. However, unlike its more prevalent counterparts, 2,4-DNT and 2,6-DNT, there is a notable scarcity of standardized, validated analytical methods specifically for 3,5-DNT. Regulatory bodies such as the U.S. Environmental Protection Agency (EPA) have not established approved methods for the minor DNT isomers, including 3,5-DNT[1].

This guide provides a comparative overview of analytical techniques commonly used for dinitrotoluene isomers, presenting available performance data for the more common isomers to serve as a benchmark for what can be expected from a well-validated method. The principles and experimental protocols described are applicable to the development and validation of methods for 3,5-DNT.

Data Presentation: Performance of Analytical Methods for Dinitrotoluene Isomers

The following table summarizes the performance characteristics of various analytical methods for the quantification of the more common dinitrotoluene isomers. This data, derived from single-laboratory validation studies, offers insights into the sensitivity, precision, and accuracy achievable with these techniques.

Analytical Method	Analyte	Limit of Detection (LOD)	Precision (%RSD)	Accuracy (Recovery %)	Matrix
HPLC-UV (Diol Column)	2,4-DNT	0.78 µg/L[2][3]	Not Reported	95-98%[2][3]	Environmental Samples
HPLC-UV (Diol Column)	2,6-DNT	1.17 µg/L[2][3]	Not Reported	95-98%[2][3]	Environmental Samples
GC-TEA	2,4-DNT	20 µg/m³	4.9%	99.2%	Air
HPLC-UV	2,4-DNT	10 µg/L[1]	Not Reported	Not Reported	Water
GC with ECD	2,4-DNT	0.04 µg/L[4][5]	Not Reported	Not Reported	Drinking Water
GC with ECD	2,6-DNT	0.003 µg/L[4][5]	Not Reported	Not Reported	Drinking Water

As per the available literature, specific and comprehensive validation data for 3,5-Dinitrotoluene was not found.

Experimental Workflow

The general workflow for the quantification of dinitrotoluene isomers, including 3,5-DNT, involves sample preparation, instrumental analysis, and data processing. The following diagram illustrates a typical experimental workflow.

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Highly Sensitive Determination of 2,4,6-Trinitrotoluene and Related Byproducts Using a Diol Functionalized Column for High Performance Liquid Chromatography | PLOS One [journals.plos.org]
• 4. ANALYTICAL METHODS - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 5. atsdr.cdc.gov [atsdr.cdc.gov]

A Comparative Analysis of the Toxicity of Dinitrotoluene Isomers

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the toxicity profiles of various dinitrotoluene (DNT) isomers. The information presented is collated from experimental data to facilitate an objective assessment of their relative toxicities.

Executive Summary

Dinitrotoluene (DNT) exists in six isomeric forms, with 2,4-DNT and 2,6-DNT being the most common.[1] Toxicological data reveals significant differences in the potency and mechanisms of toxicity among these isomers. The primary target organs for DNT toxicity include the liver, hematopoietic system, reproductive organs, and the nervous system.[1][2] Notably, 3,5-DNT has been identified as the most acutely toxic isomer in studies on rats.[3][4] Carcinogenicity is a major concern, with 2,6-DNT demonstrating potent hepatocarcinogenic activity, a property that largely accounts for the carcinogenicity of technical-grade DNT (a mixture of isomers).[5] Genotoxicity studies indicate that metabolic activation, primarily through the reduction of the nitro groups, is a prerequisite for DNA damage.[5][6]

Data Presentation

Acute Toxicity

The following table summarizes the median lethal dose (LD50) values for various DNT isomers, providing a quantitative comparison of their acute toxicity.

Isomer	Species	Route	LD50 (mg/kg)	Reference
2,4-DNT	Rat (Male)	Oral	568	[7]
Rat (Female)	Oral	650	[7]
Mouse (Male)	Oral	1954	[7]
Mouse (Female)	Oral	1340	[7]
2,6-DNT	Rat (Male)	Oral	535	[7]
Rat (Female)	Oral	795	[7]
Mouse (Male)	Oral	621	[7]
Mouse (Female)	Oral	807	[7]
3,5-DNT	Rat (Male)	Oral	310 (14-day study)	[4]
Mixture (2,4- & 2,6-DNT)	Bullfrog	Oral	1098	[8]

Sub-chronic Toxicity and Target Organ Effects

A 14-day repeated dose oral toxicity study in male Sprague-Dawley rats revealed the following isomer-specific effects:

Isomer	Key Toxicological Endpoints	Reference
2,3-DNT	Increased liver mass, extramedullary hematopoiesis of the spleen.	[3]
2,4-DNT	Cyanosis, anemia, increased splenic mass, hepatocellular lesions, decreased testes mass, degenerative histopathological changes in testes, neurotoxic effects.	[3][9]
2,5-DNT	Increased splenic mass, extramedullary hematopoiesis of the spleen.	[3]
2,6-DNT	Cyanosis, anemia, increased splenic mass, hepatocellular lesions, decreased testes mass, degenerative histopathological changes in testes.	[3][9]
3,4-DNT	Increased liver mass, neurotoxic effects, extramedullary hematopoiesis of the spleen.	[3]
3,5-DNT	Most toxic isomer, inducing weight loss and mortality within 3 days. Cyanosis, anemia, decreased testes mass, degenerative histopathological changes in testes, neurotoxic effects.	[3][9]

Genotoxicity

Isomer	Assay	System	Result	Reference
2,3-DNT	Comet Assay	Rat Liver (in vivo)	Negative	[6]
Micronucleus Assay	Rat Peripheral Blood (in vivo)	Negative	[6]
2,4-DNT	Comet Assay	Rat Liver (in vivo)	Negative	[6]
Micronucleus Assay	Rat Peripheral Blood (in vivo)	Negative	[6]
2,5-DNT	Comet Assay	Rat Liver (in vivo)	Negative	[6]
Micronucleus Assay	Rat Peripheral Blood (in vivo)	Negative	[6]
2,6-DNT	Comet Assay	Rat Liver (in vivo)	Positive	[6]
Micronucleus Assay	Rat Peripheral Blood (in vivo)	Negative	[6]
3,4-DNT	Comet Assay	Rat Liver (in vivo)	Negative	[6]
Micronucleus Assay	Rat Peripheral Blood (in vivo)	Negative	[6]
3,5-DNT	Comet Assay	Rat Liver (in vivo)	Negative	[6]
Micronucleus Assay	Rat Peripheral Blood (in vivo)	Negative	[6]

Experimental Protocols

Acute Oral Toxicity (LD50) Study

The determination of LD50 values for DNT isomers generally follows protocols similar to the OECD Guideline 401 (now obsolete) or alternative methods like the Up-and-Down Procedure (OECD 425) to reduce animal usage.[10][11]

Objective: To determine the median lethal dose (LD50) of a DNT isomer following a single oral administration.

Animal Model: Typically, Sprague-Dawley rats or BALB/c mice are used.[11][12]

Procedure:

• Animal Acclimatization: Animals are acclimatized for at least 5 days prior to the study, with access to standard diet and water ad libitum.[12]

• Fasting: Animals are fasted overnight (for rats) or for a shorter period (for mice) before dosing.[13]

• Dose Preparation: The test DNT isomer is dissolved or suspended in a suitable vehicle (e.g., corn oil).[12]

• Administration: A single dose is administered to animals via oral gavage.[14]

• Dose Groups: Multiple dose groups with a set number of animals per group are used. The doses are typically selected to span the expected range of lethality.

• Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in behavior, appearance, and physiological functions), and body weight changes for up to 14 days.[13]

• Necropsy: A gross necropsy is performed on all animals at the end of the observation period or upon death.[10]

• LD50 Calculation: The LD50 value and its confidence intervals are calculated using appropriate statistical methods, such as Probit analysis.[12]

In Vivo Alkaline Comet Assay

This assay is used to detect DNA strand breaks in eukaryotic cells and is particularly useful for assessing genotoxicity in specific tissues.[15][16]

Objective: To evaluate the potential of DNT isomers to induce DNA damage in the liver of exposed animals.

Animal Model: Male Sprague-Dawley rats are often used due to the liver being a primary target organ for DNT toxicity.[17]

Procedure:

• Dosing: Animals are administered the DNT isomer, typically via oral gavage, for a specified period (e.g., 14 consecutive days).[6][17] A positive control (e.g., ethylmethane sulfonate) and a vehicle control group are included.[17]

• Tissue Collection: At the end of the dosing period, animals are euthanized, and the liver is immediately excised.[17]

• Cell Isolation: A single-cell suspension is prepared from a portion of the liver.

• Slide Preparation: The isolated liver cells are embedded in a low-melting-point agarose (B213101) gel on a microscope slide.[8]

• Lysis: The slides are immersed in a lysis solution to remove cell membranes and histones, leaving behind the DNA-containing nucleoids.[8]

• Alkaline Unwinding and Electrophoresis: The slides are placed in an alkaline solution to unwind the DNA and then subjected to electrophoresis. DNA with strand breaks will migrate from the nucleoid towards the anode, forming a "comet" shape.[8]

• Staining and Visualization: The DNA is stained with a fluorescent dye (e.g., ethidium (B1194527) bromide or SYBR Green), and the slides are examined using a fluorescence microscope.

• Data Analysis: Image analysis software is used to quantify the extent of DNA migration (e.g., % tail DNA, tail length, tail moment), which is indicative of the level of DNA damage.[16]

Ames Test (Bacterial Reverse Mutation Assay)

The Ames test is a widely used in vitro assay to assess the mutagenic potential of chemical compounds.[18][19]

Objective: To determine if DNT isomers or their metabolites can induce point mutations in specific strains of Salmonella typhimurium.

Materials:

• Histidine-auxotrophic strains of Salmonella typhimurium (e.g., TA98, TA100).[19]

• Test DNT isomer dissolved in a suitable solvent (e.g., DMSO).

• S9 fraction (a rat liver homogenate) for metabolic activation.[19]

• Minimal glucose agar (B569324) plates (lacking histidine).[19]

• Top agar containing a trace amount of histidine.[19]

Procedure:

• Preparation: Overnight cultures of the bacterial strains are prepared. The test compound and positive/negative controls are prepared at various concentrations.

• Incubation: The test compound, bacterial culture, and either the S9 mix (for metabolic activation) or a buffer are combined in a test tube and pre-incubated.[20]

• Plating: The mixture is added to molten top agar and poured onto the surface of a minimal glucose agar plate.[21]

• Incubation: The plates are incubated at 37°C for 48-72 hours.[19]

• Colony Counting: Only bacteria that have undergone a reverse mutation (revertants) will be able to synthesize their own histidine and form colonies. The number of revertant colonies on the test plates is compared to the number on the negative control plates.

• Interpretation: A significant, dose-dependent increase in the number of revertant colonies on the test plates compared to the control plates indicates a positive mutagenic response.

Mandatory Visualization

Metabolic Activation of Dinitrotoluene

The genotoxicity of certain DNT isomers is dependent on their metabolic activation, primarily through the reduction of their nitro groups to reactive intermediates. This process often involves enzymes in the liver and gut microbiota.

References

• 1. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]
• 2. Environmental toxicology and health effects associated with dinitrotoluene exposure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Comparison of the repeated dose toxicity of isomers of dinitrotoluene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Dinitrotoluene: acute toxicity, oncogenicity, genotoxicity, and metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Assessment of the in vivo genotoxicity of isomers of dinitrotoluene using the alkaline Comet and peripheral blood micronucleus assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 8. digitalcommons.unl.edu [digitalcommons.unl.edu]
• 9. Aerobic Transformation of 2,4-Dinitrotoluene by Escherichia coli and Its Implications for the Detection of Trace Explosives - PMC [pmc.ncbi.nlm.nih.gov]
• 10. qsardb.food.dtu.dk [qsardb.food.dtu.dk]
• 11. enamine.net [enamine.net]
• 12. dep.nj.gov [dep.nj.gov]
• 13. fda.gov [fda.gov]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. 21stcenturypathology.com [21stcenturypathology.com]
• 16. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 17. scispace.com [scispace.com]
• 18. legacy.genetics-gsa.org [legacy.genetics-gsa.org]
• 19. acmeresearchlabs.in [acmeresearchlabs.in]
• 20. criver.com [criver.com]
• 21. Ames Test Protocol | AAT Bioquest [aatbio.com]

Cross-Reactivity of 3,5-Dinitrotoluene in Immunoassays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the cross-reactivity of 3,5-Dinitrotoluene (3,5-DNT) and structurally similar compounds in immunoassays developed for the detection of other nitroaromatic compounds, primarily 2,4,6-Trinitrotoluene (TNT). The data presented is crucial for understanding the specificity of these assays and for the accurate interpretation of results in complex sample matrices.

Performance Comparison of Immunoassays

Immunoassays for the detection of nitroaromatic explosives often exhibit cross-reactivity with structurally related molecules. This is a critical consideration in environmental monitoring and forensic analysis where various isomers of dinitrotoluene and other nitroaromatic compounds may be present. The following table summarizes the cross-reactivity of 3,5-DNT and its analogs in different enzyme-linked immunosorbent assay (ELISA) systems developed for the detection of TNT.

Target Analyte	Monoclonal Antibody (mAb)	Cross-Reactant	IC50 (µg/L)	Cross-Reactivity (%)	Reference
TNT	DNT4 3F6	3,5-Dinitroaniline	Not Reported	~26%	[1]
TNT	DNT4 3F6	2,4-Dinitroaniline	Not Reported	18%	[1]
TNT	DNT4 3F6	1,3,5-Trinitrobenzene	Not Reported	Major Cross-Reactant	[1]
TNT	DNT4 3F6	2-Amino-4,6-dinitrotoluene	Not Reported	Major Cross-Reactant	[1]
TNT	DNT4 3F6	4-Amino-2,6-dinitrotoluene	Not Reported	Major Cross-Reactant	[1]
TNT	Not Specified	2,4-Dinitrotoluene	Not Reported	24.8%	[2]
TNT	Not Specified	2-Amino-4,6-dinitrotoluene	Not Reported	14.4%	[2]

Note: Data for direct cross-reactivity of 3,5-Dinitrotoluene was not available in the reviewed literature. The data for 3,5-Dinitroaniline is presented as a close structural analog. The cross-reactivity is calculated based on the ratio of the IC50 value of the target analyte to the IC50 value of the cross-reactant.

Experimental Protocols

The following is a detailed methodology for a competitive indirect Enzyme-Linked Immunosorbent Assay (ELISA) adapted from protocols for the detection of nitroaromatic compounds. This protocol can be used as a basis for assessing the cross-reactivity of compounds like 3,5-DNT.

Materials and Reagents

• Coating Antigen: A conjugate of a nitroaromatic hapten (e.g., 2,4,6-trinitrophenyl-bovine serum albumin, TNP-BSA).

• Monoclonal Antibody (mAb): Specific for the target analyte (e.g., anti-TNT mAb).

• Standards: Solutions of the target analyte and potential cross-reactants (e.g., 3,5-DNT) of known concentrations.

• Secondary Antibody: Enzyme-conjugated anti-species IgG (e.g., Goat anti-mouse IgG-HRP).

• Substrate: TMB (3,3',5,5'-Tetramethylbenzidine).

• Buffers: Coating buffer (carbonate-bicarbonate, pH 9.6), wash buffer (PBS with 0.05% Tween 20), blocking buffer (PBS with 1% BSA), and stop solution (2M H₂SO₄).

• Microtiter Plates: 96-well, high-binding polystyrene plates.

Assay Procedure

• Coating: Microtiter plates are coated with 100 µL/well of the coating antigen (e.g., 1 µg/mL in coating buffer) and incubated overnight at 4°C.

• Washing: The plates are washed three times with wash buffer.

• Blocking: Non-specific binding sites are blocked by adding 200 µL/well of blocking buffer and incubating for 1-2 hours at room temperature.

• Washing: The plates are washed three times with wash buffer.

• Competitive Reaction: 50 µL of standard solutions or samples containing the analyte/cross-reactant are added to the wells, followed by 50 µL of the primary antibody solution (at a pre-optimized dilution). The plate is then incubated for 1-2 hours at room temperature.

• Washing: The plates are washed three times with wash buffer to remove unbound antibodies.

• Secondary Antibody Incubation: 100 µL/well of the enzyme-conjugated secondary antibody (diluted in blocking buffer) is added and incubated for 1 hour at room temperature.

• Washing: The plates are washed five times with wash buffer.

• Substrate Development: 100 µL of TMB substrate solution is added to each well, and the plate is incubated in the dark for 15-30 minutes at room temperature.

• Stopping the Reaction: The enzymatic reaction is stopped by adding 50 µL of stop solution to each well.

• Data Acquisition: The absorbance is measured at 450 nm using a microplate reader.

Data Analysis

A standard curve is generated by plotting the absorbance values against the logarithm of the target analyte concentration. The IC50 value (the concentration of the analyte that causes 50% inhibition of the maximum signal) is determined from this curve. The percentage of cross-reactivity for a given compound is calculated using the following formula:

% Cross-Reactivity = (IC50 of Target Analyte / IC50 of Cross-Reactant) x 100

Visualizing the Immunoassay Principle

The following diagrams illustrate the fundamental principles of a competitive immunoassay.

Caption: Principle of a competitive immunoassay.

Caption: General workflow for a competitive ELISA.

References

• 1. researchgate.net [researchgate.net]
• 2. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

A Comparative Guide to Reference Standards for 3,5-Dinitrotoluene Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of commercially available reference standards for the analysis of 3,5-Dinitrotoluene (3,5-DNT). It includes a review of common analytical techniques, their performance data, and detailed experimental protocols to assist researchers in selecting the most suitable reference materials and methods for their specific applications.

Comparison of Commercially Available 3,5-Dinitrotoluene Reference Standards

Several reputable suppliers offer certified reference materials (CRMs) for 3,5-Dinitrotoluene. These standards are essential for accurate quantification and method validation in analytical laboratories. Below is a comparison of offerings from prominent vendors.

Supplier	Product Number	Product Name	Concentration	Matrix	Certification
AccuStandard	M-8330-ADD-39	3,5-Dinitrotoluene	100 µg/mL	Methanol:Acetonitrile (B52724) (50:50)	Certified Reference Material
LGC Standards	DRE-C12870500	3,5-Dinitrotoluene	100 µg/mL	Acetonitrile	Not explicitly stated as CRM, but produced by Dr. Ehrenstorfer, a reputable provider of reference standards.
Sigma-Aldrich	2,3-Dinitrotoluene analytical standard (3,5-DNT not explicitly found as a standalone analytical standard)	Neat	-	Analytical Standard

Note: While a specific 3,5-DNT analytical standard from Sigma-Aldrich was not identified in the search, they offer other dinitrotoluene isomers as analytical standards. Researchers should verify the availability of a 3,5-DNT standard directly with the supplier.

Performance Comparison of Analytical Methods

The analysis of 3,5-Dinitrotoluene is predominantly carried out using Gas Chromatography (GC) with an Electron Capture Detector (ECD) and High-Performance Liquid Chromatography (HPLC) with UV detection. The choice of method often depends on the sample matrix, required sensitivity, and available instrumentation.

Parameter	GC-ECD	HPLC-UV
Limit of Detection (LOD)	Lower µg/L range (estimated based on other DNT isomers)	µg/L to sub-µg/L range (estimated based on other DNT isomers)
Limit of Quantitation (LOQ)	Typically 3-5 times the LOD	Typically 3-5 times the LOD
Linearity (R²)	Generally ≥ 0.99 over a defined concentration range	Generally ≥ 0.99 over a defined concentration range
Precision (%RSD)	Typically < 15%	Typically < 15%
Recovery	Dependent on sample matrix and extraction method	Dependent on sample matrix and extraction method

Note: The performance data for 3,5-DNT is often extrapolated from studies on other dinitrotoluene isomers due to a lack of specific published data for this particular isomer. Validation for the specific matrix and analyte of interest is crucial.

Experimental Protocols

Detailed methodologies are critical for achieving accurate and reproducible results. Below are representative experimental protocols for the analysis of 3,5-DNT using GC-ECD and HPLC-UV.

Gas Chromatography-Electron Capture Detection (GC-ECD)

This method is highly sensitive for the detection of halogenated and nitroaromatic compounds like 3,5-DNT.

Instrumentation:

• Gas Chromatograph equipped with an Electron Capture Detector (ECD)

• Capillary Column: DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)

• Injector: Split/splitless inlet

Chromatographic Conditions:

• Carrier Gas: Helium or Nitrogen at a constant flow rate (e.g., 1 mL/min)

• Injector Temperature: 250°C

• Detector Temperature: 300°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 1 minute

  • Ramp: 10°C/min to 280°C

  • Hold: 5 minutes at 280°C

• Injection Volume: 1 µL (splitless)

• Makeup Gas (for ECD): Nitrogen or Argon/Methane

Sample Preparation:

• Water Samples: Liquid-liquid extraction with a suitable solvent like dichloromethane (B109758) or solid-phase extraction (SPE) may be required to concentrate the analyte and remove matrix interferences.

• Soil/Sediment Samples: Soxhlet extraction or ultrasonic extraction with a solvent such as acetonitrile or acetone (B3395972) is commonly employed. The extract is then concentrated and may require cleanup steps.

High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)

HPLC-UV is a robust and widely used technique for the analysis of nitroaromatic compounds.

Instrumentation:

• High-Performance Liquid Chromatograph with a UV-Vis Detector

• Reversed-Phase Column: C18 or equivalent (e.g., 250 mm x 4.6 mm, 5 µm particle size)

• Autosampler

Chromatographic Conditions:

• Mobile Phase: Isocratic or gradient elution with a mixture of acetonitrile and water (e.g., 60:40 v/v). The exact ratio may need to be optimized for best separation.

• Flow Rate: 1.0 mL/min

• Column Temperature: 30°C

• Detection Wavelength: 254 nm

• Injection Volume: 10-20 µL

Sample Preparation:

• Water Samples: Samples may be injected directly after filtration through a 0.45 µm filter. For trace analysis, a pre-concentration step using SPE may be necessary.

• Soil/Sediment Samples: Extraction with acetonitrile followed by filtration is a common procedure.

Analytical Workflow and Signaling Pathway Diagrams

To visualize the analytical process, the following diagrams illustrate a typical workflow for 3,5-DNT analysis and a conceptual representation of the analytical signaling pathway.

Caption: A typical workflow for the analysis of 3,5-Dinitrotoluene from environmental samples.

Caption: Conceptual signaling pathway from analyte to analytical result in chromatographic analysis.

Safety & Regulatory Compliance

Proper Disposal of 3,5-Dinitrotoluene: A Guide for Laboratory Professionals

Providing essential, immediate safety and logistical information, this guide offers procedural, step-by-step guidance for the proper disposal of 3,5-Dinitrotoluene, ensuring the safety of laboratory personnel and compliance with environmental regulations.

3,5-Dinitrotoluene (DNT) is a toxic chemical compound that requires careful handling and disposal.[1] It is classified as a hazardous waste and is suspected of causing genetic defects, cancer, and damage to fertility or the unborn child.[1] Adherence to proper disposal procedures is critical to mitigate potential health risks and environmental contamination.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE) and to be aware of immediate actions in case of accidental exposure or spillage.

Personal Protective Equipment (PPE):

• Hand Protection: Wear protective gloves.

• Eye/Face Protection: Use eye and face protection.

• Skin Protection: Wear protective clothing to prevent skin contact.

• Respiratory Protection: In case of dust or aerosol formation, work under a hood and do not inhale the substance. A NIOSH/MSHA or European Standard EN 149 approved respirator should be used if exposure limits are exceeded.[2][3]

In Case of Exposure:

• If Swallowed: Immediately call a poison center or doctor. Rinse mouth.

• If on Skin: Wash with plenty of water. If you feel unwell, call a poison center or doctor. Contaminated clothing should be removed and washed before reuse.

• If Inhaled: Move the person to fresh air. If breathing has stopped, provide artificial respiration.

• If in Eyes: Rinse with plenty of water.

In Case of a Spill:

• Avoid generating dust.

• Cover drains to prevent entry into the sewer system.

• Carefully collect the spilled material and place it in a suitable, closed container for disposal.[4]

• Clean the affected area thoroughly.

• For larger spills, it may be necessary to contain and dispose of the material as hazardous waste, in which case you should contact your Department of Environmental Protection (DEP) or the regional office of the Environmental Protection Agency (EPA) for specific recommendations.[5]

Step-by-Step Disposal Procedure

The ultimate disposal of 3,5-Dinitrotoluene must be in accordance with local, state, and federal regulations.[6] The preferred method of disposal is through a licensed chemical destruction plant or by controlled incineration.[4]

• Waste Identification and Collection:

  • Carefully collect any unused 3,5-Dinitrotoluene and any contaminated materials (e.g., absorbent pads from a spill cleanup) into a designated, properly labeled, and sealed hazardous waste container.

  • Do not mix with other waste streams unless explicitly permitted by your institution's waste management plan.

• Storage:

  • Store the sealed waste container in a cool, dry, and well-ventilated area, away from incompatible materials.[2]

  • The storage area should be locked up or accessible only to authorized personnel.

• Contacting a Licensed Waste Disposal Service:

  • Arrange for the pickup and disposal of the hazardous waste through a licensed professional waste disposal service.[7]

  • Provide the waste disposal service with the Safety Data Sheet (SDS) for 3,5-Dinitrotoluene.

• Approved Disposal Methods:

  • Incineration: Controlled incineration in a facility equipped with an afterburner and scrubber is a common and effective method for destroying dinitrotoluenes.[7][8] This process should be carried out by a licensed facility. Pre-treatment may involve mixing the DNT-contaminated waste with sodium carbonate and solid combustibles.[6]

  • Reclamation: For larger quantities, reclamation may be an option. If this is not practical, the material can be dissolved in a combustible solvent like fuel oil and atomized in a suitable combustion chamber.[4][8]

Quantitative Data Summary

While specific quantitative data for 3,5-Dinitrotoluene disposal is limited in the provided search results, the following table includes relevant exposure limits and regulatory thresholds for dinitrotoluenes, which serve as a critical reference for safe handling and waste classification.

Parameter	Value	Reference Isomer(s)	Source
OSHA PEL (Permissible Exposure Limit)	5 ppm (8-hour TWA)	Nitrotoluenes	[5]
NIOSH REL (Recommended Exposure Limit)	2 ppm (10-hour TWA)	Nitrotoluenes	[5]
ACGIH TLV (Threshold Limit Value)	2 ppm (8-hour TWA)	Nitrotoluenes	[5]
RCRA TCLP (Toxicity Characteristic Leaching Procedure) Threshold	0.13 mg/L	2,4-Dinitrotoluene	[9][10]

TWA: Time-Weighted Average

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 3,5-Dinitrotoluene.

Caption: Logical workflow for the proper disposal of 3,5-Dinitrotoluene.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. fishersci.com [fishersci.com]
• 3. fishersci.com [fishersci.com]
• 4. chemicalbook.com [chemicalbook.com]
• 5. nj.gov [nj.gov]
• 6. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. godeepak.com [godeepak.com]
• 8. PRODUCTION, IMPORT/EXPORT, USE, AND DISPOSAL - Toxicological Profile for Dinitrotoluenes - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 10. 19january2021snapshot.epa.gov [19january2021snapshot.epa.gov]

Safeguarding Laboratory Personnel: A Comprehensive Guide to Handling 3,5-Dinitrotoluene

For Immediate Reference: Essential Safety and Logistical Information for the Handling and Disposal of 3,5-Dinitrotoluene.

This document provides crucial procedural guidance for researchers, scientists, and drug development professionals working with 3,5-Dinitrotoluene. Adherence to these protocols is vital for ensuring laboratory safety and minimizing environmental impact.

Personal Protective Equipment (PPE)

When handling 3,5-Dinitrotoluene, a comprehensive personal protective equipment strategy is mandatory to prevent exposure through inhalation, skin contact, or ingestion. The required PPE includes:

• Hand Protection: Chemical-resistant gloves, such as butyl rubber or Viton, should be worn. It is advisable to double-glove for added protection.[1] Gloves must be inspected before use and disposed of properly after handling the chemical.[2]

• Body Protection: A flame-retardant lab coat or chemical-resistant apron worn over personal clothing is required. For tasks with a higher risk of splashes or spills, chemical-resistant coveralls are recommended.[3][4]

• Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[1] In situations where splashing is possible, chemical safety goggles and a face shield are mandatory.[3][4]

• Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.[1][5] If airborne concentrations are expected to exceed exposure limits, a NIOSH-approved respirator with organic vapor cartridges and particulate filters is necessary.[6] For higher concentrations, a supplied-air respirator may be required.[4]

Operational Plan for Handling 3,5-Dinitrotoluene

A systematic approach to handling 3,5-Dinitrotoluene is essential to maintain a safe laboratory environment.

1. Preparation and Engineering Controls:

• Ensure a calibrated and certified chemical fume hood is used for all manipulations of 3,5-Dinitrotoluene.[5]
• Verify that an emergency eyewash station and safety shower are readily accessible and have been recently tested.
• Designate a specific area for handling 3,5-Dinitrotoluene to minimize the potential for cross-contamination.
• Assemble all necessary equipment and reagents before commencing work to avoid interruptions.

2. Handling Procedures:

• Wear the appropriate PPE as detailed above before handling the chemical.
• Avoid the formation of dust when working with the solid form of 3,5-Dinitrotoluene.[5]
• Use spark-proof tools and equipment to prevent ignition sources.
• Keep containers of 3,5-Dinitrotoluene tightly closed when not in use and store them in a cool, dry, well-ventilated area away from incompatible materials such as strong oxidizing agents and bases.[7][8]
• Do not eat, drink, or smoke in the area where 3,5-Dinitrotoluene is handled.[1][2]

3. Emergency Procedures:

• Inhalation: Immediately move the affected individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[2][9]
• Skin Contact: Immediately remove contaminated clothing and wash the affected skin area thoroughly with soap and plenty of water.[5][9] Seek immediate medical attention.[2]
• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.
• Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Seek immediate medical attention.[5][9]

Quantitative Data for 3,5-Dinitrotoluene

The following table summarizes key quantitative data for 3,5-Dinitrotoluene, providing a quick reference for safety and handling protocols.

Property	Value
Chemical Identity
CAS Number	618-85-9[2][3][4][5]
Molecular Formula	C₇H₆N₂O₄[2][4]
Molecular Weight	182.13 g/mol [2]
Physical Properties
Appearance	Orange-yellow crystalline solid[2][7]
Melting Point	93 °C (199.4 °F)[2][9][10]
Boiling Point	Sublimes[9][10]
Flash Point	206.67 °C (404 °F)[5][9][11]
Vapor Pressure	4.05 x 10⁻⁴ mm Hg at 25 °C[2][9]
Occupational Exposure Limits (for Dinitrotoluene, mixed isomers)
OSHA PEL (TWA)	1.5 mg/m³[6][7][8]
NIOSH REL (TWA)	1.5 mg/m³[6][7]
ACGIH TLV (TWA)	0.2 mg/m³[8]
NIOSH IDLH	50 mg/m³[7][8]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; REL: Recommended Exposure Limit; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to Life or Health.

Disposal Plan

Proper disposal of 3,5-Dinitrotoluene and its contaminated waste is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:

• All waste materials contaminated with 3,5-Dinitrotoluene, including gloves, disposable lab coats, and bench paper, must be collected in a designated, labeled, and sealed hazardous waste container.
• Unused or unwanted 3,5-Dinitrotoluene must be disposed of as hazardous waste. Do not attempt to dispose of it down the drain or in regular trash.

2. Disposal Method:

• The primary recommended method for the disposal of 3,5-Dinitrotoluene is through controlled incineration in a licensed hazardous waste facility.[10] This should be performed in an incinerator equipped with an alkaline scrubber to neutralize toxic fumes.[10]
• For larger quantities, reclamation may be an option; otherwise, it can be dissolved in a flammable solvent and atomized in a suitable combustion chamber.[10]
• All disposal activities must be conducted in strict accordance with local, state, and federal regulations.[1][2] Contact your institution's Environmental Health and Safety (EHS) department for specific guidance on hazardous waste disposal procedures.

Safe Handling Workflow for 3,5-Dinitrotoluene

Caption: A logical workflow for the safe handling of 3,5-Dinitrotoluene.

References

• 1. 3,5-dinitrotoluene | 618-85-9 [chemicalbook.com]
• 2. 3,5-dinitrotoluene - Safety Data Sheet [chemicalbook.com]
• 3. 3,5-Dinitrotoluene | CAS#:618-85-9 | Chemsrc [chemsrc.com]
• 4. 3,5-Dinitrotoluene | SIELC Technologies [sielc.com]
• 5. 3,5-DINITROTOLUENE | Occupational Safety and Health Administration [osha.gov]
• 6. CDC - NIOSH Pocket Guide to Chemical Hazards - Dinitrotoluene [cdc.gov]
• 7. Dinitrotoluene - IDLH | NIOSH | CDC [cdc.gov]
• 8. DINITROTOLUENE | Occupational Safety and Health Administration [osha.gov]
• 9. 3,5-Dinitrotoluene | C7H6N2O4 | CID 12067 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2,4-Dinitrotoluene, 2,6-Dinitrotoluene and 3,5-Dinitrotoluene - Printing Processes and Printing Inks, Carbon Black and Some Nitro Compounds - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. Permissible Exposure Limits – OSHA Annotated Table Z-1 | Occupational Safety and Health Administration [osha.gov]